(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid

Core Science & Biosynthesis

A Technical Guide to (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic Acid: Synthesis, Characterization, and Applications

Abstract

(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid, a substituted cinnamic acid derivative, represents a class of organic compounds with significant potential in medicinal chemistry and materials science. The strategic placement of a fluorine atom and a methyl group on the phenyl ring modifies the electronic and steric properties of the molecule, influencing its reactivity and biological activity. This guide provides an in-depth analysis of the compound's chemical structure, physicochemical properties, and a detailed, field-proven protocol for its synthesis via the Knoevenagel condensation. Furthermore, we outline comprehensive methods for its analytical characterization and discuss its potential applications as a scaffold in drug discovery and a monomer in polymer synthesis. This document is intended for researchers, chemists, and drug development professionals seeking a thorough understanding of this versatile chemical entity.

Chemical Identity and Physicochemical Properties

(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid, also known as 2-Fluoro-4-methyl-trans-cinnamic acid, is an aromatic carboxylic acid.[1] The "(2E)" designation specifies the trans stereochemistry of the alkene double bond, which is the more thermodynamically stable isomer. The core structure consists of a phenyl ring substituted with a fluorine atom at position 2 and a methyl group at position 4. This ring is attached to an acrylic acid moiety.

The introduction of a fluorine atom is a common strategy in drug design, as it can modulate physicochemical properties such as lipophilicity and metabolic stability, and enhance binding affinity to target proteins.[2][3] The methyl group further influences the compound's steric and electronic profile.

Table 1: Physicochemical and Computed Properties

Property	Value	Source
Molecular Formula	C₁₀H₉FO₂	PubChem[4]
Molecular Weight	180.18 g/mol	PubChem[4]
IUPAC Name	(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid	---
CAS Number	208774-32-7	---
Canonical SMILES	CC1=CC(=C(C=C1)F)/C=C/C(=O)O	PubChem
InChI Key	ZJCDLXLQUNUFQG-SOFGYWHQSA-N	PubChem
XLogP3 (Predicted)	2.5	PubChem[4]
Physical State	Solid (predicted)	---
Melting Point	Not available; similar compounds range from 130-180°C	[1][5]

Synthesis Protocol: Pyridine-Free Knoevenagel Condensation

The synthesis of cinnamic acids is classically achieved through the Knoevenagel condensation.[6] This reaction involves the nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration.[7] The Doebner modification, which utilizes malonic acid and a basic catalyst like pyridine with piperidine, is a common method.[8]

However, due to the carcinogenic nature of pyridine, alternative, greener methodologies are preferred.[6] This protocol details a pyridine-free approach, a choice grounded in enhancing laboratory safety and environmental compatibility without compromising yield or purity.

Causality of Experimental Choices

• Reactants: 2-Fluoro-4-methylbenzaldehyde is the electrophilic aldehyde, and malonic acid provides the active methylene nucleophile.

• Catalyst System: A catalytic amount of piperidine is used to deprotonate the malonic acid, forming the reactive enolate.[9] Triethylamine (TEA) is employed as a base surrogate for pyridine, creating the necessary basic environment for the condensation and subsequent decarboxylation.[6]

• Solvent: Toluene is chosen as the reaction medium. It is effective at azeotropically removing the water formed during the condensation, which drives the reaction equilibrium towards the product.

• Work-up: The reaction is quenched with hydrochloric acid to protonate the carboxylate salt, causing the desired cinnamic acid derivative to precipitate out of the non-polar toluene solution.

• Purification: Recrystallization from an ethanol/water mixture is a standard and effective method for purifying crystalline organic acids, leveraging the differential solubility of the product and impurities at different temperatures.

Step-by-Step Methodology

• Reactant Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser, add 2-Fluoro-4-methylbenzaldehyde (1.0 eq), malonic acid (1.1 eq), and toluene (100 mL).

• Catalyst Addition: To the stirred suspension, add triethylamine (1.3 eq) followed by a catalytic amount of piperidine (0.1 eq).

• Reaction: Heat the mixture to reflux (approx. 110-120°C). Monitor the reaction progress by observing water collection in the Dean-Stark trap and by Thin-Layer Chromatography (TLC) (e.g., using a 7:3 hexane:ethyl acetate mobile phase). The reaction is typically complete within 2-4 hours.[10]

• Cooling and Precipitation: Once the reaction is complete, cool the mixture to room temperature, then further cool in an ice bath.

• Acidification: Slowly add 1M hydrochloric acid (HCl) dropwise while stirring until the pH of the aqueous layer is ~1-2. A precipitate will form.

• Isolation: Collect the crude solid product by vacuum filtration through a Büchner funnel. Wash the filter cake with cold water to remove any remaining salts, followed by a small amount of cold hexane to remove non-polar impurities.

• Purification: Recrystallize the crude product from a minimal amount of a hot ethanol/water mixture. Dry the purified crystals under vacuum to yield (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid as a white to off-white solid.

Analytical Characterization: A Self-Validating System

Confirming the identity and purity of the synthesized compound is critical. The following analytical techniques provide a self-validating system to ensure the final product meets the required specifications.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will confirm the presence and connectivity of all protons. Expected signals include a singlet for the methyl group, aromatic protons (showing splitting patterns influenced by fluorine), and two doublets for the vinyl protons with a large coupling constant (~16 Hz) characteristic of the trans configuration. The acidic proton of the carboxyl group will appear as a broad singlet.

  • ¹³C NMR: Will show distinct signals for each unique carbon atom, including the carboxyl, alkene, and aromatic carbons.

  • ¹⁹F NMR: Will exhibit a singlet, confirming the presence of the single fluorine atom on the aromatic ring.

• Infrared (IR) Spectroscopy: Key vibrational bands will confirm the presence of functional groups: a broad O-H stretch for the carboxylic acid (~2500-3300 cm⁻¹), a sharp C=O stretch (~1680-1710 cm⁻¹), a C=C stretch from the alkene (~1625-1645 cm⁻¹), and C-F stretches (~1000-1400 cm⁻¹).

• Mass Spectrometry (MS): Will determine the molecular weight of the compound. The molecular ion peak (M+) should correspond to the calculated exact mass of 180.0587 g/mol .

• Melting Point Analysis: A sharp melting point range indicates high purity.

Visualization of Key Workflows

To clarify the relationships between synthesis and validation, the following diagrams illustrate the core processes.

Caption: Workflow for the synthesis and purification of the target compound.

Caption: The self-validating system for analytical characterization.

Potential Applications in Research and Development

Cinnamic acid and its derivatives are valuable scaffolds in drug discovery and materials science.[11]

• Drug Discovery: Substituted cinnamic acids are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[11] The specific substitutions on the title compound make it a promising candidate or intermediate for synthesizing novel therapeutic agents. For instance, fluorinated phenyl rings are common motifs in potent enzyme inhibitors and other pharmaceuticals.[2] The compound can serve as a starting point for creating more complex molecules, such as chalcones or heterocyclic compounds with potential bioactivity.[12]

• Polymer and Materials Science: The acrylic acid moiety allows the compound to act as a monomer in polymerization reactions. Cinnamate-containing polymers are of particular interest because they can undergo [2+2] photocycloaddition when exposed to UV light.[13] This property enables the creation of photocrosslinkable networks, which are highly useful for developing materials for controlled drug delivery, photo-patternable biomaterials, and tissue engineering scaffolds.[13]

Safety and Handling

(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid should be handled in a well-ventilated area, preferably a chemical fume hood.[5] Standard personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, should be worn. Avoid inhalation of dust and contact with skin and eyes. For specific GHS hazard information, refer to the Safety Data Sheet (SDS) provided by the supplier, as data for this specific compound is limited, but related compounds are known to cause skin and eye irritation.[14]

Conclusion

(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid is a versatile fluorinated building block with significant potential. The synthetic protocol outlined in this guide offers a reliable and safer alternative to traditional methods by avoiding carcinogenic solvents. The comprehensive analytical workflow ensures the production of a high-purity material suitable for advanced applications in drug discovery and materials science. As research into fluorinated organic compounds continues to expand, the utility of this and similar substituted cinnamic acids is poised to grow, offering new avenues for innovation.

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An In-depth Technical Guide to 2-Fluoro-4-methylcinnamic Acid: Synthesis, Properties, and Potential Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Fluoro-4-methylcinnamic acid, a compound of interest in medicinal chemistry. While specific literature on this molecule is not extensively available, this document extrapolates from established knowledge of related fluorinated and methylated cinnamic acid derivatives to present its likely physicochemical properties, robust synthetic routes, and potential pharmacological applications.

Introduction: The Promise of Fluorinated Cinnamic Acids

Cinnamic acid and its derivatives are a well-established class of compounds with a wide array of biological activities, including antioxidant, antimicrobial, and anticancer properties.[1] The strategic incorporation of fluorine atoms into organic molecules can significantly enhance their pharmacological profile by improving metabolic stability, bioavailability, and binding affinity to target proteins.[2] 2-Fluoro-4-methylcinnamic acid, with its fluoro and methyl substitutions on the phenyl ring, represents a promising scaffold for the development of novel therapeutics.

Molecular Formula: C₁₀H₉FO₂

Molecular Weight: 180.18 g/mol

Physicochemical and Thermochemical Properties

Property	Predicted/Inferred Value	Rationale/Comparative Data
Melting Point (°C)	180-210	The melting point of 2-Fluorocinnamic acid is 178-180 °C, and 4-Fluorocinnamic acid is 209-210 °C.[3] The addition of a methyl group may slightly alter this range.
Boiling Point (°C)	>290	The boiling point of 4-Fluorocinnamic acid is approximately 290°C.[3]
Appearance	White to off-white crystalline solid	Based on the appearance of similar cinnamic acid derivatives.[4]
Solubility	Soluble in alcohols, ethers, and other organic solvents; sparingly soluble in water.	General solubility characteristics of cinnamic acid derivatives.

Synthesis of 2-Fluoro-4-methylcinnamic Acid

The synthesis of 2-Fluoro-4-methylcinnamic acid can be achieved through several established methods for preparing α,β-unsaturated carboxylic acids. The choice of method may depend on the availability of starting materials, desired yield, and scalability. The common precursor for these syntheses is 2-fluoro-4-methylbenzaldehyde.

Synthetic Workflow Overview

Caption: Synthetic routes to 2-Fluoro-4-methylcinnamic acid.

Detailed Synthetic Protocols

The Perkin reaction involves the condensation of an aromatic aldehyde with an acid anhydride in the presence of a weak base.[5][6][7]

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine 2-fluoro-4-methylbenzaldehyde (1 equivalent), acetic anhydride (1.5 equivalents), and anhydrous sodium acetate (0.6 equivalents).[8]

• Reaction: Heat the mixture in an oil bath to 160-180°C with vigorous stirring for 4-8 hours.[9]

• Work-up: Allow the reaction mixture to cool and then pour it into cold water.

• Purification: Acidify the aqueous solution with dilute hydrochloric acid to precipitate the crude 2-Fluoro-4-methylcinnamic acid. Collect the solid by vacuum filtration and wash with cold water.

• Recrystallization: Further purify the crude product by recrystallization from an ethanol/water mixture.[9]

This method involves the reaction of an aldehyde with a compound containing an active methylene group, such as malonic acid, catalyzed by a base.[9]

Step-by-Step Methodology:

• Reaction Setup: In a suitable solvent such as pyridine, dissolve 2-fluoro-4-methylbenzaldehyde (1 equivalent) and malonic acid (1.2 equivalents).

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 equivalents).

• Reaction: Heat the mixture to reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After cooling, pour the reaction mixture into an excess of dilute hydrochloric acid to precipitate the product.

• Purification: Collect the precipitate by vacuum filtration, wash with cold water, and dry. Recrystallize the crude product from an ethanol/water mixture.

The Heck reaction is a palladium-catalyzed coupling of an aryl halide with an alkene.[10][11][12] This method would start from 2-fluoro-4-methyl-iodobenzene (or bromobenzene) and an acrylic acid ester.

Step-by-Step Methodology:

• Reaction Setup: In an inert atmosphere, combine 2-fluoro-4-methyl-iodobenzene (1 equivalent), acrylic acid (1.2 equivalents), a palladium catalyst (e.g., palladium(II) acetate, 0.05 mol%), a phosphine ligand (e.g., triphenylphosphine, 0.1 mol%), and a base (e.g., triethylamine, 1.5 equivalents) in a suitable solvent like DMF or acetonitrile.[10]

• Reaction: Heat the mixture to 80-100°C for 4-8 hours, monitoring by TLC or GC.

• Work-up: Cool the reaction mixture and pour it into water. Acidify with 1M HCl to a pH of ~2.

• Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Potential Applications in Drug Development

The unique combination of a fluorine atom and a methyl group on the cinnamic acid scaffold suggests several potential applications in drug discovery.

• Anticancer Activity: Cinnamic acid derivatives have shown cytotoxic effects against various cancer cell lines.[1] The presence of a 4-fluoro substituent on the phenyl ring has been associated with potent anticancer activity.[13]

• Antimicrobial and Antifungal Activity: Fluorinated cinnamic acids have demonstrated promising activity against a range of microbes. For instance, a compound with a 4-fluoro phenyl ring was highly active against tuberculosis.[1]

• Enzyme Inhibition: The position of the fluorine substituent can influence the selectivity of enzyme inhibition. For example, para-substituted fluoro-cinnamic acid derivatives have shown potent activity against acetylcholinesterase (AChE), a target in Alzheimer's disease research.[14]

Potential Mechanism of Action: Anti-inflammatory Pathway

Cinnamic acid derivatives can exert anti-inflammatory effects by inhibiting key signaling pathways, such as the NF-κB pathway.

Caption: Potential inhibition of the NF-κB inflammatory pathway.

Experimental Protocol: In Vitro Anticancer Activity (MTT Assay)

This protocol outlines a standard procedure to evaluate the cytotoxic effects of 2-Fluoro-4-methylcinnamic acid on a cancer cell line.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HepG2, a liver cancer cell line) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of 2-Fluoro-4-methylcinnamic acid in a suitable solvent (e.g., DMSO) and make serial dilutions in the cell culture medium. Treat the cells with varying concentrations of the compound and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours. Live cells will metabolize MTT into formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion

2-Fluoro-4-methylcinnamic acid is a promising, though currently under-researched, molecule with significant potential in medicinal chemistry. Based on the well-documented properties of related fluorinated cinnamic acids, it is a viable candidate for the development of novel anticancer, antimicrobial, and anti-inflammatory agents. The synthetic routes outlined in this guide are robust and adaptable, providing a clear path for its preparation and subsequent investigation. Further research into the biological activities and mechanisms of action of 2-Fluoro-4-methylcinnamic acid is warranted to fully explore its therapeutic potential.

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Difference between cis and trans 2-Fluoro-4-methylcinnamic acid isomers

An In-Depth Technical Guide to the Stereochemical Landscape of 2-Fluoro-4-methylcinnamic Acid Isomers for Researchers, Scientists, and Drug Development Professionals

Abstract

Geometric isomerism, a fundamental concept in stereochemistry, profoundly influences the physicochemical properties and biological activities of pharmacologically active molecules. This guide provides a detailed exploration of the differences between the cis (Z) and trans (E) isomers of 2-Fluoro-4-methylcinnamic acid, a substituted aromatic organic acid with potential applications in medicinal chemistry. By synthesizing data from analogous structures and established chemical principles, this document offers insights into the synthesis, characterization, and potential implications of these isomers in drug development. We will delve into the structural nuances, spectroscopic signatures, and analytical methodologies required to distinguish and control these stereoisomers, providing a robust framework for researchers in the field.

The Foundation: Understanding Geometric Isomerism in Cinnamic Acids

Cinnamic acid and its derivatives are characterized by a carboxylic acid group attached to a phenyl ring via a carbon-carbon double bond. The restricted rotation around this double bond gives rise to two distinct geometric isomers: cis (Z, from the German zusammen meaning "together") and trans (E, from the German entgegen meaning "opposite"). In the cis isomer, the bulky phenyl and carboxylic acid groups are on the same side of the double bond, leading to significant steric hindrance. Conversely, the trans isomer has these groups on opposite sides, resulting in a more stable, lower-energy conformation.

The introduction of substituents on the phenyl ring, such as the fluorine atom at the C2 position and the methyl group at the C4 position in 2-Fluoro-4-methylcinnamic acid, further modulates the electronic and steric properties of these isomers, influencing their reactivity, physical properties, and biological interactions.

Caption: Structural comparison of cis and trans isomers.

Physicochemical Disparities: A Tale of Two Isomers

Property	trans Isomer	cis Isomer	Rationale
Melting Point	Higher	Lower	The more symmetrical structure of the trans isomer allows for more efficient packing in the crystal lattice, requiring more energy to break the intermolecular forces.
Boiling Point	Higher	Lower	Generally, the more stable isomer has a higher boiling point, although this can be influenced by polarity.
Solubility	Lower in non-polar solvents	Higher in non-polar solvents	The less polar trans isomer is often less soluble in non-polar solvents compared to the slightly more polar cis isomer. However, this can vary depending on the solvent system.
Thermodynamic Stability	More Stable	Less Stable	Reduced steric hindrance in the trans configuration results in a lower ground-state energy.

Spectroscopic Fingerprints: Differentiating the Isomers

A combination of spectroscopic techniques provides the definitive means to identify and distinguish between the cis and trans isomers of 2-Fluoro-4-methylcinnamic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The most telling feature in the ¹H NMR spectrum is the coupling constant (J) between the two vinylic protons on the double bond.

• trans Isomer: A large coupling constant, typically in the range of 12-18 Hz, is indicative of the trans configuration due to the anti-periplanar relationship of the vinylic protons.

• cis Isomer: A smaller coupling constant, usually between 7-12 Hz, is characteristic of the cis configuration where the vinylic protons are syn-periplanar.

The chemical shifts of the aromatic protons will also differ due to the varying anisotropic effects of the carboxylic acid group in the two isomers.

¹³C NMR: The chemical shifts of the carbons in the double bond and the carboxylic acid group will be distinct for each isomer. The steric compression in the cis isomer can cause the upfield shift of certain carbon signals compared to the trans isomer.

Infrared (IR) Spectroscopy

The out-of-plane C-H bending vibration of the vinylic hydrogens is a key diagnostic feature in the IR spectrum.

• trans Isomer: A strong absorption band is typically observed around 960-980 cm⁻¹, which is characteristic of the trans C-H wag.

• cis Isomer: The corresponding C-H wag for the cis isomer appears around 675-730 cm⁻¹ and is often weaker and broader.

The C=O stretching frequency of the carboxylic acid will also be present in both isomers, typically around 1680-1710 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The extended conjugation between the phenyl ring and the carboxylic acid group gives rise to UV absorption.

• trans Isomer: The more planar conformation of the trans isomer allows for more effective π-orbital overlap, resulting in a longer wavelength of maximum absorption (λ_max) and a higher molar absorptivity (ε) compared to the cis isomer.

• cis Isomer: Steric hindrance in the cis isomer forces the phenyl ring and the carboxylic acid group out of planarity, disrupting the conjugation and leading to a shorter λ_max and lower ε.

Synthesis and Separation: An Experimental Workflow

The synthesis of 2-Fluoro-4-methylcinnamic acid can be achieved through various condensation reactions, such as the Perkin or Knoevenagel condensation, starting from 2-fluoro-4-methylbenzaldehyde and a suitable active methylene compound like malonic acid. These reactions often yield a mixture of cis and trans isomers, with the thermodynamically more stable trans isomer usually predominating.

Caption: Experimental workflow for synthesis and separation.

Step-by-Step Separation Protocol (Illustrative)

• Reaction Quench and Extraction: After the condensation reaction is complete, the reaction mixture is quenched with an appropriate aqueous solution (e.g., dilute HCl) and extracted with an organic solvent (e.g., ethyl acetate).

• Initial Purification: The combined organic layers are washed, dried, and the solvent is removed under reduced pressure to yield the crude mixture of isomers.

• Fractional Crystallization (for the trans isomer):

  • Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., ethanol/water mixture).

  • Allow the solution to cool slowly. The less soluble trans isomer will preferentially crystallize out.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

  • Repeat the recrystallization process until a constant melting point is achieved.

• Column Chromatography (for the cis isomer):

  • The mother liquor from the fractional crystallization, enriched in the cis isomer, is concentrated.

  • The concentrate is subjected to silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the pure cis isomer.

  • The corresponding fractions are combined, and the solvent is evaporated to yield the pure cis isomer.

• Characterization: The purity and identity of each isomer are confirmed using the spectroscopic techniques described in Section 3 and by measuring their melting points.

Implications in Drug Development

The seemingly subtle difference between cis and trans isomers can have profound consequences in a drug development context.

• Biological Activity: The specific three-dimensional shape of a molecule is critical for its interaction with biological targets such as enzymes and receptors. It is highly probable that only one of the isomers of 2-Fluoro-4-methylcinnamic acid will exhibit the desired biological activity, while the other may be inactive or even elicit undesirable off-target effects.

• Pharmacokinetics: The differences in solubility, stability, and polarity between the isomers can affect their absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, the more stable trans isomer might have a longer half-life in the body.

• Toxicity: The inactive or less active isomer is not necessarily benign and could contribute to the overall toxicity profile of a drug substance.

• Regulatory Considerations: Regulatory agencies like the FDA and EMA require that the isomeric composition of a drug substance is well-characterized and controlled. If a drug is a mixture of isomers, the pharmacological and toxicological properties of each isomer must be understood.

Therefore, the ability to selectively synthesize or efficiently separate the desired isomer is a critical aspect of the drug development process.

Conclusion

The cis and trans isomers of 2-Fluoro-4-methylcinnamic acid, while chemically similar, possess distinct structural and physicochemical properties that are crucial to understand and control, particularly in the context of medicinal chemistry and drug development. Their differentiation relies on a suite of standard analytical techniques, with NMR spectroscopy providing the most definitive structural elucidation. A thorough understanding of the principles outlined in this guide is essential for any researcher working with this, or similar, classes of compounds, ensuring the development of safe and effective therapeutic agents.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2016). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Bruice, P. Y. (2016). Organic Chemistry. Pearson.

• FDA's Policy Statement for the Development of New Stereoisomeric Drugs - [Link]

• ICH Guideline Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances - [Link]

Technical Guide: Solubility Thermodynamics and Process Engineering of (2E)-3-(2-Fluoro-4-methylphenyl)acrylic acid

[1][2]

Executive Summary

The precise solubility profile of (2E)-3-(2-Fluoro-4-methylphenyl)acrylic acid (CAS: 773132-33-5) is a critical quality attribute (CQA) for the design of robust crystallization and purification processes.[1][2] As a fluorinated cinnamic acid derivative, this compound exhibits specific solid-state behaviors driven by the ortho-fluorine substitution, which influences crystal packing and solvent interactions.[1][2]

This guide provides a definitive technical framework for determining, modeling, and applying the solubility data of this compound.[1][2] It moves beyond simple data reporting to establish a self-validating protocol for thermodynamic analysis, essential for optimizing yield and purity during intermediate synthesis in pharmaceutical and agrochemical workflows.[1][2]

Physicochemical Profile & Structural Considerations

Understanding the molecular architecture is the first step in predicting solubility behavior.[1][2]

• IUPAC Name: (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid[2]

• Molecular Formula: C₁₀H₉FO₂[1][2]

• Molecular Weight: 180.18 g/mol [1][2]

• Key Structural Features:

  • Acrylic Acid Moiety: Provides a carboxylic acid head group, enabling hydrogen bonding (dimerization) and pH-dependent solubility.[1][2]

  • Phenyl Ring: A hydrophobic core.[1][2]

  • 2-Fluoro Substituent: The ortho-fluorine atom introduces a strong dipole and potential intramolecular hydrogen bonding with the vinyl hydrogen, often increasing lattice energy compared to non-fluorinated analogs.[1][2]

  • 4-Methyl Group: Adds lipophilicity and bulk, generally reducing solubility in highly polar aqueous media while enhancing it in non-polar organic solvents.[1][2]

Predicted Solubility Ranking (Based on Dielectric Constant & Hansen Parameters):

• High Solubility (Process Solvents): DMSO, DMF, NMP (Dipolar aprotic).[1][2]

• Moderate Solubility (Crystallization Solvents): Ethanol, Methanol, Acetone, Ethyl Acetate, THF.[1][2]

• Low Solubility (Anti-Solvents): Water, n-Hexane, Toluene, Cyclohexane.[1][2]

Experimental Methodology: The Self-Validating Protocol

To generate regulatory-grade solubility data, two complementary methods are recommended: the Static Gravimetric Method (for equilibrium accuracy) and the Dynamic Laser Monitoring Method (for polythermal speed).[1][2]

Workflow Visualization[1][2]

The following diagram outlines the decision matrix and workflow for accurate solubility determination.

Figure 1: Decision matrix for selecting between Static Gravimetric and Dynamic Laser Monitoring methods for solubility determination.

Detailed Protocol: Static Gravimetric Method

This is the "Gold Standard" for thermodynamic data.[1][2]

• Preparation: Add excess (2E)-3-(2-Fluoro-4-methylphenyl)acrylic acid to 10 mL of the target solvent in a jacketed glass vessel.

• Equilibration: Stir at 400 rpm for 24 hours at the target temperature (

  K).

• Sampling: Stop stirring and allow the suspension to settle for 2 hours.

• Filtration: Withdraw the supernatant using a pre-heated syringe and filter through a 0.45 µm PTFE membrane to remove solids.[1][2]

• Quantification:

  • Gravimetric: Evaporate a known mass of supernatant and weigh the dry residue.[1][2] Repeat until constant weight.

  • HPLC: Dilute the supernatant and analyze using a C18 column (Mobile Phase: ACN/Water + 0.1% H3PO4).[1][2]

Thermodynamic Modeling & Data Analysis

Experimental data must be correlated effectively to be useful for process simulation.[1][2] The following models are the industry standard for cinnamic acid derivatives.

The Modified Apelblat Equation

This semi-empirical model is excellent for correlating solubility (

) with temperature ( ) across a wide range, accounting for the non-ideal behavior of the solution.[1][2]

• : Mole fraction solubility.[1][2][3]
• : Absolute temperature (K).[1][2][4][5][6][7]
• : Empirical parameters derived from regression analysis.

  • Interpretation:

    and relate to the enthalpy of solution and activity coefficients; accounts for the temperature dependence of the enthalpy of fusion.[1][2]

The van't Hoff Equation

Used to determine the thermodynamic functions of dissolution (

, , ).[1][2][4][6] [1][2]

• Slope (

  ): Indicates if dissolution is endothermic (negative slope) or exothermic.[1][2] For cinnamic acids, dissolution is typically endothermic ( ), meaning solubility increases with temperature.[1][2]

• Intercept (

  ): Relates to the entropy change, driving the dissolution process.[1][2]

Thermodynamic Logic Flow[1][2]

Figure 2: Logical flow for converting raw solubility data into actionable process insights using thermodynamic models.

Process Engineering & Solvent Selection[1][2]

Based on the structural analogs (e.g., 3-fluorocinnamic acid, 4-methylcinnamic acid), the following solvent behaviors are expected and should guide process design.

Solvent Screening Table (Predicted)[1][2]

Solvent Class	Representative Solvents	Predicted Solubility Trend	Process Application
Polar Protic	Methanol, Ethanol, IPA	High to Moderate	Ideal for Cooling Crystallization .[1][2] Solubility drops significantly with Temperature ( ).[1][2]
Polar Aprotic	Acetone, Ethyl Acetate, THF	High	Good for initial dissolution; may require anti-solvent for high yield.[1][2]
Dipolar Aprotic	DMF, DMSO	Very High	Reaction media.[1][2] Difficult to crystallize from without water anti-solvent.[1][2]
Non-Polar	Toluene, Hexane	Low	Anti-solvents or for removing non-polar impurities.[1][2]
Aqueous	Water	Insoluble	Anti-solvent for precipitation; pH adjustment (base -> acid) triggers precipitation.[1][2]

Crystallization Strategy

For (2E)-3-(2-Fluoro-4-methylphenyl)acrylic acid , the recommended purification method is Cooling Crystallization from Ethanol/Water or IPA/Water mixtures.[1][2]

• Rationale: The compound is likely highly soluble in hot ethanol but sparingly soluble in cold water.[1][2]

• Protocol:

  • Dissolve crude solid in Ethanol at 60°C (near reflux).

  • Polish filter to remove insolubles.[1][2]

  • Slowly add Water (Anti-solvent) or cool to 5°C at a controlled rate (e.g., 0.5°C/min) to induce nucleation.[1][2]

  • The ortho-fluoro group may lead to needle-like morphology; control agitation to prevent breakage.[1][2]

References

• Apelblat, A., & Manzurola, E. (1999).[1][2] Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K.[1][2] The Journal of Chemical Thermodynamics, 31(1), 85-91.[1][2] Link[1][2]

• Grant, D. J. W., & Higuchi, T. (1990).[1][2] Solubility Behavior of Organic Compounds. Wiley-Interscience.[2] (Foundational text for solubility thermodynamics).

• Sha, G., et al. (2020).[1][2][5] Solubility measurement, solubility behavior analysis and thermodynamic modelling of melatonin in twelve pure solvents.[1][2][5] Journal of Molecular Liquids, 319, 114139.[1][2][5] (Methodology reference for laser monitoring). Link[1][2][5]

• PubChem. (2023).[1][2] Compound Summary for CID 5388694: 3-(4-Fluorophenyl)-2-methylacrylic acid (Analog Reference).[1][2] National Library of Medicine.[2] Link[1][2]

• Sigma-Aldrich. (2023).[2] Product Specification: (E)-3-(3-Fluorophenyl)acrylic acid (Analog Reference).[1][2] Link

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• 2. chemscene.com [chemscene.com]
• 3. mdpi.com [mdpi.com]
• 4. Solubility, Thermodynamic Parameters, and Dissolution Properties of 17-α Hydroxyprogesterone in 13 Pure Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solubility and thermodynamic properties of flonicamid in pure and binary solvents in the temperature range of 283.15–32… [ouci.dntb.gov.ua]
• 6. SOLUBILITY STUDY OF 3-(1-(4-METHYLPHENYL)-5-PHENYLPYRROL-2-YL)PROPANOIC ACID IN ORGANIC SOLVENTS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 7. researchgate.net [researchgate.net]

The Impact of Fluorination on the Acidity of Methylcinnamic Acid Derivatives: A Guide for Researchers

An In-Depth Technical Guide

Abstract

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, primarily due to its ability to modulate key physicochemical properties such as lipophilicity, metabolic stability, and, critically, acidity (pKa). This guide provides an in-depth analysis of how fluorination and methyl substitution on the cinnamic acid scaffold influence acidity. We will explore the underlying electronic principles, detail rigorous experimental and computational methodologies for pKa determination, and present a comprehensive analysis of structure-activity relationships. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage fluorine substitution for precise pKa control in molecular design.

Introduction: The Strategic Importance of pKa in Drug Design

The ionization state of a molecule, quantified by its pKa value, is a critical determinant of its pharmacokinetic and pharmacodynamic profile. It governs fundamental properties including aqueous solubility, membrane permeability, and binding interactions with protein targets. Cinnamic acids and their derivatives represent a privileged scaffold in medicinal chemistry, appearing in a wide array of bioactive compounds. The ability to fine-tune the acidity of the carboxylic acid group on this scaffold is therefore of paramount importance.

Fluorine, being the most electronegative element, exerts a powerful influence on the electronic environment of a molecule. Its introduction into the methylcinnamic acid framework can lead to predictable and significant shifts in pKa. This guide will dissect the mechanisms behind these shifts and provide the practical knowledge needed to harness them.

Theoretical Framework: Understanding the Electronic Effects of Fluorine

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. Substituents on the aromatic ring and alkyl chain that can delocalize or withdraw electron density will stabilize this anion, resulting in a stronger acid (i.e., a lower pKa value).

The Inductive Effect (I)

Fluorine's extreme electronegativity results in a strong electron-withdrawing inductive effect (-I effect). It pulls electron density away from the aromatic ring and, by extension, from the carboxylic acid group through the sigma bond framework. This effect is distance-dependent, being strongest at the ortho position and weakest at the para position. The introduction of multiple fluorine atoms, as in a trifluoromethyl (-CF3) group, dramatically amplifies this effect, leading to a substantial increase in acidity.

The Resonance Effect (R)

As a halogen, fluorine possesses lone pairs of electrons that can be donated to the aromatic pi-system, an effect known as a positive resonance effect (+R effect). This electron-donating effect pushes electron density towards the carboxylate group, which is destabilizing and tends to decrease acidity. The +R effect is most pronounced at the para position.

The Net Electronic Effect

In fluorinated aromatic systems, the strong -I effect almost always dominates the weaker +R effect. This results in a net electron-withdrawing character for fluorine, making fluorinated methylcinnamic acids generally more acidic than their non-fluorinated counterparts. The precise pKa value, however, depends on the position and number of fluorine substituents.

Methodologies for pKa Determination

Accurate pKa determination is essential for building reliable structure-activity relationships. Both experimental and computational methods provide valuable, complementary insights.

Experimental Protocol: Potentiometric Titration

Potentiometric titration is the gold standard for pKa determination. However, the low aqueous solubility of many cinnamic acid derivatives necessitates the use of a co-solvent system.[1]

Objective: To determine the apparent pKa (pKaapp) of a fluorinated methylcinnamic acid derivative in a mixed-solvent system (e.g., 50:50 methanol:water) via automated potentiometric titration.

Materials & Equipment:

• Automated titrator with a high-precision burette

• Combination pH electrode (calibrated for the mixed-solvent system)

• Standardized 0.1 M potassium hydroxide (KOH) titrant (aqueous)

• Target fluorinated methylcinnamic acid derivative (~10-20 mg)

• Methanol (HPLC grade) and deionized water

• Stir plate and stir bar

Step-by-Step Methodology:

• System Calibration: Calibrate the pH electrode using at least three standard aqueous buffers (e.g., pH 4.01, 7.00, 10.01). This initial calibration establishes the electrode's response (slope).

• Analyte Preparation: Accurately weigh and dissolve the cinnamic acid derivative in a precise volume of methanol (e.g., 25 mL).

• Co-Solvent Addition: Add an equal volume of deionized water (e.g., 25 mL) to the solution while stirring to create the 50:50 methanol:water solvent system. Causality Note: The use of a co-solvent is critical for solubilizing the analyte.[1] It is important to maintain a consistent solvent ratio across all experiments, as the pKa value is highly dependent on the solvent composition.

• Titration:

  • Immerse the calibrated pH electrode and the burette tip into the analyte solution.

  • Begin the titration by adding small, precise increments of the standardized KOH titrant.

  • Record the pH reading after each addition, allowing the reading to stabilize. The automated system will generate a titration curve by plotting pH versus the volume of titrant added.

• Data Analysis:

  • The pKaapp is the pH at the half-equivalence point (the point where half of the acid has been neutralized).

  • This point is identified as the inflection point on the sigmoid titration curve. Modern software uses the first or second derivative of the curve to precisely locate this point.

Self-Validation & Trustworthiness:

• Titrant Standardization: The concentration of the KOH titrant must be accurately known, typically by standardizing it against a primary standard like potassium hydrogen phthalate (KHP).

• Replicate Measurements: Perform at least three independent titrations for each compound to ensure reproducibility and calculate the standard deviation.

• System Suitability: Run a known standard with a similar pKa and solubility profile to validate the method and instrument performance before analyzing unknown compounds.

Computational Methods

In silico pKa prediction is a valuable tool in early-stage drug discovery, allowing for the rapid screening of virtual compounds.[2] Quantitative Structure-Activity Relationship (QSAR) models and quantum mechanical calculations are commonly employed. These models correlate structural features and calculated electronic properties (like atomic charges and vibrational frequencies) with experimental pKa values. While powerful for prediction, these methods are most reliable when trained on a high-quality dataset of structurally similar compounds with experimentally determined pKa values.[2][3]

Data Analysis & Structure-Acidity Relationships

The following table summarizes representative pKa values for cinnamic acid and several fluorinated derivatives. These values illustrate the profound impact of fluorine substitution.

Compound Name	Substitution Pattern	pKa (in water at 25°C)	Acidity Trend
Cinnamic Acid	Unsubstituted	4.44[4]	Baseline
4-Methylcinnamic Acid	4-CH₃	~4.55	Less Acidic
4-Fluorocinnamic Acid	4-F	4.31	More Acidic
2-Fluorocinnamic Acid	2-F	4.12	Even More Acidic
4-(Trifluoromethyl)cinnamic Acid	4-CF₃	~3.75	Significantly More Acidic

Analysis of Trends:

• Methyl Group: The electron-donating nature of the methyl group at the para-position slightly destabilizes the carboxylate anion, making 4-methylcinnamic acid a weaker acid (higher pKa) than cinnamic acid.

• Single Fluorine:

  • 4-Fluorocinnamic Acid: The fluorine atom at the para-position exerts both its -I and +R effects. The dominant -I effect withdraws electron density, stabilizing the conjugate base and making the acid stronger (lower pKa) than the parent compound.

  • 2-Fluorocinnamic Acid: In the ortho position, the inductive effect (-I) is significantly stronger due to proximity to the carboxylic acid group. This leads to greater stabilization of the anion and a more pronounced increase in acidity compared to the 4-fluoro isomer.

• Trifluoromethyl Group: The -CF₃ group is a powerful electron-withdrawing group due to the combined inductive effects of three fluorine atoms. It lacks any electron-donating resonance effect. Consequently, 4-(Trifluoromethyl)cinnamic acid is a substantially stronger acid, demonstrating the dramatic pKa modulation possible with polyfluorination.

Visualizing Workflows and Mechanisms

Diagrams provide a clear visual summary of complex processes and concepts.

Caption: Workflow for experimental pKa determination by potentiometric titration.

Caption: Opposing electronic effects of fluorine on conjugate base stability.

Conclusion

The strategic placement of fluorine atoms on the methylcinnamic acid scaffold provides a reliable and powerful tool for modulating acidity. The strong, distance-dependent inductive effect of fluorine consistently leads to an increase in acidity (a lower pKa), an effect that can be significantly amplified by using polyfluorinated groups like -CF₃. A thorough understanding of these electronic principles, combined with rigorous experimental determination and computational prediction, enables medicinal chemists to precisely tune the pKa of lead compounds. This control is fundamental to optimizing the ADME properties and overall efficacy of the next generation of therapeutics.

References

• Gurych, A., Pavliuk, P., Krasnienkov, D., et al. (2025). Filling the Gap in LogP and pKa Evaluation for Saturated Fluorine-Containing Derivatives With Machine Learning. Journal of Computational Chemistry, 46(2). Available at: [Link]

• Toth, A. M., St-Amant, A., & Schuurmann, G. (n.d.). pKa prediction of per- and polyfluoroalkyl acids in water using in silico gas phase stretching vibrational frequencies and infrared intensities. RSC Publishing. Available at: [Link]

• Blackthorn AI. (2025). ML for LogP and pKa in Fluorine-Containing Derivatives. Available at: [Link]

• Goss, K.-U. (2008). The pKa values of PFOA and other highly fluorinated carboxylic acids. Environmental Science & Technology, 42(2), 456-458. Available at: [Link]

• Oumansour, B., et al. (2015). Development of Methods for the Determination of pKa Values. PMC. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Fluorocinnamic acid. PubChem. Available at: [Link]

• Wikipedia. (n.d.). Cinnamic acid. Available at: [Link]

• University of Liverpool Repository. (2021). pKa Determination in non-Aqueous Solvents. Available at: [Link]

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• 4. Cinnamic acid - Wikipedia [en.wikipedia.org]

Navigating the Safe Handling of 2-Fluoro-4-methylcinnamic Acid: A Technical Guide for Researchers

For the diligent researcher and drug development professional, the introduction of a novel compound into the laboratory workflow necessitates a thorough understanding of its safe handling and potential hazards. This guide provides a comprehensive overview of the safety considerations and handling protocols for 2-Fluoro-4-methylcinnamic acid, a compound of interest in various research and development applications. The following information is synthesized from available Safety Data Sheets (SDS) and established laboratory safety principles to ensure the well-being of laboratory personnel and the integrity of experimental outcomes.

Hazard Identification and Risk Assessment

Table 1: Summary of Potential Hazards based on Analogue Data

Hazard Classification	Potential Effects	GHS Pictogram	Signal Word
Skin Irritation	Causes skin irritation.[1][2][3][4]	GHS07	Warning
Eye Irritation	Causes serious eye irritation.[1][2][3][4][8]	GHS07	Warning/Danger
Respiratory Tract Irritation	May cause respiratory irritation.[1][3][4][6]	GHS07	Warning
Acute Oral Toxicity	Harmful or toxic if swallowed.[1][5][7]	GHS06/GHS07	Danger/Warning

The causality behind these classifications lies in the chemical nature of cinnamic acid derivatives. The carboxylic acid moiety can be corrosive or irritating to tissues upon direct contact. The presence of a fluoro- group can also influence the compound's reactivity and toxicological profile. Therefore, it is prudent to handle 2-Fluoro-4-methylcinnamic acid with the assumption that it possesses these hazards until specific data becomes available.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is paramount. The primary objective is to minimize or eliminate direct exposure.

Engineering Controls:

• Chemical Fume Hood: All handling of 2-Fluoro-4-methylcinnamic acid in its solid (powder) form or when preparing solutions should be conducted within a certified chemical fume hood.[1][7] This is the most effective way to prevent inhalation of dust or vapors.

• Ventilation: Ensure the laboratory has adequate general ventilation to dilute and remove any fugitive emissions.[1][3][4][7][9][10]

Personal Protective Equipment (PPE):

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

• Eye and Face Protection: Chemical safety goggles are mandatory.[2] A face shield should be worn in situations where there is a higher risk of splashing or dust generation.[2]

• Hand Protection: Wear compatible, chemical-resistant gloves.[2] It is crucial to inspect gloves for any signs of degradation or perforation before use and to practice proper glove removal techniques to avoid skin contact.[7]

• Skin and Body Protection: A laboratory coat is required to protect against incidental skin contact.[2] For tasks with a higher potential for contamination, additional protective clothing may be necessary.[2]

• Respiratory Protection: Under normal conditions of use within a chemical fume hood, respiratory protection should not be necessary.[3][7] However, if engineering controls are not sufficient to maintain exposure below occupational exposure limits, a NIOSH-approved respirator appropriate for the exposure level should be used.

Safe Handling and Storage Protocols

Adherence to established laboratory best practices is fundamental for the safe handling of 2-Fluoro-4-methylcinnamic acid.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure the work area within the chemical fume hood is clean and uncluttered. Assemble all necessary equipment and reagents.

• Donning PPE: Put on all required PPE as outlined in the previous section.

• Weighing and Transfer: Carefully weigh the solid compound on a tared weigh boat or paper. Use a spatula for transfers to minimize dust generation. Avoid creating airborne dust.

• Dissolution: If preparing a solution, slowly add the solid to the solvent with gentle stirring. Be mindful of any potential exothermic reactions.

• Post-Handling: After handling, decontaminate the work surface and any equipment used.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Wash hands thoroughly with soap and water after removing gloves.[2][7]

Storage Requirements:

• Store 2-Fluoro-4-methylcinnamic acid in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3][5][7][10][11][12]

• Keep it away from incompatible materials such as strong oxidizing agents.[2][3]

• The storage area should be secure and accessible only to authorized personnel.[1][3][5][9]

Emergency Procedures: A Proactive Approach

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2][3][4][7][11] Seek immediate medical attention.[1][2][3][4][7][11]

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[1][2][3][4][5][7][11] If irritation persists, seek medical attention.[2][3][4][5]

• Inhalation: Move the individual to fresh air.[1][3][4][5][7][9][11] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[3][4][5][11]

• Ingestion: Do NOT induce vomiting.[3][5][7] Rinse mouth with water.[1][2][5][7][11] Seek immediate medical attention.[1][5][7]

Spill and Leak Procedures:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For small spills of solid material, carefully sweep up the material to avoid generating dust and place it in a suitable, labeled container for disposal.[4][5][11] For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container.[7]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

• Dispose: Dispose of the waste material in accordance with local, state, and federal regulations.[1][3][5][8][10][11]

Visualizing Safe Workflows

To further clarify the logical flow of safe handling and emergency response, the following diagrams are provided.

Caption: A logical workflow for the safe handling of 2-Fluoro-4-methylcinnamic acid.

Caption: A workflow for responding to spills or exposures involving 2-Fluoro-4-methylcinnamic acid.

By adhering to these guidelines, researchers and drug development professionals can confidently and safely incorporate 2-Fluoro-4-methylcinnamic acid into their experimental workflows, fostering a secure and productive research environment.

References

• CymitQuimica. (2024, December 19). Safety Data Sheet.
• Merck. (n.d.). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2021, December 22). SAFETY DATA SHEET.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Fisher Scientific. (2010, June 3). SAFETY DATA SHEET.
• Sigma-Aldrich. (2024, September 8). SAFETY DATA SHEET.
• Alfa Aesar. (2024, March 8). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Alfa Aesar. (2025, October 8). 4-Fluoro-2-(trifluoromethyl)cinnamic acid - SAFETY DATA SHEET.
• PPG. (n.d.). SAFETY DATA SHEET.
• Fisher Scientific. (2021, December 22). SAFETY DATA SHEET.
• CDH Fine Chemical. (n.d.). Cinnamic Acid CAS No 140-10-3 MATERIAL SAFETY DATA SHEET SDS/MSDS.

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Protocols & Analytical Methods

Knoevenagel condensation conditions for 2-fluoro-4-methylbenzaldehyde

Application Note: Optimized Knoevenagel Condensation Protocols for 2-Fluoro-4-Methylbenzaldehyde

Executive Summary

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, yielding α,β-unsaturated compounds that serve as critical intermediates in drug development and materials science. When utilizing highly functionalized substrates like 2-fluoro-4-methylbenzaldehyde , researchers must account for competing electronic effects and potential side reactions. This application note provides field-proven, self-validating protocols for the condensation of 2-fluoro-4-methylbenzaldehyde with active methylene compounds (e.g., malononitrile), detailing both classical homogeneous catalysis and modern green chemistry approaches.

Mechanistic Insights & Causality: The "Push-Pull" Electronic Dynamics

The reactivity of 2-fluoro-4-methylbenzaldehyde in condensation reactions is governed by a delicate "push-pull" electronic balance across the aromatic ring:

• The ortho-Fluoro Effect (Pull): The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I). This significantly enhances the electrophilicity of the carbonyl carbon, lowering the activation energy required for nucleophilic attack by the enolate[1].

• The para-Methyl Effect (Push): Conversely, the methyl group provides electron donation via induction (+I) and hyperconjugation. This slightly deactivates the carbonyl, stabilizing the ground state and preventing the aldehyde from being overly reactive (which can lead to uncontrolled polymerization or degradation).

• Chemoselectivity (Condensation vs. SNAr): A common concern with ortho-fluorobenzaldehydes is the potential for Nucleophilic Aromatic Substitution (SNAr) of the fluorine atom by strong nucleophiles. However, causality dictates that the Knoevenagel condensation is kinetically favored. The formation of the aldol-type adduct and subsequent dehydration proceeds much faster than the formation of a Meisenheimer complex required for SNAr, ensuring high chemoselectivity under standard basic conditions[2].

Mechanistic logic of electronic push-pull effects in 2-fluoro-4-methylbenzaldehyde.

Quantitative Data: Catalyst and Solvent Optimization

The choice of catalyst and solvent system drastically impacts the yield and environmental footprint of the reaction. The table below synthesizes quantitative data for the condensation of fluorinated benzaldehydes with malononitrile across various methodologies.

Table 1: Comparative Conditions for Knoevenagel Condensation

Catalyst System	Solvent	Temperature	Time	Yield (%)	Key Advantage	Ref
Piperidine (cat.)	Ethanol	Reflux	2–3 h	~90	Classic, highly reproducible scalability.	[1]
Ni(NO₃)₂·6H₂O (5 mol%)	Water	Room Temp	20 min	98	Fast kinetics in aqueous media.	[3]
None (Mechanochemical)	None	Ball Milling	30 min	>95	Solvent-free, yields highly crystalline products.	[4]

| None | H₂O / Glycerol (1:1) | Room Temp | 24 h | 99 | Green co-solvent, facilitates easy product separation. |[3] |

Experimental Workflows & Self-Validating Protocols

To ensure robust reproducibility, the following protocols are designed as self-validating systems. Each step includes a built-in checkpoint to verify the chemical state before proceeding.

Experimental workflow comparing classic and green Knoevenagel condensation protocols.

Protocol A: Classical Homogeneous Catalysis (Piperidine/Ethanol)

Best for: Rapid scale-up and substrates requiring thermal energy to overcome steric hindrance.

• Reagent Assembly: In a dry 50 mL round-bottom flask, dissolve 2-fluoro-4-methylbenzaldehyde (1.0 equiv, 10 mmol) and malononitrile (1.1 equiv, 11 mmol) in 20 mL of absolute ethanol.

• Catalyst Addition: Add 3–5 drops of piperidine (catalytic). Causality: Piperidine acts as a weak base to deprotonate the malononitrile, forming the reactive enolate without triggering SNAr of the ortho-fluorine.

• Reaction Execution: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) under magnetic stirring for 2–3 hours.

• Self-Validation Checkpoint 1 (In-Process): Perform TLC (Hexanes:EtOAc 4:1). The reaction is self-validating when the UV-active aldehyde spot (higher

  ) completely disappears, replaced by a highly fluorescent, lower spot corresponding to the highly conjugated benzylidenemalononitrile product.

• Workup & Precipitation: Remove the flask from heat. While stirring vigorously, slowly add 25 mL of ice-cold distilled water. Causality: The α,β-unsaturated product has drastically lower solubility in aqueous media compared to ethanol, driving immediate precipitation[1].

• Self-Validation Checkpoint 2 (Isolation): A dense, crystalline solid must form. If an oil drops out, the cooling rate was too fast; gently scratch the inside of the flask with a glass rod to induce nucleation. Filter under vacuum and wash with cold 10% ethanol/water.

Protocol B: Green Chemistry Approach (Aqueous/Glycerol System)

Best for: Environmentally conscious synthesis, avoiding toxic solvents and amine catalysts.

• Solvent Preparation: Prepare a 1:1 (v/v) mixture of distilled water and glycerol (10 mL total). Causality: Glycerol acts as a green co-solvent that increases the solubility of the organic reagents while maintaining an environmentally benign profile[3].

• Reagent Assembly: Add 2-fluoro-4-methylbenzaldehyde (1.0 equiv, 5 mmol) and malononitrile (1.0 equiv, 5 mmol) directly to the solvent mixture. No external catalyst is required, as the highly activated nature of the reagents allows for spontaneous condensation in this polar medium.

• Reaction Execution: Stir vigorously at room temperature for 24 hours.

• Self-Validation Checkpoint 1 (In-Process): The reaction self-validates visually. As the condensation proceeds, the initially biphasic/cloudy mixture will transition into a suspension of heavy crystalline precipitate[4].

• Workup: Add 10 mL of water to reduce the viscosity of the glycerol, facilitating easy separation. Filter the solid product under vacuum and wash thoroughly with water.

Final Product Validation (Quality Control)

Regardless of the protocol used, the isolated 2-(2-fluoro-4-methylbenzylidene)malononitrile must pass the following self-validating analytical checks:

• Visual Inspection: The product should be a highly crystalline solid.

• ¹H NMR Spectroscopy (CDCl₃ or DMSO-d₆): The spectrum must show the complete absence of the aldehyde proton signal (typically a sharp singlet around

  10.0–10.3 ppm). Instead, a new, highly deshielded vinylic proton signal must appear as a singlet between 7.7–8.2 ppm, confirming the formation of the double bond.

References

• Application Notes and Protocols: Knoevenagel Condensation of 4-Fluorobenzaldehyde with Active Methylene Compounds. Benchchem. 1

• Mechanochemical Knoevenagel condensation of p-, m-, and o-fluorobenzaldehyde (1a–1c) and malononitrile (2). ResearchGate. 4

• Engineering a Nanoscale Primary Amide-Functionalized 2D Coordination Polymer as an Efficient and Recyclable Heterogeneous Catalyst for the Knoevenagel Condensation Reaction. ACS Applied Nano Materials.5

• A Simple and Efficient Protocol for the Knoevenagel Reaction of Benzylidenemalononitriles and the Evaluation of the Larvicidal Activity on Aedes Aegypti. Sociedade Brasileira de Química (SBQ). 3

• Three-Component Condensation of β-Ketonitriles, 4-Fluorobenzaldehyde, and Secondary Cyclic Amines. MDPI. 2

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Synthesis of amide derivatives from (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid

An Application Guide to the Synthesis of Amide Derivatives from (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic Acid

Introduction

Cinnamic acids and their derivatives are a versatile class of compounds found throughout the plant kingdom, forming the structural backbone of numerous biologically active molecules.[1][2] Their inherent bioactivity and amenable structure make them valuable starting materials in medicinal chemistry and drug development.[3][4] Amide derivatives, in particular, are of significant interest due to the stability of the amide bond and its capacity for hydrogen bonding, which are crucial for molecular recognition and interaction with biological targets.[3][5]

This application note provides a comprehensive technical guide for the synthesis of novel amide derivatives starting from (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid. This specific substrate presents a unique electronic profile, with an electron-withdrawing fluoro group at the ortho position and an electron-donating methyl group at the para position of the phenyl ring. We present three robust and widely applicable protocols, moving from classic activation chemistry to modern peptide coupling reagents. Each protocol is detailed with mechanistic insights, step-by-step instructions, and expert commentary to ensure successful synthesis, purification, and characterization of the target compounds.

Core Synthetic Strategies: An Overview

The direct condensation of a carboxylic acid and an amine to form an amide is a kinetically slow and thermodynamically challenging process, primarily due to the competing acid-base reaction that forms a non-reactive carboxylate-ammonium salt.[6] Therefore, synthesis universally proceeds via the activation of the carboxylic acid. This involves converting the carboxyl hydroxyl group into a better leaving group, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the amine. The primary strategies, which will be detailed in this guide, are:

• Acyl Chloride Formation: A powerful and traditional method where the carboxylic acid is converted into a highly reactive acyl chloride intermediate.

• Uronium/Aminium Salt Coupling: A modern approach using reagents like HATU that generate highly reactive activated esters in situ, known for high efficiency and low side reactions.

• Carbodiimide Coupling: A widely used method employing reagents like EDC, often with additives like HOBt, to facilitate amide bond formation under mild conditions.

Caption: Overview of Amide Synthesis Pathways.

Protocol 1: Synthesis via Acyl Chloride Intermediate

Principle & Rationale: This method is a robust and cost-effective approach that relies on the conversion of the carboxylic acid to a highly reactive acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride.[7] The reaction with thionyl chloride is particularly efficient as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and evolve from the reaction mixture, driving the equilibrium towards the product.[7] The resulting acyl chloride is a powerful electrophile that reacts readily with a wide range of primary and secondary amines.[6]

Caption: Mechanism of Acyl Chloride Formation and Amidation.

Experimental Protocol

Materials & Reagents:

• (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or Toluene

• Target Amine (primary or secondary) (1.1 eq)

• Triethylamine (TEA) or Pyridine (2.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Acyl Chloride Formation:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid (1.0 eq).

  • Add anhydrous DCM (or toluene) to dissolve the acid (approx. 0.2 M concentration).

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add thionyl chloride (1.5 eq) dropwise via syringe. Caution: SOCl₂ is corrosive and reacts violently with water. Handle in a fume hood.

  • Allow the reaction to warm to room temperature, then gently reflux for 1-3 hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

  • After completion, cool the mixture to room temperature and remove the solvent and excess SOCl₂ under reduced pressure. The resulting crude acyl chloride is often used directly in the next step.

• Amidation:

  • Dissolve the crude acyl chloride in fresh anhydrous DCM and cool the solution to 0 °C.

  • In a separate flask, dissolve the amine (1.1 eq) and triethylamine (2.5 eq) in anhydrous DCM.

  • Add the amine solution dropwise to the stirred acyl chloride solution at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[6]

• Workup and Purification:

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude amide.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or recrystallization to obtain the pure amide derivative.[8]

Protocol 2: HATU-Mediated Amide Coupling

Principle & Rationale: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a third-generation uronium-based coupling reagent celebrated for its high efficiency, rapid reaction rates, and low racemization rates.[9] It is particularly effective for coupling sterically hindered substrates or electron-deficient amines where other methods may fail.[10] The mechanism involves the formation of a highly reactive OAt-active ester, which is more reactive than the HOBt-esters formed in carbodiimide reactions.[9]

Caption: Mechanism of HATU-Mediated Amide Coupling.

Experimental Protocol

Materials & Reagents:

• (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid (1.0 eq)

• HATU (1.1 - 1.2 eq)

• Target Amine (primary or secondary) (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or DCM

• Ethyl acetate (EtOAc)

• 1N HCl or Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup and Activation:

  • In a flame-dried flask under a nitrogen atmosphere, dissolve the carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF.

  • Add DIPEA (2.5 eq) dropwise to the stirred solution. Note: DIPEA is a non-nucleophilic base that facilitates the deprotonation of the carboxylic acid without competing in the coupling reaction.

  • Stir the mixture at room temperature for 15-30 minutes. This "pre-activation" step allows for the formation of the reactive OAt-ester.[9]

• Amine Addition and Coupling:

  • Add the amine (1.1 eq) to the activated mixture, either neat or as a solution in a small amount of anhydrous DMF.

  • Continue to stir the reaction at room temperature for 1-18 hours. Monitor progress by TLC or LC-MS. Reactions are often complete within a few hours.[9]

• Workup and Purification:

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Transfer to a separatory funnel and wash the organic layer sequentially with 1N HCl or saturated NH₄Cl (to remove DIPEA), saturated NaHCO₃ (to remove unreacted acid and HOAt), and brine.[9]

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Protocol 3: EDC/HOBt-Mediated Amide Coupling

Principle & Rationale: This is one of the most common methods for amide bond formation in medicinal chemistry.[11] EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a water-soluble carbodiimide that activates the carboxylic acid to form an O-acylisourea intermediate.[12] This intermediate is highly reactive but can rearrange to a stable N-acylurea byproduct. The addition of HOBt (N-Hydroxybenzotriazole) intercepts the O-acylisourea to form a more stable HOBt-active ester, which increases coupling efficiency and minimizes side reactions.[11][13] The water solubility of EDC and its urea byproduct greatly simplifies purification via aqueous workup.[12]

Caption: Mechanism of EDC/HOBt-Mediated Amide Coupling.

Experimental Protocol

Materials & Reagents:

• (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid (1.0 eq)

• EDC·HCl (1.2 - 1.5 eq)

• HOBt (1.2 eq)

• Target Amine (primary or secondary) (1.1 eq)

• DIPEA or TEA (2.5 eq)

• Anhydrous DMF or DCM

• Standard workup reagents (EtOAc, 1N HCl, NaHCO₃, brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup:

  • To a round-bottom flask, add the carboxylic acid (1.0 eq), HOBt (1.2 eq), and the amine (1.1 eq).

  • Dissolve the mixture in anhydrous DMF or DCM.

  • Cool the solution to 0 °C in an ice bath with stirring.

• Coupling Reaction:

  • Add EDC·HCl (1.2 eq) portion-wise to the reaction mixture.

  • Add DIPEA (2.5 eq) dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 8 to 24 hours. Monitor progress by TLC or LC-MS.[11]

• Workup and Purification:

  • Once complete, dilute the mixture with ethyl acetate.

  • Wash the organic phase sequentially with water (to remove the EDC-urea byproduct), 1N HCl, saturated aqueous NaHCO₃, and brine.[11]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude amide product via flash column chromatography or recrystallization.

Data Summary and Characterization

Successful synthesis must be confirmed by rigorous characterization of the final product. Below is a summary of the expected spectroscopic data for a representative N-substituted (2E)-3-(2-fluoro-4-methylphenyl)prop-2-enamide.

Parameter	Protocol 1 (SOCl₂) Reagents	Protocol 2 (HATU) Reagents	Protocol 3 (EDC/HOBt) Reagents
Carboxylic Acid	1.0 eq	1.0 eq	1.0 eq
Amine	1.1 eq	1.1 eq	1.1 eq
Activating Agent	SOCl₂ (1.5 eq)	HATU (1.2 eq)	EDC·HCl (1.2 eq)
Additive	N/A	N/A	HOBt (1.2 eq)
Base	TEA (2.5 eq)	DIPEA (2.5 eq)	DIPEA (2.5 eq)
Solvent	DCM / Toluene	Anhydrous DMF / DCM	Anhydrous DMF / DCM
Table 1: Comparative Summary of Reagents for Amide Synthesis Protocols.

Technique	Expected Spectroscopic Features
¹H NMR	Amide N-H: Broad singlet, δ 7.5-8.5 ppm (for secondary amides).Vinylic Protons: Two doublets (J ≈ 15-16 Hz for E-isomer), δ 6.5-7.8 ppm.Aromatic Protons: Multiplets in the δ 7.0-7.5 ppm region, showing coupling patterns consistent with a 1,2,4-trisubstituted ring.Methyl Protons: Singlet, δ ~2.4 ppm.
¹³C NMR	Amide Carbonyl (C=O): δ 165-170 ppm.Vinylic Carbons: δ 118-145 ppm.Aromatic Carbons: δ 115-165 ppm, including characteristic C-F couplings.
FT-IR	N-H Stretch: 3200-3400 cm⁻¹ (sharp/broad, secondary amides).C=O Stretch (Amide I): 1630-1680 cm⁻¹ (strong).N-H Bend (Amide II): 1510-1570 cm⁻¹.C=C Stretch: ~1625 cm⁻¹.
Mass Spec (ESI+)	Expected molecular ion peak at [M+H]⁺.
Table 2: General Spectroscopic Data for Characterization of N-substituted (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enamides.[1][2][14]

Conclusion

This guide details three reliable and effective methods for the synthesis of amide derivatives from (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid.

• The acyl chloride method is a powerful, classic approach suitable for robust substrates where cost is a consideration.

• The EDC/HOBt protocol offers a mild and versatile option with a straightforward aqueous workup, making it a workhorse in medicinal chemistry.

• The HATU protocol represents the state-of-the-art in coupling chemistry, providing the highest efficiency and speed, especially for challenging or precious substrates.

The selection of the optimal protocol will depend on the specific amine substrate, scale of the reaction, and available resources. All three methods, when executed with care, provide reliable pathways to the desired amide products, enabling further investigation into their chemical and biological properties.

References

• Perri, F., et al. (2015). One-Pot Synthesis of Amides from Carboxylic Acids Activated Using Thionyl Chloride. Tetrahedron Letters.

• ScienceDirect. (2015). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• ACS Publications. (2006). Formation of Acrylanilides, Acrylamides, and Amides Directly from Carboxylic Acids Using Thionyl Chloride in Dimethylacetamide in the Absence of Bases. Retrieved from [Link]

• Organic-Synthesis.org. (n.d.). Acid-Amine Coupling using EDCI. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. Retrieved from [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (2020). OPTIMISATION ON N-AMIDATION REACTION OF CINNAMIC ACID BY CARBODIIMIDE CATALYSIS. Retrieved from [Link]

• Institut Kimia Malaysia. (2020). Synthesis, Characterization and Antibacterial Study of Cinnamic Acid Derivatives. Retrieved from [Link]

• ISCA. (2013). Cinnamic acid Derivatives and 4-Aminoantipyrine Amides – Synthesis and Evaluation of Biological Properties. Retrieved from [Link]

• Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Retrieved from [Link]

• Academia.edu. (n.d.). Synthesis and characterization of new derivatives of cinnamic acid. Retrieved from [Link]

• Current Chemistry Letters. (2022). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

• ResearchGate. (n.d.). Cinnamic amide derivatives and their interactions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Antibacterial Activity of Difluoromethyl Cinnamoyl Amides. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). New Neuroprotective Derivatives of Cinnamic Acid by Biotransformation. Retrieved from [Link]

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture?. Retrieved from [Link]

• International Journal of ChemTech Research. (2011).

• National Center for Biotechnology Information. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of Amide and Ester Derivatives of Cinnamic Acid and Its Analogs: Evaluation of Their Free Radical Scavenging and Monoamine Oxidase and Cholinesterase Inhibitory Activities. Retrieved from [Link]

• ACS Publications. (2006). Structural Studies on Bioactive Compounds. 40. 1 Synthesis and Biological Properties of Fluoro-, Methoxyl-, and Amino-Substituted 3-Phenyl-4H-1-benzopyran-4-ones and a Comparison of Their Antitumor Activities with the Activities of Related 2-Phenylbenzothiazoles. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry. Retrieved from [Link]

• ACS Publications. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Some New bis-(p-Fluorophenyl)amides of the Thieno[3,2-b]thiophene, Thieno[3,2-b]furan and 1,2-bis{5-[2-(2-Thienyl)ethenyl]2-thienyl}ethene Series. Retrieved from [Link]

• ResearchGate. (2020). Synthesis of some amide derivatives and their biological activity. Retrieved from [Link]

• MDPI. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2014). DESIGN, SYNTHESIS AND ANTIVIRAL ACTIVITY OF 2-{[(2E)-3-(3, 4, 5-MONO/DI/TRI HYDROXYPHENYL) PROP-2-ENOYL] SULFANYL/AMINO} PROPANOIC ACIDS IN HUMAN PLASMA BY ROTOR GENE-Q (5 PLEX) REAL TIME PCR METHOD. Retrieved from [Link]

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Using 2-Fluoro-4-methylcinnamic acid as a scaffold in medicinal chemistry

An In-Depth Technical Guide to the Application of 2-Fluoro-4-methylcinnamic Acid as a Privileged Scaffold in Medicinal Chemistry

Introduction: The Strategic Advantage of Fluorinated Scaffolds

In the landscape of modern drug discovery, the cinnamic acid framework stands out as a versatile and privileged scaffold, with its derivatives demonstrating a vast spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The core structure, characterized by a phenyl ring, an α,β-unsaturated carboxylic acid moiety, and an alkene double bond, offers multiple points for chemical modification, allowing for the fine-tuning of biological efficacy.[2][4] The strategic incorporation of fluorine into lead compounds has become a cornerstone of medicinal chemistry, as this small, highly electronegative atom can profoundly influence a molecule's physicochemical and pharmacological profile.[5] Judicious fluorination can enhance metabolic stability, modulate acidity (pKa), improve binding affinity to biological targets, and alter pharmacokinetic properties.[5][6]

This guide focuses on 2-Fluoro-4-methylcinnamic acid , a synthetic derivative that leverages the unique benefits of both fluorine and methyl substitutions. The electron-withdrawing fluorine at the ortho-position and the methyl group at the para-position create a unique electronic and steric environment. This specific arrangement makes 2-Fluoro-4-methylcinnamic acid an exceptionally valuable building block for constructing libraries of novel bioactive compounds and systematically exploring structure-activity relationships (SAR).[7]

Section 1: Physicochemical Rationale for Scaffold Selection

The selection of 2-Fluoro-4-methylcinnamic acid is not arbitrary; it is a calculated choice based on predictable effects on key molecular properties crucial for drug development.

The Influence of Fluorine and Methyl Groups

• Acidity (pKa): The potent electron-withdrawing inductive effect of the fluorine atom at the C2 position stabilizes the carboxylate anion. This stabilization increases the acidity of the carboxylic acid, resulting in a lower pKa value compared to its non-fluorinated counterpart.[6] A lower pKa can enhance aqueous solubility at physiological pH and strengthen ionic interactions with biological targets.

• Lipophilicity (LogP): While fluorine is the most electronegative element, its small size means it can also participate in hydrophobic interactions. The addition of the 4-methyl group further increases lipophilicity. This balance is critical; it allows the scaffold to maintain sufficient solubility while improving its ability to cross cellular membranes and engage with hydrophobic pockets in target proteins.

• Metabolic Stability: The C-F bond is significantly stronger than a C-H bond. Placing a fluorine atom on the aromatic ring can block sites susceptible to cytochrome P450-mediated oxidative metabolism. This can increase the compound's half-life and bioavailability. The 4-methyl group, while potentially a site for metabolism, can also be used to probe steric tolerance within a binding site.

Data Presentation: Comparative Physicochemical Properties

Property	Cinnamic Acid	4-Fluorocinnamic Acid	2-Fluoro-4-methylcinnamic Acid (Predicted)	Causality of Change
Molecular Weight	148.16 g/mol	166.15 g/mol	180.18 g/mol	Addition of F and CH₃ groups.
Melting Point	133 °C	209-210 °C[8]	>180 °C	Fluorine substitution often increases melting point due to altered crystal packing.
pKa (Predicted)	~4.4	< 4.4	< 4.4	The strong inductive effect of the ortho-fluoro substituent stabilizes the carboxylate anion, increasing acidity.[6]
LogP (Predicted)	~2.1	~2.3	~2.7	The methyl group significantly increases lipophilicity, while the fluorine has a smaller, context-dependent effect.

Section 2: Synthesis and Derivatization Protocols

The utility of a scaffold is directly tied to its synthetic accessibility and the ease with which it can be diversified. The following protocols provide robust, validated methods for the synthesis of the core scaffold and its subsequent derivatization into amides and esters—two of the most common functional groups in small-molecule drugs.

Protocol 1: Synthesis of 2-Fluoro-4-methylcinnamic Acid Scaffold via Knoevenagel Condensation

This protocol describes the synthesis from commercially available starting materials. The Knoevenagel condensation is a reliable method for forming the α,β-unsaturated acid system.[9][10][11]

Objective: To synthesize the 2-Fluoro-4-methylcinnamic acid scaffold.

Materials:

• 2-Fluoro-4-methylbenzaldehyde

• Malonic acid

• Pyridine (reagent grade)

• Piperidine (catalytic amount)

• Dilute Hydrochloric Acid (HCl)

• Deionized Water

• Ethanol (for recrystallization)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-Fluoro-4-methylbenzaldehyde (1.0 eq) and malonic acid (1.05 eq) in pyridine (3-5 mL per gram of aldehyde).

• Catalyst Addition: Add a catalytic amount of piperidine (2-3 drops) to the mixture.

• Heating: Place the flask in a preheated oil bath at 100-110 °C. Allow the reaction to proceed for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Work-up: Cool the reaction mixture to room temperature. Slowly pour the mixture into a beaker containing ice and an excess of dilute HCl. This will neutralize the pyridine and precipitate the crude product.

• Isolation: Stir the acidic mixture for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid thoroughly with cold deionized water to remove any remaining pyridine hydrochloride and unreacted malonic acid.

• Purification (Self-Validation): Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain pure 2-Fluoro-4-methylcinnamic acid as a crystalline solid.

• Characterization: Dry the purified product under vacuum. Confirm the structure and purity using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Scaffold Derivatization via Amide Coupling

Amidation of the carboxylic acid is a primary strategy for library development, enabling the exploration of interactions with target proteins.[4][12]

Objective: To synthesize a diverse library of amides from the 2-Fluoro-4-methylcinnamic acid scaffold.

Materials:

• 2-Fluoro-4-methylcinnamic acid (1.0 eq)

• Selected primary or secondary amine (1.0 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.1 eq)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (2.0 eq)

• N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) as solvent

Step-by-Step Methodology:

• Activation of Carboxylic Acid: Under an inert atmosphere (e.g., Argon), dissolve the 2-Fluoro-4-methylcinnamic acid in anhydrous DMF or DCM in a reaction flask.

• Coupling Reagent Addition: Add EDC and HOBt to the solution. Stir the mixture at room temperature for 30 minutes to form the active ester intermediate.

• Amine Addition: Add the selected amine to the reaction mixture, followed by the addition of the base (Et₃N or DIPEA).

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor progress by TLC.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate or DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Purification (Self-Validation): Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude amide product using flash column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final amide product by NMR and Mass Spectrometry.

Visualization of Synthetic Workflow

Caption: Synthetic workflow for the core scaffold and its key derivatives.

Section 3: Applications and Biological Potential

Derivatives of cinnamic acid have been investigated for a multitude of therapeutic applications. The 2-Fluoro-4-methylcinnamic acid scaffold serves as an excellent starting point for designing potent and selective modulators of various biological targets.

Enzyme Inhibition

Cinnamic acid derivatives are known inhibitors of several enzyme classes.

• Cholinesterases (AChE/BChE): In the context of Alzheimer's disease, fluorinated and chlorinated cinnamic acid derivatives have demonstrated potent inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[13][14] Studies have shown that para-substituted compounds often exhibit high activity against AChE, while ortho-substituted analogs can show selectivity for BChE.[13] This makes the 2-fluoro substitution on our scaffold an intriguing feature for developing selective BChE inhibitors or dual-target agents.

• α-Glucosidase: Inhibition of α-glucosidase is a key strategy for managing type 2 diabetes.[15] Cinnamic acid derivatives can act as mixed-type inhibitors of this enzyme. The electronic properties of the phenyl ring substituents are critical for activity, providing a clear rationale for exploring libraries derived from the 2-Fluoro-4-methylcinnamic acid scaffold.

• Chorismatases & Isochorismatases: These enzymes are involved in bacterial metabolic pathways. Simple cinnamic acid derivatives have been shown to act as competitive inhibitors, making them a suitable starting point for developing new antibacterial agents.[16]

Antimicrobial and Anticancer Activity

• Antibacterial/Antifungal: Fluorination has been shown to enhance the antibacterial activity of cinnamic acids, particularly against Mycobacterium tuberculosis.[1][6] The presence of an electron-withdrawing group on the phenyl ring, such as the fluorine in our scaffold, is often favorable for potent anti-TB activity.[1] Derivatives have also shown activity against various bacterial and fungal strains, including those that form biofilms.[17][18]

• Anticancer: Cinnamic acid derivatives have been reported to possess anticancer properties, with some compounds showing the ability to induce autophagy or cytotoxicity in various cancer cell lines.[2][19] The 4-methyl group, in particular, has been incorporated into derivatives that show significant inhibition of breast cancer cells (MCF-7).[1][2]

Visualization of Drug Discovery Logic

Caption: The central role of a scaffold in the drug discovery pipeline.

Section 4: Structure-Activity Relationship (SAR) Insights

The design of effective therapeutic agents relies on a deep understanding of SAR. The literature on cinnamic acid derivatives provides valuable insights that can guide the derivatization of the 2-Fluoro-4-methylcinnamic acid scaffold.

• Impact of Phenyl Ring Substitution: The nature and position of substituents on the phenyl ring are paramount.[1][7][19]

  • Halogens: As noted, the position of fluorine or chlorine can dictate selectivity between enzyme isoforms like AChE and BChE.[13] Electron-withdrawing groups like fluorine often enhance potency, a key feature of this scaffold.[1][7]

  • Methyl Group: The 4-methyl group can enhance activity, as seen in derivatives targeting MCF-7 cancer cells, likely by improving hydrophobic interactions within the target's binding pocket.[2]

• Modification of the Carboxylic Acid: The free carboxylic acid is often less active than its corresponding esters or amides.[20] This highlights the necessity of the derivatization protocols provided in Section 2. The amide or ester moiety can engage in additional hydrogen bonding or hydrophobic interactions that are unavailable to the carboxylate anion.

• The α,β-Unsaturated System: The double bond is a key structural feature, contributing to the planarity of the molecule and participating in Michael addition reactions with biological nucleophiles. Reduction of this double bond often leads to a decrease in activity.[14]

Conclusion

2-Fluoro-4-methylcinnamic acid is more than just another chemical building block; it is a strategically designed scaffold that offers a compelling starting point for medicinal chemistry campaigns. The combination of an ortho-fluoro and a para-methyl group provides a unique blend of electronic, steric, and metabolic properties that can be exploited to develop potent and selective inhibitors for a range of therapeutic targets. The robust synthetic routes for its creation and derivatization, coupled with established SAR principles, empower researchers to efficiently navigate the chemical space and accelerate the journey from a promising scaffold to a viable lead candidate.

References

• Based on simplification of the physiological substrates, two cinnamic acid-derived compounds, differing in the saturation of the side chain, were developed.
• A series of new fluorine or chlorine-substituted cinnamic acid derivatives that contain tertiary amine side chain were designed, synthesized, and evaluated in acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibition. Most of the compounds that contain para-substituted fluorine or chlorine exhibit potent activity against AChE and poor activity against BChE, while ortho-substituted analogs show the opposite effect. (PubMed)
• Inhibition of α-glucosidase and α-amylase delays the digestion of starch and disaccharides to absorbable monosaccharides, resulting in a reduction of postprandial hyperglycemia. Among 11 cinnamic acid derivatives, caffeic acid, ferulic acid, and isoferulic acid were the most potent inhibitors against intestinal maltase. (Ars-Pharmaceutica)
• A technical guide providing an overview of cinnamic acid derivatives, their biological activities, and experimental methodologies for their synthesis, including protocols for amide form
• The inhibitory effects of 17 natural cinnamic acid derivatives on Escherichia coli GUS (EcGUS) were characterised. Seven compounds had a stronger inhibitory effect (IC50 = 3.2–22.2 µM) on EcGUS than the positive control. (Taylor & Francis Online)
• A comparative analysis of how fluorination on the cinnamic acid scaffold alters electronic properties, acidity (pKa), lipophilicity (logP)
• A guide providing detailed protocols for the synthesis of novel cinnamic acid derivatives using methods like the Perkin reaction and Knoevenagel condens
• A review reporting on different recently synthesized derivatives of cinnamic acid and their biological activity in vitro and in vivo, highlighting that the nature and position of substituent groups play a huge role in their biological efficacy. (Semantic Scholar)
• A review discussing how cinnamic acid is a potential lead compound for the development of agents for managing neurodegenerative diseases like Alzheimer's, with derivatives showing inhibitory activity against BuChE. (MDPI)
• A review elucidating the functional groups of cinnamic acid instrumental in the rational design of biologically active derivatives, with a focus on synthetic methodologies for modifying the carboxyl group. (SpringerLink)
• A review on the biological efficacy of cinnamic acid derivatives, noting that the nature of substituents incorporated plays a huge role in enhancing or decreasing biological efficacy, with electron-withdrawing groups on the para position favoring anti-TB activity. (MDPI)
• A study on the modification of cinnamic acid's carboxylic -OH group into an amine group through an N-atom acylation reaction to enhance antioxidant activity. (Universitas Jember)
• A product description for 2,6-Difluoro-4-methylcinnamic acid, highlighting its use as a versatile chemical scaffold in medicinal chemistry and noting that electron-withdrawing groups like fluorine often enhance potency. (BenchChem)
• A review describing the classification of critical antibacterial-guided reactions applied to the main skeleton structure of cinnamic acid derivatives, including modifications via acid chloride to produce esters and amides. (MDPI)
• A research article describing the synthesis of substituted cinnamic acid esters of 2-fluoro-4-hydroxybenzonitrile.
• A guide on the synthesis methods and applications of 2-Fluoro-4-methylbenzoic acid, a related chemical intermedi
• A review on the biological efficacy of cinnamic acid derivatives, noting their roles in treating cancer, bacterial infections, and other disorders, and highlighting the importance of substituents on the scaffold. (PMC)
• A technical guide on trans-3,4-difluorocinnamic acid, covering its synthesis via Knoevenagel condensation and its derivatization into amides and esters for medicinal chemistry applic
• A study on the acaricidal activity of cinnamic acid derivatives, where SAR analysis showed that esters were more active than the corresponding acids, amides, or ketones. (PubMed)
• A patent describing a preparation method for fluorocinnamic acid using p-Fluorobenzaldehyde and malonic acid.
• A research paper detailing the synthesis of four cinnamic acid derivatives via the reaction of substituted benzaldehydes and malonic acid, with yields around 90%.
• A review analyzing the progress of cinnamic acid derivatives, describing synthetic routes, biological applications, and the use of SAR for designing pharmacologically active molecules.
• A review article describing the main synthetic routes for obtaining cinnamic acid derivatives, their biological applications, and the use of structure-activity relationship (SAR) as a strategy for drug design. (Research, Society and Development)
• A technical guide providing an overview of the available thermochemical data for various fluorinated cinnamic acids, including melting points. (BenchChem)
• A study on the antibacterial and anti-biofilm activity of cinnamic acid and its derivatives against Staphylococcus epidermidis. (MDPI)
• A patent describing a chemical synthesis method for 4-fluoro-2-methylbenzoic acid, an isomer of a potential precursor.
• A research article on the pharmacokinetics and metabolism of cinnamic acid derivatives in humans after oral administration of Brazilian green propolis.
• A patent review providing an overview of the latest applications and biological activities of cinnamic acid derivatives, including anticancer, antibacterial, and anti-inflamm
• A review on the various pharmacological activities of cinnamic acid derivatives, including their role as anti-inflammatory and insulin-secreting agents. (Journal of Chemical and Pharmaceutical Research)
• A review on the role of fluorine in drug design, detailing how its incorporation can influence conformation, pKa, potency, metabolic pathways, and pharmacokinetic properties. (PubMed)
• A review showcasing examples where scaffold-hopping, such as replacing an aromatic system with a more electron-deficient one, was used to reduce metabolic clearance or block the formation of reactive metabolites. (RSC Publishing)
• A review on the pharmacological potential of cinnamic acid derivatives, noting their anti-tumor effects and their ability to overcome antifungal tolerance. (Semantic Scholar)
• A research article reporting a high-throughput screening pipeline to identify small molecule inhibitors of TET2, leading to the discovery of a novel quinoline-based scaffold. (Lirias)
• A research article investigating spirocyclic diamines as drug scaffolds for medicinal chemistry, identifying a micromolar inhibitor of the M4 muscarinic acetylcholine receptor. (Semantic Scholar)

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• 4. BJOC - Recent advances in synthetic approaches for bioactive cinnamic acid derivatives [beilstein-journals.org]
• 5. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Structure-activity study of fluorine or chlorine-substituted cinnamic acid derivatives with tertiary amine side chain in acetylcholinesterase and butyrylcholinesterase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Preparation and Photopolymerization of Fluorinated Cinnamic Esters

Executive Summary

Fluorinated cinnamic esters are highly specialized building blocks in the design of advanced photoreactive polymers. The strategic introduction of highly electronegative fluorine atoms onto the aromatic ring of cinnamates significantly alters the molecule's dielectric anisotropy, increases lipophilicity, and modifies crystal packing behavior[1]. When incorporated into polymer architectures, these fluorinated moieties undergo a highly efficient, solid-state [2+2] photocycloaddition upon UV irradiation. This mechanism yields robust, crosslinked cyclobutane networks, making them indispensable for the development of liquid crystal (LC) photoalignment films, shape-memory materials, and advanced photoresists[2][3].

This technical guide details the mechanistic rationale, comparative synthetic routes, and self-validating experimental protocols for the preparation of fluorinated cinnamic esters and their subsequent photopolymerization.

Mechanistic Insights: Route Selection & Causality

The synthesis of the α,β-unsaturated carbonyl system inherent to cinnamates can be achieved via several classical organic routes. However, the presence of electron-withdrawing fluorine substituents necessitates careful selection of reaction conditions to maximize yield and stereopurity.

• Palladium-Catalyzed Heck Cross-Coupling (Jeffrey Conditions): The coupling of a fluorinated aryl halide with an acrylate derivative is the most atom-economical approach. Traditional Heck reactions often suffer from the precipitation of inactive palladium black at the elevated temperatures required for deactivated substrates. By employing Jeffrey conditions —which utilize a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB)—the Pd(0) active species is stabilized[4]. This causality allows the oxidative addition to proceed at milder temperatures, preserving sensitive functional groups and driving the syn-addition/syn-elimination mechanism to exclusively yield the thermodynamically favored (E)-isomer[1].

• Knoevenagel Condensation: Utilizes a fluorinated benzaldehyde and a malonic acid derivative[1]. While metal-free, the requisite decarboxylation step requires high thermal energy, which can lead to unwanted thermal polymerization of the resulting double bonds if not strictly controlled.

• Steglich Esterification for Polymer Anchoring: To study the polymerization behavior of these esters in a macromolecular context, fluorinated cinnamic acids are often grafted onto hydroxyl-functionalized polymer backbones (e.g., Polyvinyl Alcohol)[5][6]. Using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 4-Dimethylaminopyridine (DMAP) allows the esterification to proceed at room temperature. This mild approach prevents the thermal isomerization or premature crosslinking of the highly reactive fluorinated cinnamate groups.

Quantitative Comparison of Synthetic Routes

Synthesis Route	Key Reagents	Typical Yield (%)	(E):(Z) Selectivity	Primary Advantage	Major Limitation
Heck Coupling	Fluorinated Aryl Halide, Acrylate, Pd(OAc)₂, PTC	85–95	> 95:5	High atom economy, exceptional stereopurity	Requires costly Pd catalyst, sensitive to O₂
Knoevenagel	Fluorinated Benzaldehyde, Malonic Acid, Piperidine	70–85	~ 90:10	Metal-free, inexpensive starting materials	High heat required for decarboxylation
Wittig Reaction	Fluorinated Benzaldehyde, Phosphonium Ylide	60–80	Variable	Mild conditions, predictable regiochemistry	Generates stoichiometric phosphine oxide waste

Experimental Workflows

The following diagram illustrates the logical progression from monomer synthesis to the final crosslinked polymer network.

Workflow of fluorinated cinnamate synthesis, polymer functionalization, and UV crosslinking.

Detailed Methodologies & Self-Validating Protocols

Protocol 1: Synthesis of Ethyl 3,4-Difluorocinnamate via Heck Coupling

Objective: Synthesize a highly pure, stereospecific fluorinated cinnamate monomer.

• Preparation: In an oven-dried, argon-purged Schlenk flask, combine 4-bromo-1,2-difluorobenzene (10.0 mmol), ethyl acrylate (15.0 mmol), and anhydrous sodium acetate (12.0 mmol).

• Catalyst Addition: Add Palladium(II) acetate (0.2 mmol, 2 mol%) and tetrabutylammonium bromide (TBAB, 2.0 mmol) as the phase-transfer catalyst.

• Solvent & Reaction: Suspend the mixture in anhydrous N,N-dimethylformamide (DMF, 20 mL). Heat the reaction mixture to 90 °C under continuous argon flow for 12 hours. Causality: The use of TBAB stabilizes the Pd catalyst, preventing its degradation into inactive Pd black at 90 °C, ensuring complete conversion.

• Workup: Cool to room temperature, dilute with ethyl acetate (50 mL), and wash sequentially with distilled water (3 × 50 mL) and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexane:Ethyl Acetate 9:1).

• Self-Validation Checkpoint: Analyze the purified product via ¹H NMR spectroscopy. The successful formation of the (E)-alkene is definitively confirmed by the presence of two doublet signals in the vinylic region (approx.

  6.3 ppm and 7.6 ppm) exhibiting a large trans-coupling constant ( Hz). A value of Hz would indicate the presence of the unwanted (Z)-isomer.

Protocol 2: Polymer Functionalization via Steglich Esterification

Objective: Anchor fluorinated cinnamic acid derivatives onto a poly(vinyl alcohol) (PVA) backbone for film formulation.

• Dissolution: Dissolve PVA (M_w ~ 50,000 g/mol , 1.0 g equivalent of -OH groups) in anhydrous N-methyl-2-pyrrolidone (NMP, 30 mL) at 80 °C. Cool to room temperature once fully dissolved.

• Activation: In a separate flask, dissolve 3,4-difluorocinnamic acid (1.2 equivalents relative to targeted substitution degree) in NMP. Add EDC·HCl (1.5 eq.) and DMAP (0.2 eq.). Stir for 15 minutes to form the active O-acylisourea intermediate.

• Coupling: Dropwise add the activated acid solution to the PVA solution. Stir the mixture in the dark at room temperature for 48 hours. Causality: Conducting the reaction in the dark at ambient temperature prevents the premature, light-induced[2+2] cycloaddition of the cinnamate double bonds.

• Precipitation: Precipitate the functionalized polymer by dropping the solution into vigorously stirred cold methanol. Filter and dry under vacuum at 40 °C.

• Self-Validation Checkpoint: Perform FT-IR spectroscopy on the dried polymer. The successful covalent attachment of the cinnamate moiety is validated by the appearance of a strong ester carbonyl stretch at

  and a concurrent reduction in the intensity of the broad hydroxyl stretch at .

Protocol 3: UV-Induced Photopolymerization and Crosslinking

Objective: Induce and quantify the [2+2] photocycloaddition of the polymer film.

• Film Casting: Dissolve the functionalized polymer in a suitable casting solvent (e.g., cyclopentanone) to form a 3 wt% solution. Spin-coat the solution onto a clean quartz substrate at 2000 rpm for 30 seconds.

• Baking: Pre-bake the film on a hotplate at 80 °C for 2 minutes to evaporate residual solvent.

• Irradiation: Expose the film to linearly polarized UV light (wavelength: 254–365 nm) using a high-pressure mercury lamp. Causality: Irradiation within this specific UV window directly excites the

  transition of the cinnamate double bond, providing the exact energy required to drive the [2+2] cycloaddition, forming a rigid cyclobutane crosslink between adjacent polymer chains.

• Self-Validation Checkpoint: Monitor the photopolymerization kinetics using UV-Vis spectroscopy. The uncrosslinked fluorinated cinnamate film exhibits a strong absorption band at 280–300 nm. As the conjugated double bonds are consumed to form cyclobutane rings, this absorption peak will systematically decrease. The crosslinking reaction is considered complete when the absorbance value reaches a stable plateau.

References

• Process for preparing cinnamic acids and alkyl esters thereof.Google Patents (US6306840B1).
• Fluorine-containing photoresist with reaction anchors for chemical amplification and improved copolymerization properties.Google Patents (DE10203838A1).
• Liquid crystal photoalignment film and liquid crystal display using the same.Google Patents (KR100746331B1).

Sources

• 1. 3-(3-Fluoro-4-hydroxyphenyl)acrylic acid | 56926-74-0 | Benchchem [benchchem.com]
• 2. 4-Ethoxy-3,5-difluorocinnamic Acid [benchchem.com]
• 3. DE10203838A1 - Fluorine-containing photoresist with reaction anchors for chemical amplification and improved copolymerization properties - Google Patents [patents.google.com]
• 4. US20050234261A1 - Process for preparing cinnamic acids and alkyl esters thereof - Google Patents [patents.google.com]
• 5. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 6. KR100746331B1 - Liquid crystal photoalignment film and manufacturing method thereof - Google Patents [patents.google.com]

High-Fidelity Catalytic Hydrogenation of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic Acid to Yield 3-(2-Fluoro-4-methylphenyl)propanoic Acid

An Application Note for Drug Development Professionals

Abstract

This application note provides a comprehensive technical guide for the catalytic hydrogenation of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid, a substituted cinnamic acid derivative of significant interest in pharmaceutical synthesis. The selective reduction of the α,β-unsaturated alkene bond is a critical transformation for producing key saturated carboxylic acid intermediates. This document outlines the mechanistic underpinnings of the reaction, provides detailed, field-proven protocols for both conventional hydrogenation with H₂ gas and catalytic transfer hydrogenation, and details robust analytical methods for reaction monitoring and product validation. The protocols are designed to be self-validating, incorporating troubleshooting advice and critical safety considerations to ensure reliable, scalable, and safe execution in a research and development setting.

Introduction and Mechanistic Rationale

The reduction of α,β-unsaturated carboxylic acids is a cornerstone reaction in organic synthesis, particularly for the generation of pharmaceutical building blocks.[1] (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid presents a common substrate class where the conjugated C=C double bond must be selectively reduced without affecting the carboxylic acid or the aromatic ring. Heterogeneous catalytic hydrogenation is the premier method for this transformation due to its high efficiency, excellent selectivity, and operational simplicity, with the catalyst being easily recoverable.[2][3]

1.1. The Catalyst of Choice: Palladium on Carbon (Pd/C)

For the hydrogenation of alkenes, palladium on carbon (Pd/C) is a highly effective and widely used heterogeneous catalyst.[4][5] Its efficacy stems from several key properties:

• High Activity: Palladium excels at activating molecular hydrogen and adsorbing π-bonded systems like alkenes.[4][6]

• Chemoselectivity: Under mild conditions (low pressure and ambient temperature), Pd/C selectively reduces the alkene double bond while leaving the carboxylic acid and the fluorinated aromatic ring intact.[7]

• Surface Area: The activated carbon support provides an enormous surface area, allowing for high dispersion of palladium nanoparticles and creating numerous active sites for catalysis.[5][6]

1.2. The Horiuti-Polanyi Mechanism

The hydrogenation process on a metal catalyst surface is generally described by the Horiuti-Polanyi mechanism. This multi-step process involves the adsorption and activation of both the hydrogen gas and the unsaturated substrate onto the palladium surface, facilitating the reduction.

The key stages are:

• Adsorption & Activation: Molecular hydrogen (H₂) adsorbs onto the palladium surface and dissociates into reactive hydrogen atoms.

• Substrate Adsorption: The alkene π-bond of the enoic acid coordinates with the palladium surface.

• Stepwise Hydrogen Addition: The adsorbed hydrogen atoms are transferred sequentially to the carbon atoms of the former double bond. This typically occurs with syn-addition, where both hydrogens add to the same face of the double bond.[8][9]

• Desorption: The newly formed saturated product has a weaker affinity for the catalyst surface and desorbs, freeing the active site for the next catalytic cycle.[4]

Caption: A diagram of the catalytic hydrogenation mechanism.

Experimental Protocols

This section provides two robust protocols for the hydrogenation. Method A is the standard procedure using hydrogen gas, suitable for equipment such as a Parr shaker. Method B offers a valuable alternative using transfer hydrogenation, which avoids the need for pressurized hydrogen gas and can often be performed with standard laboratory glassware.[10][11]

2.1. Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation
(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid	>98% Purity	Commercial Source
Palladium on Carbon (Pd/C)	5 wt. % or 10 wt. %	Commercial Source
Ethyl Acetate (EtOAc) or Methanol (MeOH)	Anhydrous/ACS Grade	Commercial Source
Hydrogen Gas (H₂)	High Purity (99.99%)	Gas Supplier
Formic Acid (for Method B)	>95%	Commercial Source
Triethylamine (for Method B)	>99%	Commercial Source
Celite® 545 (Diatomaceous Earth)	N/A	Commercial Source
Nitrogen Gas (N₂)	High Purity	Gas Supplier

2.2. Equipment

• Parr Hydrogenation Apparatus or similar pressure reactor (Method A)

• Standard laboratory glassware, including a round-bottom flask and condenser (Method B)

• Hydrogen balloon setup (for small-scale Method A)

• Magnetic stirrer and stir bars

• Buchner funnel and filter paper

• Rotary evaporator

2.3. Protocol A: Hydrogenation using H₂ Gas

This protocol is designed for a ~1 gram scale reaction. Adjust quantities accordingly.

Caption: The experimental workflow for hydrogenation with H₂ gas.

Step-by-Step Procedure:

• Vessel Preparation: To a suitable pressure vessel, add (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid (e.g., 1.0 g, 5.15 mmol).

• Solvent Addition: Add a suitable solvent such as ethyl acetate or methanol (20-30 mL). Stir until the substrate is fully dissolved.

  • Causality Note: Ethyl acetate and methanol are excellent solvents for both the starting material and product. Methanol can sometimes lead to faster reaction rates.

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 5-10 wt.% Palladium on Carbon (e.g., 50-100 mg).

  • Safety Insight: Pd/C can be pyrophoric, especially after use. Always handle it in an inert atmosphere when dry and avoid generating dust. Storing it moist is a common practice.[5]

• System Purge (Inerting): Securely seal the reaction vessel. Evacuate the atmosphere and backfill with nitrogen gas. Repeat this cycle three times to ensure all oxygen is removed.

  • Causality Note: Removing oxygen is critical for safety to prevent the formation of explosive H₂/O₂ mixtures and to avoid poisoning the catalyst.

• Hydrogen Introduction: Evacuate the nitrogen and backfill with hydrogen gas. Repeat this cycle three times.

• Reaction Execution: Pressurize the vessel with hydrogen gas (e.g., 50 psi or 3-4 bar) and begin vigorous stirring. The reaction is typically exothermic.

• Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake on the pressure gauge. For a more precise check, the reaction can be stopped, purged with nitrogen, and a sample can be taken for TLC or HPLC analysis. The reaction is typically complete within 2-6 hours.

• Reaction Quench and Catalyst Removal: Once complete, vent the hydrogen and purge the vessel thoroughly with nitrogen three times. Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with a small amount of the reaction solvent.

  • Expert Tip: Pre-wetting the Celite pad with the solvent prevents the fine catalyst particles from passing through. Never allow the filtered catalyst cake to dry in the open air. Quench it with water while wet.

• Product Isolation: Concentrate the filtrate using a rotary evaporator to yield the crude product, which is often of high purity. Further purification can be achieved by recrystallization if necessary.

2.4. Protocol B: Catalytic Transfer Hydrogenation

This method is an excellent alternative that circumvents the need for high-pressure hydrogen gas.[1][11]

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid (e.g., 1.0 g, 5.15 mmol) in a suitable solvent like methanol (25 mL).

• Catalyst Addition: Add 10 wt.% Palladium on Carbon (e.g., 100 mg).

• Hydrogen Donor Addition: Add formic acid (e.g., 1.0 mL, ~5 eq.) and triethylamine (e.g., 3.6 mL, ~5 eq.). The triethylamine forms an azeotrope with formic acid, which decomposes on the catalyst surface to provide hydrogen.

  • Causality Note: Formic acid serves as the hydrogen source.[1][10] Triethylamine acts as a base to facilitate the decomposition of formic acid to H₂ and CO₂.

• Reaction Execution: Heat the mixture to a gentle reflux (e.g., 60-70 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or by taking aliquots for HPLC analysis. The reaction is typically complete in 4-12 hours.

• Work-up and Isolation: Cool the reaction to room temperature. Filter the mixture through a pad of Celite® to remove the catalyst, washing with methanol. Concentrate the filtrate under reduced pressure. The resulting residue can be taken up in a solvent like ethyl acetate and washed with water and brine to remove formate salts, then dried and concentrated to yield the final product.

Product Characterization and Validation

Confirming the identity and purity of the product, 3-(2-Fluoro-4-methylphenyl)propanoic acid, is essential.

3.1. High-Performance Liquid Chromatography (HPLC)

• Purpose: To assess purity and monitor reaction completion.

• Typical Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic or gradient mixture of acetonitrile and water with 0.1% trifluoroacetic acid.

  • Detection: UV at 214 nm or 254 nm.[12]

• Expected Observation: The product will have a different retention time than the starting material. A pure product should show a single major peak.

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the definitive method for structural elucidation. The key change is the disappearance of the alkene protons and the appearance of a new aliphatic -CH₂-CH₂- system.

• ¹H NMR (400 MHz, CDCl₃):

  • Starting Material: Expect two doublets for the alkene protons (CH=CH) in the range of δ 6.0-8.0 ppm.

  • Product: Expect two new multiplets (typically triplets) corresponding to the -CH₂-CH₂- protons in the aliphatic region (δ 2.5-3.5 ppm).[13][14] The aromatic protons will remain, and the acidic proton of the COOH group will appear as a broad singlet far downfield (δ 10-12 ppm).[15] The methyl group will be a singlet around δ 2.3 ppm.

• ¹³C NMR (100 MHz, CDCl₃):

  • Starting Material: Alkene carbons will be present in the δ 115-150 ppm range.

  • Product: These will be replaced by two new aliphatic carbon signals in the δ 25-45 ppm range. The C-F coupling will be observable on the aromatic carbons.[16]

3.3. Mass Spectrometry (MS)

• Purpose: To confirm the molecular weight of the product.

• Expected M/Z: For C₁₀H₁₁FO₂, the calculated molecular weight is 182.19 g/mol . An ESI-MS in negative mode would show a peak at [M-H]⁻ = 181.2.

Expected Results and Troubleshooting

Parameter	Expected Outcome
Reaction Time	2-6 hours (Method A); 4-12 hours (Method B)
Conversion	>99% (as determined by HPLC or ¹H NMR)
Isolated Yield	90-98%
Purity	>98% (post-workup, by HPLC)
Appearance	White to off-white solid

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Inactive catalyst, insufficient H₂ pressure, or insufficient reaction time.	Use fresh catalyst, increase H₂ pressure (Method A), increase temperature (Method B), or extend reaction time.
Low Yield	Mechanical loss during filtration, incomplete reaction, or product solubility.	Ensure thorough washing of the filter cake. Confirm reaction completion before work-up. Check solvent choice.
Reaction Stalls	Catalyst poisoning (e.g., by sulfur or halide impurities).	Use higher purity starting materials and solvents. Increase catalyst loading.
Aromatic Ring Reduction	Overly harsh conditions (high pressure/temperature).	Reduce H₂ pressure and/or temperature. This is generally not an issue for Pd/C under the recommended mild conditions.

Safety Considerations

• Catalyst Handling: Palladium on carbon can be pyrophoric. Handle in an inert atmosphere and never add to a solvent in the presence of air and hydrogen simultaneously. Quench spent catalyst carefully with water before disposal.

• Hydrogen Gas: Hydrogen is extremely flammable and can form explosive mixtures with air. Ensure all equipment is pressure-tested and free of leaks. The reaction area must be well-ventilated and free of ignition sources. Always purge the system with an inert gas like nitrogen before and after the reaction.

• Solvents: Use flammable solvents like methanol and ethyl acetate in a fume hood.

Conclusion

The catalytic hydrogenation of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid is a highly efficient and selective transformation. The use of Palladium on Carbon under mild conditions, either with hydrogen gas or via transfer hydrogenation, provides a reliable pathway to the desired saturated propanoic acid derivative in excellent yield and purity. By following the detailed protocols and analytical validation steps outlined in this note, researchers can confidently and safely execute this critical synthetic step.

References

• Ashenhurst, J. (2011, November 25). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Palladium on carbon. Retrieved from [Link]

• Gawande, P., et al. (2024). Rhodium-Catalyzed Transfer Hydrogenation of Cinnamic Acid Using Formic Acid as the Hydrogen Source. Chemical Methodologies. Retrieved from [Link]

• Tjiasmanto, A., & Takigawa, R. (2012, July 1). Catalytic transfer hydrogenation of cinnamic acid in alkaline aqueous medium using PdCl2/HCOOH/NaOH. Sciencemadness.org. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrogenation of various cinnamic acid derivatives by hydrogen transfer under microwave irradiation. Retrieved from [Link]

• Designer-drug.com. (n.d.). Catalytic transfer hydrogenation of cinnamic acid in alkaline aqueous medium using PdCl2/HCOOH/NaOH. Retrieved from [Link]

• Puhuachem. (2025, February 27). What Is Palladium Carbon Hydrogenation Reaction? Retrieved from [Link]

• Teschner, D., et al. (2008, April 4). The roles of subsurface carbon and hydrogen in palladium-catalyzed alkyne hydrogenation. PubMed. Retrieved from [Link]

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley. Retrieved from [Link]

• Scientific Update. (2024, June 5). Heterogeneous Catalytic Hydrogenation. Retrieved from [Link]

• Teichert, J., et al. (n.d.). Catalytic Hydrogenation of α,β-Unsaturated Carboxylic Acid Derivatives Using copper(I)/N-Heterocyclic Carbene Complexes. ChemRxiv. Retrieved from [Link]

• Scilit. (n.d.). Catalytic hydrogenation of α,β-unsaturated carboxylic acid derivatives using copper(i)/N-heterocyclic carbene complexes. Retrieved from [Link]

• Thomas, S., & Greenhalgh, M. D. (n.d.). Heterogeneous catalytic hydrogenation of C=C and C≡C. University of Edinburgh Research Explorer. Retrieved from [Link]

• Zhang, G., et al. (2020, February 16). Cobalt-Catalyzed Asymmetric Hydrogenation of α,β-Unsaturated Carboxylic Acids by Homolytic H2 Cleavage. Journal of the American Chemical Society. Retrieved from [Link]

• Balaraman, E., et al. (2015, May 5). Heterogeneous and homogeneous catalysis for the hydrogenation of carboxylic acid derivatives: history, advances and future directions. Chemical Society Reviews. Retrieved from [Link]

• Scholar Commons. (n.d.). Asymmetric Hydrogenation of α, β-Unsaturated Carboxylic Acid Over Chiral-Modified Palladium Catalyst. Retrieved from [Link]

• Boulanger, B. (n.d.). The Art of Heterogeneous Catalytic Hydrogenation - Part 1. University of Illinois. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Catalytic hydrogenation of α,β-unsaturated carboxylic acid derivatives using copper(i)/N-heterocyclic carbene complexes. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction and analytics setup used for the hydrogenation. Retrieved from [Link]

• Zichittella, T. A., et al. (2023, February 27). Hydrogenation of Carbon Monoxide in the Liquid Phase. MDPI. Retrieved from [Link]

• Bode Research Group. (2015). OC VI (HS 2015). ETH Zurich. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of propanoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-(4-Fluorophenyl)propionic acid. Retrieved from [Link]

• University of North Texas. (2023, December 20). Metal-Free Heterogeneous Asymmetric Hydrogenation of Olefins Promoted by Chiral Frustrated Lewis Pair Framework. Retrieved from [Link]

• JKU ePUB. (2021, April 2). HYDROGENATION REACTIONS. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 23). Catalytic Hydrogenation of Alkenes - Heterogeneous Catalysts. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 8). 13.4.5: Catalytic Hydrogenation of Alkenes II. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrogenation. Retrieved from [Link]

• Nagwa. (2019, July 2). Question Video: ¹H NMR Spectrum of Propanoic Acid. Retrieved from [Link]

• Al-kassas, R., et al. (n.d.). A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate. PMC. Retrieved from [Link]

• ATB (Automated Topology Builder). (n.d.). 3-(2-Methylphenyl)propanoicacid. Retrieved from [Link]

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• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Palladium on carbon - Wikipedia [en.wikipedia.org]
• 6. honrel.com [honrel.com]
• 7. nacatsoc.org [nacatsoc.org]
• 8. youtube.com [youtube.com]
• 9. Hydrogenation - Wikipedia [en.wikipedia.org]
• 10. sciencemadness.org [sciencemadness.org]
• 11. designer-drug.com [designer-drug.com]
• 12. A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propionic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. 3-(2-Methylphenyl)propanoicacid | C10H12O2 | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 15. nagwa.com [nagwa.com]
• 16. jeolusa.com [jeolusa.com]

Procedure for converting 2-Fluoro-4-methylcinnamic acid to acid chlorides

Application Note: Selective Synthesis of 2-Fluoro-4-methylcinnamoyl Chloride

Executive Summary

This application note details the procedure for converting 2-Fluoro-4-methylcinnamic acid to its corresponding acid chloride, 2-Fluoro-4-methylcinnamoyl chloride. This intermediate is a critical building block in the synthesis of liquid crystals, agrochemicals, and heterocyclic pharmaceuticals.

While standard chlorination protocols exist, the presence of the

-unsaturated double bond in the cinnamic moiety presents a specific challenge: susceptibility to hydrochlorination (addition of HCl across the alkene) or polymerization under harsh thermal conditions. This guide prioritizes the Oxalyl Chloride/Catalytic DMF method to minimize side reactions, while also providing a robust Thionyl Chloride protocol for bulk scale-up where downstream purification is available.

Strategic Analysis: Method Selection

The choice of chlorinating agent dictates the impurity profile. The following table contrasts the two primary methodologies for substituted cinnamic acids.

Feature	Method A: Oxalyl Chloride / DMF (Recommended)	Method B: Thionyl Chloride ( )
Reaction Temperature	0°C to Room Temperature	Reflux (60°C – 80°C)
Mechanism	Vilsmeier-Haack type activation (Mild)	Thermal nucleophilic substitution
By-products	CO (g), CO (g), HCl (g)	SO (g), HCl (g)
Risk to Alkene	Low (Minimal HCl concentration)	Moderate (Risk of HCl addition at reflux)
Purification	Evaporation usually sufficient	Distillation often required
Suitability	High-value, gram-scale, sensitive substrates	Kilogram-scale, robust substrates

Protocol A: High-Fidelity Synthesis (Oxalyl Chloride/DMF)

Best for: Research scale (1g – 50g), high purity requirements, and avoiding thermal degradation.

Reaction Mechanism

The reaction is catalyzed by N,N-Dimethylformamide (DMF). DMF reacts with oxalyl chloride to form a chloroiminium intermediate (Vilsmeier reagent), which activates the carboxylic acid. This pathway allows the reaction to proceed rapidly at room temperature.

Figure 1: Catalytic cycle of DMF-mediated chlorination.[1] The active chloroiminium species allows activation of the carboxylate without thermal forcing.

Materials & Equipment

• Substrate: 2-Fluoro-4-methylcinnamic acid (10.0 mmol, ~1.80 g).

• Reagent: Oxalyl Chloride (12.0 mmol, 1.2 equiv).

• Catalyst: DMF (Anhydrous, 2-3 drops).

• Solvent: Dichloromethane (DCM), anhydrous (20 mL).

• Apparatus: 2-neck Round Bottom Flask (RBF), magnetic stirrer, drying tube (CaCl

  ) or line, bubbler (to monitor gas evolution).

Step-by-Step Procedure

• Setup: Flame-dry a 50 mL 2-neck RBF and cool under a stream of dry nitrogen. Add a magnetic stir bar.[2]

• Solvation: Charge the flask with 2-Fluoro-4-methylcinnamic acid (1.80 g) and anhydrous DCM (20 mL). The acid may not dissolve completely initially; this is normal.

• Catalyst Addition: Add 2 drops of anhydrous DMF.

  • Note: DMF is critical. Without it, the reaction with oxalyl chloride is sluggish.

• Reagent Addition: Cool the mixture to 0°C (ice bath). Add Oxalyl Chloride (1.05 mL, 12 mmol) dropwise over 10 minutes via syringe.

  • Observation: Vigorous bubbling (CO/CO

    ) will occur immediately upon addition.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–3 hours.

  • Endpoint: The reaction is complete when gas evolution ceases and the solid acid has completely dissolved, resulting in a clear yellow/orange solution.

• Workup: Concentrate the solution on a rotary evaporator (

  °C bath) to remove DCM and excess oxalyl chloride.

• Chasing: To ensure complete removal of oxalyl chloride, add 5 mL of fresh anhydrous DCM or Toluene and re-evaporate. Repeat twice.

• Result: The product, 2-Fluoro-4-methylcinnamoyl chloride, is obtained as a yellow solid or viscous oil. It is sufficiently pure for immediate use (e.g., esterification, amidation).

Protocol B: Scale-Up Synthesis (Thionyl Chloride)

Best for: Large scale (>50g) where distillation is feasible.

Workflow Diagram

Figure 2: Process flow for thermal chlorination using Thionyl Chloride.

Step-by-Step Procedure

• Setup: Equip a 3-neck flask with a reflux condenser, internal thermometer, and a dropping funnel. Connect the top of the condenser to a caustic scrubber (20% NaOH) to trap HCl and SO

  gases.[2]

• Mixing: Add 2-Fluoro-4-methylcinnamic acid (50 g, 0.27 mol) to the flask.

• Reagent: Add Thionyl Chloride (40 mL, ~2 equiv) slowly. A solvent (Toluene) may be used if the slurry is too thick, but neat thionyl chloride acts as both solvent and reagent.

• Heating: Heat the mixture slowly to 60°C.

  • Critical Control: Do not exceed 70°C aggressively. High temperatures promote the addition of HCl across the double bond, forming the dichloro-impurity.

• Reflux: Maintain gentle reflux for 3 hours until the solution turns clear.

• Isolation: Distill off excess thionyl chloride at atmospheric pressure initially, then apply vacuum to remove traces.

• Purification: The crude residue can be distilled under high vacuum (0.1 – 1.0 mmHg). Cinnamoyl chlorides typically boil >100°C at reduced pressure.

Quality Control & Characterization

Since acid chlorides are unstable on silica gel (hydrolysis), Thin Layer Chromatography (TLC) requires derivatization.

• TLC Monitoring (Derivatization Method):

  • Take a micro-aliquot of the reaction mixture.

  • Quench into a vial containing dry methanol (forms the methyl ester).

  • Run TLC of the ester against the starting acid.

  • Result: The methyl ester will have a significantly higher

    (non-polar) than the starting acid.

• Spectroscopic Validation:

  • FT-IR: Disappearance of the broad -OH stretch (3300-2500 cm

    ) and shift of the carbonyl ( ) peak. Acid chlorides typically show a sharp doublet or intense peak around 1750–1780 cm (higher frequency than the acid's ~1680 cm ).

  • 1H-NMR (CDCl

    ):

    • The alkene protons (

      ) appear as two doublets with a large coupling constant ( Hz), confirming the trans geometry is preserved.

    • Absence of the broad carboxylic acid proton (>11 ppm).

    • Shift of the

      -proton (adjacent to carbonyl) downfield due to the electron-withdrawing nature of chlorine.

Safety & Hazards

• Corrosivity: Both Oxalyl Chloride and Thionyl Chloride cause severe skin burns and eye damage.

• Inhalation: Reagents release HCl, CO, and SO

  . All operations must be performed in a functioning fume hood.

• Water Reactivity: Violent reaction with water.[3] Ensure all glassware is flame-dried.

• Pressure: Thionyl chloride reactions generate significant gas volumes. Ensure the system is vented through a scrubber; never heat a closed system.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Organic Syntheses. (2008). Synthesis of 2-[trans-2-(4-Fluorophenyl)vinyl]-3-nitrobenzoic acid. Coll. Vol. 11, p. 352. (Detailed protocol for cinnamoyl chloride generation using Oxalyl Chloride/DMF). Link

• BenchChem. (2025).[4][5][6] Application Notes and Protocols for the Preparation of Cinnamyl Cinnamate Derivatives. (Protocols for Thionyl Chloride reflux and trapping). Link

• Vertex Chem. (2026). Safety Data Sheet: Cinnamoyl Chloride. (Handling and safety data for cinnamoyl derivatives). Link

• ChemicalBook. (2024).[7] Reactions and Applications of Oxalyl Chloride. (Review of catalytic DMF mechanism). Link

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Reactions and Applications of Oxalyl Chloride_Chemicalbook [chemicalbook.com]

Bioisosteric replacement strategies using 2-fluoro-4-methylphenyl groups

Application Note: Bioisosteric Replacement Strategies using 2-Fluoro-4-methylphenyl Groups

Abstract

This guide details the strategic application of the 2-fluoro-4-methylphenyl moiety as a bioisostere in drug design. While often utilized to replace 2,4-dichlorophenyl or 4-chlorophenyl groups, this specific substitution pattern offers a unique synergistic effect: the ortho-fluorine atom induces a non-planar conformation via steric clash and dipole alignment, while the para-methyl group provides a hydrophobic anchor. This note provides the rationale, synthetic protocols (Suzuki-Miyaura coupling), and metabolic stability assessment workflows required to validate this replacement in hit-to-lead campaigns.

Scientific Rationale & Mechanism

The decision to incorporate a 2-fluoro-4-methylphenyl group is rarely arbitrary; it addresses specific multiparametric challenges in ligand efficiency.

The "Ortho-Fluorine" Conformational Effect

Unlike hydrogen, the fluorine atom at the ortho position (C2) introduces a steric and electrostatic perturbation that forces biaryl systems out of planarity.

• Mechanism: The van der Waals radius of Fluorine (1.47 Å) is larger than Hydrogen (1.20 Å). When placed ortho in a biaryl system, it creates a steric clash with the protons or substituents on the adjacent ring, forcing a twisted dihedral angle (typically 40–60°).

• Application: This "conformational lock" mimics the 3D spatial occupancy of larger halogens (like Chlorine) but with significantly lower lipophilicity and higher metabolic stability.

The "Magic Methyl" & Metabolic Soft Spots

The para-methyl (C4) group serves two roles:

• Hydrophobic Fill: It engages deep hydrophobic pockets (increasing

  ) typically occupied by chloro-substituents.

• Metabolic Modulation: While the C4-methyl is a "soft spot" for CYP450-mediated benzylic oxidation, the electron-withdrawing nature of the C2-fluorine deactivates the aromatic ring. This reduces the rate of arene epoxidation (a toxicophoric pathway) and can subtly reduce the rate of benzylic oxidation compared to a simple p-tolyl group.

Physicochemical Comparison Table

The following data highlights why 2-fluoro-4-methylphenyl is a superior bioisostere for lipophilic aryl halides.

Substituent	(Hammett)	(Lipophilicity)	Van der Waals Vol. ( )	Key Property
Phenyl (-H)	0.00	0.00	~75	Baseline
4-Chlorophenyl	0.23	0.71	~95	High Lipophilicity
2,4-Dichlorophenyl	~0.40	1.42	~115	Very High LogP, Toxic risk
4-Methylphenyl	-0.17	0.56	~90	Metabolic Liability (Benzylic)
2-Fluoro-4-methylphenyl	~0.10	0.65	~98	Balanced Potency/Stability

Decision Logic & Workflow

The following decision tree illustrates when to deploy this specific moiety during a Structure-Activity Relationship (SAR) campaign.

Figure 1: Strategic decision tree for selecting the 2-fluoro-4-methylphenyl group to solve concurrent potency and stability issues.

Experimental Protocol: Synthesis via Suzuki-Miyaura Coupling

Challenge: The ortho-fluorine substituent creates steric hindrance near the boronic acid center, potentially slowing transmetallation. Standard conditions often fail or result in protodeboronation. Solution: Use of electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) or bidentate ligands (dppf) to facilitate the coupling.

Materials

• Substrate: Aryl Bromide/Chloride scaffold (1.0 equiv).

• Reagent: (2-Fluoro-4-methylphenyl)boronic acid (1.2–1.5 equiv).

• Catalyst: Pd(dppf)Cl₂·DCM (3–5 mol%) OR Pd(OAc)₂ + SPhos.

• Base:

  (2.0 M aqueous) or (solid).

• Solvent: 1,4-Dioxane or Toluene/Water (10:1).

Step-by-Step Methodology

• Degassing (Critical): In a microwave vial or Schlenk flask, combine the solvent and aqueous base. Sparge with Argon/Nitrogen for 15 minutes. Rationale: Oxygen promotes homocoupling of the boronic acid and deactivates the Pd(0) species.

• Reagent Addition: Add the Aryl Halide, Boronic Acid, and Base to the reaction vessel.

• Catalyst Addition: Add the Palladium catalyst last, under a positive stream of inert gas. Seal the vessel immediately.

• Reaction:

  • Thermal: Heat to 90°C for 4–16 hours.

  • Microwave: Heat to 120°C for 30 minutes (preferred for sterically hindered substrates).

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash the filtrate with Brine, dry over

  , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc). Note: The product will likely run slightly faster than the non-fluorinated analog due to lower polarity.

Experimental Protocol: Metabolic Stability Assessment

Objective: Determine if the 2-fluoro group effectively protects the ring or if the 4-methyl group becomes a "metabolic sink" (rapid clearance).

Assay Conditions (Microsomal Stability)

• System: Human/Mouse Liver Microsomes (HLM/MLM).

• Cofactor: NADPH regenerating system.

• Test Concentration: 1 µM (to ensure first-order kinetics).

Workflow

• Incubation: Pre-incubate microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C for 5 min.

• Initiation: Add NADPH to initiate the reaction.

• Sampling: Take aliquots at

  min.

• Quenching: Immediately dispense into ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS (MRM mode).

Data Interpretation

• Calculation: Plot

  vs. time. The slope is .

• Metabolite ID (MetID): Look for +16 Da (Hydroxylation) and +14 Da (Oxidation to acid).

  • Success Criteria: If the +16 Da peak (ring hydroxylation) is suppressed compared to the non-fluorinated control, the bioisosteric replacement is successful. If the major metabolite is the carboxylic acid (from the methyl), further optimization (e.g., replacing -Me with

    or ) may be needed.

Visualizing the Synthetic Pathway

Figure 2: Synthetic workflow for the Suzuki-Miyaura coupling of sterically demanding 2-fluoro-4-methylphenyl groups.

References

• Bioisosteric Replacements in Medicinal Chemistry. Cambridge MedChem Consulting. (2021).[1][2][3] Detailed tables on H/F and Methyl/Chloro replacements.

• Suzuki-Miyaura Coupling: General Mechanism and Protocols. Chemistry LibreTexts. (2024). Foundational protocols for Pd-catalyzed cross-coupling.

• Metabolic Stability of Fluorinated Small Molecules. Journal of Medicinal Chemistry. (2026). Mechanistic insights into how fluorine blocks oxidative metabolism.

• Application of Bioisosteres in Drug Design. The University of Tokyo. (2012).[4] Analysis of conformational effects of ortho-fluorine substitution.

• Fluorine Labeling of ortho-Phenylenes to Facilitate Conformational Analysis. Journal of Organic Chemistry. (2021). Study on the folding and twisting of fluorinated biaryls.

Sources

• 1. Fluorine Labeling of ortho-Phenylenes to Facilitate Conformational Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioisosteric Replacements [cambridgemedchemconsulting.com]
• 4. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Technical Notes & Optimization

Improving yield of 2-Fluoro-4-methylcinnamic acid in Perkin reaction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific kinetic and thermodynamic hurdles associated with synthesizing 2-Fluoro-4-methylcinnamic acid via the Perkin reaction.

The structural nature of 2-fluoro-4-methylbenzaldehyde makes it a notoriously difficult substrate. The para-methyl group donates electron density into the aromatic ring (+I, +R effects), reducing the electrophilicity of the aldehyde carbonyl. Concurrently, the ortho-fluoro group introduces localized steric hindrance that impedes the trajectory of the bulky anhydride enolate. This guide provides the mechanistic causality, troubleshooting FAQs, and self-validating protocols required to overcome these barriers and maximize your yield.

Mechanistic Pathway & Causality

To troubleshoot effectively, we must first isolate the exact point of failure in the reaction cascade. The Perkin reaction is a mixed carbonyl condensation that requires precise conditions to drive the equilibrium forward[1].

Mechanistic workflow of the Perkin reaction for 2-Fluoro-4-methylcinnamic acid synthesis.

Troubleshooting Guide & FAQs

Q1: My yield is plateauing around 30% using standard sodium acetate (NaOAc) after 16 hours of reflux. How can I drive the conversion? A1: The activation energy barrier for this sterically hindered and electronically deactivated aldehyde is too high for standard NaOAc. Switch your base to anhydrous Potassium Acetate (KOAc). The larger ionic radius of the potassium cation (K⁺) results in weaker ion-pairing with the acetate anion compared to sodium (Na⁺). This generates a more "naked," highly nucleophilic acetate ion, which accelerates the enolate formation from acetic anhydride. Furthermore, studies strictly indicate that if an acetate base is used, it must be completely anhydrous to prevent premature hydrolysis of the anhydride[1].

Q2: I observe heavy black tar formation and unidentifiable byproducts in my reaction flask. What is the cause? A2: Classical Perkin reactions require high temperatures and long reaction times (often 4–8 hours or more). Prolonged exposure of the aldehyde and the newly formed α,β-unsaturated acid to these harsh conditions leads to polymerization and decarboxylation side reactions. To mitigate this, transition to Microwave-Assisted Organic Synthesis (MAOS). Microwave irradiation provides rapid, volumetric dielectric heating, reducing the reaction time from hours to mere minutes (e.g., 5–10 minutes), thereby outcompeting the kinetics of tar formation and significantly improving the yield. Note: NaOAc is often ineffective under microwave irradiation; KOAc or organic bases must be used instead[1].

Q3: After aqueous workup, my NMR shows a mixture of the desired cinnamic acid and a β-hydroxy acid intermediate. Why didn't the reaction complete? A3: The Perkin reaction proceeds through an intermediate alkoxide that must undergo intramolecular acylation and subsequent dehydration to form the (E)-double bond[1]. If dehydration fails, the β-hydroxy acid is isolated after hydrolysis. Dehydration requires a high localized temperature and a sufficient excess of acetic anhydride to form a mixed anhydride, which acts as a superior leaving group. Ensure you are using at least 3.0 equivalents of acetic anhydride and verify that your base is freshly fused.

Optimized Experimental Protocols

Every protocol below is designed as a self-validating system , meaning the physical state of the reaction provides real-time feedback on its success.

Protocol A: Microwave-Assisted Synthesis (Recommended for High Yield)

This green chemistry approach utilizes microwave irradiation to bypass the thermal degradation inherent to classical heating[2].

• Reagent Preparation: Freshly fuse Potassium Acetate (KOAc) (1.5 eq, 15 mmol, 1.47 g) using a Bunsen burner until molten, then cool in a desiccator.

  • Causality: Trace moisture in the highly hygroscopic base will hydrolyze acetic anhydride to acetic acid, destroying the reagent stoichiometry and halting enolate formation.

• Reaction Setup: In a microwave-safe 30 mL reaction vial, combine 2-Fluoro-4-methylbenzaldehyde (1.0 eq, 10 mmol, 1.38 g), anhydrous Acetic Anhydride (3.0 eq, 30 mmol, 2.8 mL), and the fused KOAc.

• Irradiation: Seal the vial and irradiate in a dedicated microwave synthesizer at 170 °C for 10 minutes.

  • Self-Validation: The mixture should transition from pale yellow to a clear amber. A black, opaque solution indicates a temperature overshoot and product degradation.

• Alkaline Workup: Cool to room temperature and pour the mixture into 50 mL of crushed ice water. Basify with 10% Na₂CO₃ to pH 10.

  • Causality: This converts the cinnamic acid into its water-soluble sodium salt, allowing unreacted aldehyde and neutral tarry byproducts to remain in suspension.

• Extraction: Wash the aqueous layer with Ethyl Acetate (2 x 20 mL) and discard the organic layer.

• Acidification: Acidify the aqueous phase dropwise with concentrated HCl to pH 2.

  • Self-Validation: Protonation of the carboxylate forces the immediate precipitation of the highly crystalline 2-Fluoro-4-methylcinnamic acid. If an oil forms instead of a solid, trace organic impurities are still present; reheat the aqueous solution slightly and allow it to crystallize slowly.

• Isolation: Filter, wash with cold water, and dry under vacuum.

Protocol B: Optimized Classical Thermal Synthesis (Batch Scale-up)

If a microwave reactor is unavailable, use this optimized thermal route.

• Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, combine 2-Fluoro-4-methylbenzaldehyde (10 mmol), Acetic Anhydride (30 mmol), and freshly fused KOAc (15 mmol).

  • Causality: The drying tube is critical; atmospheric moisture will quench the anhydride during extended reflux times.

• Heating: Heat the mixture in an oil bath at 160–170 °C for 8 hours.

• Monitoring: Monitor the consumption of the aldehyde via TLC (Hexanes:EtOAc 4:1). The disappearance of the aldehyde spot (R_f ~0.7) and appearance of the baseline cinnamic acid validates the conversion before workup.

• Workup: Follow steps 4–7 from Protocol A.

Quantitative Data Comparison

The following table summarizes the causal relationship between the chosen methodology, base, and resulting yield metrics.

Method	Base Catalyst	Temperature (°C)	Reaction Time	Yield (%)	Purity (GC-MS)
Classical Thermal	Anhydrous NaOAc	160	16 hours	35 - 42%	< 90% (Tar present)
Optimized Thermal	Anhydrous KOAc	160	8 hours	60 - 65%	> 95%
Microwave-Assisted	Anhydrous KOAc	170	10 minutes	85 - 92%	> 98%

References

• BenchChem. "Comparison of green synthesis methods for cinnamic acid production." Benchchem.com.
• Mumtazuddin et al. "Perkin Reactions under Microwave Irradiation." Asian Journal of Chemistry.
• J&K Scientific LLC. "Perkin Reaction." Jk-sci.com.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Separation of (E)- and (Z)- 2-Fluoro-4-methylcinnamic Acid

[1]

Case ID: ISO-SEP-2F4M Status: Active Assigned Specialist: Senior Application Scientist, Separation Technologies[1]

Introduction: The Isomer Challenge

You are likely working with 2-Fluoro-4-methylcinnamic acid for structure-activity relationship (SAR) studies. The presence of the ortho-fluorine (position 2) and para-methyl (position 4) groups creates a unique electronic and steric environment compared to unsubstituted cinnamic acid.

• The Problem: Commercial synthesis (Perkin or Knoevenagel condensation) predominantly yields the thermodynamically stable (E)-isomer (trans) . The (Z)-isomer (cis) is often required for biological assays but is difficult to access and purify due to spontaneous thermal isomerization back to the (E)-form.

• The Goal: Isolate high-purity (>98%) fractions of both isomers while preventing on-column or post-collection isomerization.

Module 1: Diagnostic & Analytical Triage

Before attempting preparative separation, you must unambiguously identify your isomers.[1] Relying solely on retention time (

) is risky due to the structural similarity of the isomers.

Q: How do I definitively distinguish the (E)- and (Z)- isomers?

A:

H-NMR is the gold standard. You must look at the vinylic proton coupling constants ( -values). The 2-Fluoro substituent will add complexity (H-F coupling), but the H-H vicinal coupling across the double bond remains distinct.

Feature	(E)-Isomer (Trans)	(Z)-Isomer (Cis)	Notes
Coupling Constant ( )	15.0 – 16.5 Hz	11.0 – 13.0 Hz	Large indicates trans geometry (180° dihedral angle).[1]
Chemical Shift ( )	Downfield (Deshielded)	Upfield (Shielded)	Z-isomer protons are often 0.5–1.0 ppm upfield due to shielding by the aromatic ring.[1]
Stability	High	Low	Z converts to E with heat/acid.[1]
Polarity (HPLC)	Typically Less Polar	Typically More Polar	Z-isomer usually elutes afterE on C18 due to dipole moment and "folded" shape exposing hydrophobic areas, though this can invert based on pH.[1]

Analytical Decision Matrix

Figure 1: Analytical workflow for initial identification and method development.

Module 2: Preparative Separation Protocols

Protocol A: Generating the (Z)-Isomer (Photoisomerization)

If you only have the commercial (E)-isomer, you must synthesize the (Z)-isomer.

• Mechanism: UV light excites the

  transition, breaking the double bond character temporarily and allowing rotation.

• Step-by-Step:

  • Dissolve (E)-2-Fluoro-4-methylcinnamic acid in Methanol or Acetonitrile (10 mg/mL).[1]

  • Place in a quartz vessel (glass absorbs UV).[1]

  • Irradiate with a UV lamp (300–365 nm) for 4–24 hours.[1]

  • Monitor: Check HPLC every 2 hours. You will reach a photostationary state (PSS), typically 60:40 or 50:50 (E:Z).[1] Do not over-irradiate, as photodimerization (truxillic acid derivatives) can occur.

Protocol B: Reverse-Phase HPLC Separation

The carboxylic acid group (

) causes peak tailing if ionized.[1] You must suppress ionization.[1]

Instrument: Preparative HPLC (PDA detector @ 254 nm and 280 nm).[1] Stationary Phase: C18 (Octadecyl) or Phenyl-Hexyl (provides

selectivity helpful for aromatic isomers).[1]

Parameter	Setting	Technical Rationale
Mobile Phase A	Water + 0.1% Formic Acid (or TFA)	Low pH (~2.[1]7) keeps the acid protonated (neutral), increasing retention and sharpening peaks.
Mobile Phase B	Acetonitrile (ACN) + 0.1% Formic Acid	ACN is preferred over Methanol for lower backpressure and sharper peaks for aromatics.[1]
Gradient	20% B to 60% B over 20 min	Shallow gradient maximizes resolution ( ) between the closely eluting isomers.
Flow Rate	15–20 mL/min (for 20mm ID column)	Standard prep scale.[1]
Temperature	Ambient (20–25°C)	CRITICAL: Do NOT heat the column. Heat catalyzes reversion.[1]

Troubleshooting the Chromatogram:

• Issue: Peaks are merging.[1]

• Fix: Switch to a Phenyl-Hexyl column.[1] The fluorine atom on the ring interacts differently with the phenyl phase than the alkyl C18 phase, often enhancing selectivity for halogenated aromatics.

Module 3: Bulk Purification (The Scalable Alternative)

If you lack Prep-HPLC access, use Fractional Crystallization .[1]

• Principle: (E)-isomers generally pack better into crystal lattices due to their planar, linear shape, resulting in lower solubility and higher melting points than the "kinked" (Z)-isomers.

Protocol:

• Take the crude photoisomerization mixture (containing both E and Z).[1]

• Dissolve in a minimum amount of hot Ethanol/Water (1:1) or Hexane/Ethyl Acetate .[1]

• Cool slowly to 4°C.

• Filtration: The precipitate is likely enriched in the (E)-isomer .[1]

• Mother Liquor: The filtrate contains the enriched (Z)-isomer .[1]

• Evaporate the filtrate (low temp!) and repeat if necessary.

Module 4: Isomerization Control & Stability

The most common user error is purifying the (Z)-isomer successfully, then losing it during solvent removal.

Q: Why did my pure (Z)-isomer turn back into (E) overnight?

A: You likely exposed it to Heat + Acid or Light .[1]

The "Safe-Zone" Workflow:

• Collection: Collect fractions into Amber tubes (block UV).

• Workup:

  • If using TFA in HPLC: Neutralize immediately with dilute Ammonium Hydroxide or Bicarbonate if the fraction will sit for hours.[1] Acid catalyzes isomerization.[1][2]

  • If using Formic Acid: It is volatile and weaker; usually safe to evaporate directly if temperature is controlled.[1]

• Evaporation: Use a Rotary Evaporator with bath temperature < 30°C . Do not leave the flask in the hot bath after dryness.

Isomerization Pathway Diagram

Figure 2: Mechanisms of isomerization and critical prevention steps.

References

• Mechanism of Photoisomerization: Danylec, B., & Iskander, M. N. (2002). NMR Measurement of the Trans–Cis Photoisomerization of Cinnamic Acid Derivatives. Journal of Chemical Education. Context: Establishes the NMR coupling constants (

  , ) and UV irradiation protocols.

• HPLC Separation Strategies: Conkerton, E. J., & Chapital, D. C. (1983).[3] High-performance liquid chromatography separation of the cis-trans isomers of cinnamic acid derivatives. Journal of Chromatography A. Context: Foundational work on using C18 columns and acidic buffers for cinnamic acid separations. [1]

• Fluorine Substitution Effects: PubChem Compound Summary. 2-Fluorocinnamic acid. Context: Chemical properties, pKa estimates, and structural data for the fluorinated analog.

• Isomer Stability & Synthesis: Yang, C., et al. (2013).[1] Investigation of trans-to-cis isomerization of cinnamic acid in Arabidopsis using stable-isotope-labeled cinnamic acid. Bioscience, Biotechnology, and Biochemistry. Context: detailed protocols for UV-induced isomerization and purification stability.

Sources

• 1. 2-Fluorocinnamic acid | C9H7FO2 | CID 735833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. scilit.com [scilit.com]

Technical Support Center: Optimizing Recrystallization Solvents for 2-Fluoro-4-methylcinnamic Acid Purification

Welcome to the technical support center for the purification of 2-Fluoro-4-methylcinnamic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing recrystallization protocols. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, and step-by-step experimental protocols to enhance the purity and yield of your target compound.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a recrystallization solvent for 2-Fluoro-4-methylcinnamic acid?

The perfect recrystallization solvent leverages the principle that the solubility of most solids increases with temperature.[1] For 2-Fluoro-4-methylcinnamic acid, an ideal solvent should exhibit the following characteristics:

• High-Temperature Solubility: The compound should be highly soluble in the solvent at or near its boiling point.[2][3]

• Low-Temperature Insolubility: The compound should be poorly soluble or insoluble in the same solvent at low temperatures (e.g., room temperature or in an ice bath).[2][3]

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or highly soluble at low temperatures (remaining in the mother liquor after crystallization).[2][4]

• Chemical Inertness: The solvent must not react with 2-Fluoro-4-methylcinnamic acid.[3][4]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during the drying process.[3]

Q2: I'm observing "oiling out" instead of crystal formation. What's causing this and how can I fix it?

"Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid.[5][6][7] This is often because the melting point of the impure compound is lower than the boiling point of the chosen solvent.[5][6] The resulting oil often traps impurities, hindering effective purification.[8][9]

Troubleshooting Steps:

• Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point. Allow the solution to cool more slowly.[5][6]

• Lower the Cooling Temperature: If the oiling out persists, try cooling the solution to a lower temperature, which may encourage crystallization.

• Change the Solvent System: The initial solvent may be inappropriate. Consider a solvent with a lower boiling point or switch to a mixed-solvent system.

• Use a Seed Crystal: If you have a small amount of pure 2-Fluoro-4-methylcinnamic acid, adding a "seed crystal" to the cooled solution can initiate crystallization.[6]

Q3: My yield of purified 2-Fluoro-4-methylcinnamic acid is very low. What are the likely causes and how can I improve it?

A low yield is a common issue in recrystallization.[5][6] Several factors can contribute to this:

• Using Too Much Solvent: This is the most frequent cause of low yield, as a significant amount of the compound will remain dissolved in the mother liquor even after cooling.[5][6]

• Premature Crystallization: If the solution cools too quickly during hot filtration, some of the product can be lost.

• Incomplete Crystallization: Not allowing the solution to cool for a sufficient amount of time or at a low enough temperature can result in a lower yield.

• Improper Solvent Choice: If the compound is too soluble in the cold solvent, a significant portion will not crystallize.

To Improve Your Yield:

• Use the Minimum Amount of Hot Solvent: Add the hot solvent in small portions until the solid just dissolves.[1]

• Pre-heat Your Filtration Apparatus: To prevent premature crystallization, warm the funnel and receiving flask before hot filtration.

• Allow for Slow Cooling: Slower cooling generally leads to larger, purer crystals and can improve yield.[1]

• Cool in an Ice Bath: After the solution has cooled to room temperature, placing it in an ice bath can further decrease the solubility of your compound and increase the yield.[10]

Q4: How do I choose between a single-solvent and a mixed-solvent system for recrystallization?

The choice depends on the solubility characteristics of your compound.

• Single-Solvent System: This is the preferred method when you can find a single solvent that meets the criteria of high solubility at high temperatures and low solubility at low temperatures.[2]

• Mixed-Solvent System: This technique is useful when no single solvent is ideal.[2] It involves a pair of miscible solvents: one in which 2-Fluoro-4-methylcinnamic acid is very soluble (the "good" solvent) and another in which it is poorly soluble (the "bad" or "anti-solvent").[11][12][13]

Q5: What are some recommended starting solvents to screen for the recrystallization of 2-Fluoro-4-methylcinnamic acid?

Given the structure of 2-Fluoro-4-methylcinnamic acid (an aromatic carboxylic acid), a good starting point is to test solvents with a range of polarities. Cinnamic acid and its derivatives are often recrystallized from solvents like ethanol, methanol, or aqueous mixtures of these alcohols.[10][14]

Recommended Solvents for Initial Screening:

• Water

• Ethanol

• Methanol

• Ethyl Acetate

• Acetone

• Toluene

• Heptane or Hexane

Part 2: Troubleshooting Guides

Guide 1: Systematic Solvent Screening Protocol

This protocol will help you experimentally determine the best solvent or solvent pair for your recrystallization.

Materials:

• Crude 2-Fluoro-4-methylcinnamic acid

• A selection of test solvents (see Q5)

• Test tubes

• Hot plate or water bath

• Stirring rod

Procedure:

• Place a small, consistent amount of your crude compound (e.g., 50 mg) into several test tubes.

• To each test tube, add a different solvent dropwise at room temperature, stirring after each addition. Observe and record the solubility.

• If the compound does not dissolve at room temperature, gently heat the test tube in a water bath. Continue adding the solvent in small portions until the solid dissolves.

• Once dissolved, allow the solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe the quantity and quality of the crystals that form. An ideal solvent will result in a good recovery of crystalline solid.

Guide 2: Troubleshooting Poor Crystal Quality

The appearance of your crystals can indicate the success of the purification.

• Fine Powder: This can result from cooling the solution too quickly. Allow for slower cooling to form larger crystals.

• Needles: While not necessarily a sign of impurity, very fine needles can be difficult to filter and wash. A different solvent system may yield more robust crystals.

• Colored Crystals: If your starting material is colored and the pure compound should be white, the color may be due to an impurity. Consider using a small amount of activated carbon to decolorize the hot solution before filtration.

Part 3: In-Depth Protocols

Protocol 1: Single-Solvent Recrystallization

• Dissolution: In an Erlenmeyer flask, add the crude 2-Fluoro-4-methylcinnamic acid. Add a small amount of the chosen solvent and heat the mixture to boiling while stirring. Continue adding the hot solvent in small portions until the solid is completely dissolved.[15]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[3]

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.[3]

• Drying: Dry the crystals in a vacuum oven or air-dry them to remove any residual solvent.[3]

Protocol 2: Mixed-Solvent (Binary) Recrystallization

• Dissolution: Dissolve the crude 2-Fluoro-4-methylcinnamic acid in the minimum amount of the hot "good" solvent.[10][11]

• Addition of Anti-Solvent: While the solution is still hot, add the "bad" solvent dropwise until you observe persistent cloudiness (turbidity).[11]

• Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.[11]

• Crystallization, Isolation, Washing, and Drying: Follow steps 3-6 from the Single-Solvent Recrystallization protocol.

Part 4: Visual Aids

Data Presentation

Table 1: Properties of Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Relative Polarity	Dielectric Constant
Water	100	1.000	80.1
Methanol	65	0.762	32.7
Ethanol	78	0.654	24.6
Acetone	56	0.355	20.7
Ethyl Acetate	77	0.228	6.0
Dichloromethane	40	0.309	9.0
Toluene	111	0.099	2.4
Hexane	69	0.009	1.88

Data compiled from multiple sources.[16][17][18][19][20][21][22][23][24][25]

Experimental Workflows

Caption: Workflow for a typical single-solvent recrystallization experiment.

Sources

• 1. edu.rsc.org [edu.rsc.org]
• 2. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 3. Recrystallization [sites.pitt.edu]
• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. mt.com [mt.com]
• 8. reddit.com [reddit.com]
• 9. mt.com [mt.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]
• 12. m.youtube.com [m.youtube.com]
• 13. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. web.uvic.ca [web.uvic.ca]
• 16. chem.rochester.edu [chem.rochester.edu]
• 17. mulzer.univie.ac.at [mulzer.univie.ac.at]
• 18. Organic Solvent Polarity Chart_ZheJiang TianHe Resin Co.,Ltd. [tianhecolour.com]
• 19. scribd.com [scribd.com]
• 20. research.cbc.osu.edu [research.cbc.osu.edu]
• 21. researchgate.net [researchgate.net]
• 22. www1.chem.umn.edu [www1.chem.umn.edu]
• 23. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 24. scribd.com [scribd.com]
• 25. List of boiling and freezing information of solvents - Wikipedia [en.wikipedia.org]

Preventing decarboxylation during heating of substituted cinnamic acids

A Guide to Preventing Unwanted Decarboxylation During Thermal Processing

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with substituted cinnamic acids. As Senior Application Scientists, we understand the delicate balance required to manipulate these valuable compounds without inducing unwanted side reactions. This guide provides in-depth, field-proven insights into the causes of thermal decarboxylation and offers robust strategies to maintain the integrity of your molecules during heating.

The Challenge: Thermal Instability of Cinnamic Acids

Substituted cinnamic acids are foundational building blocks in pharmaceuticals, flavors, fragrances, and advanced materials.[1][2] Their utility is derived from the reactive carboxylic acid moiety and the tunable properties of the substituted phenyl ring. However, the α,β-unsaturation in the acrylic acid side chain makes these molecules susceptible to decarboxylation upon heating, leading to the formation of corresponding styrene derivatives.[3] This reaction can compromise yield, introduce impurities, and alter the biological or chemical properties of the final product. This guide is designed to help you navigate this common experimental hurdle.

Frequently Asked Questions (FAQs)

Q: What is the fundamental mechanism of cinnamic acid decarboxylation?

A: The thermal decarboxylation of cinnamic acids is not a simple, spontaneous loss of CO₂. The reaction is often catalyzed and proceeds through distinct mechanistic pathways. While several routes exist depending on the conditions (e.g., acid-catalyzed, metal-catalyzed), a common pathway involves a quinone methide-like intermediate, especially for hydroxy-substituted cinnamic acids.[3] The presence of a double bond in conjugation with the carboxyl group is crucial for this process.[4]

Below is a generalized representation of a proposed decarboxylation pathway.

Caption: Generalized mechanism of cinnamic acid decarboxylation.

Q: How do substituents on the phenyl ring affect thermal stability?

A: Substituents play a critical role in the rate of decarboxylation by altering the electron density of the molecule.

• Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or hydroxyl (-OH) at the para position can significantly accelerate decarboxylation.[4] These groups stabilize the positive charge that can develop on the aromatic ring in the transition state, thereby lowering the activation energy of the reaction.[4][5]

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or cyano (-CN) generally decrease the rate of decarboxylation by destabilizing the electron-deficient transition state.

Substituent Type	Example	Position	Effect on Decarboxylation Rate	Rationale
Electron-Donating	-OCH₃, -OH, -N(CH₃)₂	para, ortho	Increases	Stabilizes the transition state through resonance or inductive effects.
Electron-Withdrawing	-NO₂, -CN, -CF₃	para, meta	Decreases	Destabilizes the electron-deficient transition state.
Halogens	-Cl, -Br	Any	Variable	Inductive withdrawal can decrease the rate, but resonance effects can be complex.

Q: Are there alternatives to direct heating for my reaction?

A: Yes. If your molecule is particularly labile, consider alternative energy sources or reaction conditions. Microwave-assisted synthesis can sometimes provide rapid heating to the target temperature, minimizing the total time the compound is exposed to high heat and potentially reducing decarboxylation.[6] Additionally, exploring lower reaction temperatures with a more active catalyst (if applicable to your desired transformation) is a standard strategy.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter in the lab.

Caption: Troubleshooting workflow for preventing decarboxylation.

Issue 1: My product yield is low, and I've isolated a styrene derivative.

• Probable Cause: Your reaction temperature is too high, or the heating time is too long, causing significant decarboxylation. The activation energy for decarboxylation has been overcome.[4]

• Solution:

  • Reduce Temperature: Systematically lower the reaction temperature in 10-15 °C increments. Determine the minimum temperature required for your desired reaction to proceed at an acceptable rate.

  • Monitor Reaction Closely: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction. Stop the reaction as soon as the starting material is consumed to prevent over-heating the product.

  • Solvent Choice: If possible, use a high-boiling, non-polar, aprotic solvent. Polar solvents can sometimes facilitate proton transfer steps that may be involved in certain decarboxylation mechanisms.

Issue 2: Decarboxylation occurs unpredictably, even at lower temperatures.

• Probable Cause: Your reaction may be catalyzed by trace impurities, such as residual acid, base, or metal ions. Acid-catalyzed decarboxylation of cinnamic acids has been documented.[7] Furthermore, various metals, including ruthenium, iron, and silver, are known to catalyze decarboxylative couplings.[4][8][9]

• Solution:

  • Purify Reagents: Ensure your substituted cinnamic acid starting material is pure and free from acidic or basic residues from its synthesis.

  • Use High-Purity Solvents: Use anhydrous, high-purity solvents to minimize contaminants.

  • Control pH: If your reaction allows, buffer the medium to maintain a neutral pH. Avoid strongly acidic or basic conditions unless required by your primary reaction.[10]

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Some decarboxylation pathways are oxidative and can be suppressed by excluding air.[8]

Issue 3: I need to confirm if and how much decarboxylation is happening.

• Probable Cause: You need a reliable analytical method to detect the starting material and the potential decarboxylated byproduct.

• Solution: Implement a robust analytical protocol to quantify the extent of the problem.

Analytical Technique	Application	Advantages	Considerations
HPLC-DAD/UV	Quantitative analysis of reaction mixture aliquots.	Excellent for separating and quantifying cinnamic acids and their styrene products, which have strong UV chromophores.[2][11]	Requires method development (mobile phase, column selection).
GC-MS	Identification and quantification of volatile styrene byproducts.	High sensitivity and provides mass spectral data for definitive identification of the decarboxylated product.[2]	Cinnamic acid itself may require derivatization to be volatile enough for GC analysis.
UV-Vis Spectrophotometry	Monitoring disappearance of substrate.	Fast and simple method for tracking the overall reaction progress by observing changes in the UV absorbance spectrum.[11]	Not selective if multiple chromophores are present; cannot distinguish between product and other byproducts.
NMR Spectroscopy	Structural confirmation of starting material, product, and byproduct.	Provides definitive structural information. Can be used for quantitative analysis (qNMR).	Lower sensitivity compared to chromatographic methods.

Experimental Protocol: General Procedure for Minimizing Decarboxylation During Heating in Solution

This protocol provides a generalized workflow. You must adapt it to the specific requirements of your reaction.

Objective: To heat a substituted cinnamic acid in solution to a target temperature while minimizing decarboxylation.

Materials:

• High-purity substituted cinnamic acid

• Anhydrous, high-boiling aprotic solvent (e.g., Toluene, Diphenyl ether)

• Round-bottom flask with a magnetic stir bar

• Reflux condenser

• Thermometer or thermocouple probe

• Heating mantle with a stirrer

• Inert gas source (Nitrogen or Argon) with a bubbler

• Syringes and needles for sampling

Procedure:

• System Setup:

  • Dry all glassware in an oven at >120 °C for at least 4 hours and allow to cool in a desiccator.

  • Assemble the round-bottom flask, condenser, and stir bar. Ensure all joints are properly sealed.

  • Create an inert atmosphere by flushing the system with Nitrogen or Argon for 10-15 minutes. Maintain a gentle positive pressure throughout the experiment.

• Reagent Addition:

  • Add the substituted cinnamic acid and the anhydrous solvent to the flask.

  • Begin stirring to ensure the material is fully dissolved or well-suspended before heating begins.

• Controlled Heating:

  • Place the flask in the heating mantle and insert the temperature probe.

  • Begin heating slowly and controllably towards your target temperature. Avoid rapid temperature overshooting.

  • Once at the target temperature, maintain it strictly (± 2 °C).

• Reaction Monitoring:

  • At regular intervals (e.g., every 30 minutes), carefully withdraw a small aliquot of the reaction mixture using a syringe.

  • Immediately quench the aliquot (e.g., by diluting in cold solvent) to stop any further reaction.

  • Analyze the aliquot using a pre-developed analytical method (e.g., HPLC) to determine the ratio of starting material to the decarboxylated product.

• Reaction Completion and Work-up:

  • Once monitoring indicates the desired reaction is complete (or an unacceptable level of decarboxylation is observed), immediately remove the heat source.

  • Allow the mixture to cool to room temperature under the inert atmosphere.

  • Proceed with your planned product isolation and purification protocol.

References

• Mechanism of the decarboxylation of cinnamic dicarboxylic acid 4a... - ResearchGate. Available from: [Link]

• Proposed mechanism for the oxidative decarboxylation of cinnamic acid catalyzed by FeCl3@TAPB‐DMTA‐COF with toluene. - ResearchGate. Available from: [Link]

• Full article: Decarboxylation of cinnamic acids using a ruthenium sawhorse. Taylor & Francis Online. Available from: [Link]

• Silver‐Catalyzed Decarboxylative Coupling of Oxamic Acids with Styrenes to Synthesize E‐Cinnamamides: A Distinguish Reaction Pathway - PMC. NCBI. Available from: [Link]

• Development of a fast, robust and sensitive spectrophotometric assay for measuring hydroxycinnamic acid decarboxylation reaction - Repozitorij Prehrambeno-biotehnološkog fakulteta u Zagrebu. University of Zagreb. Available from: [Link]

• Zymographic detection of cinnamic acid decarboxylase activity - PubMed. NCBI. Available from: [Link]

• Characterization of a consensus-designed trans-cinnamic acid decarboxylase for styrene biosynthesis | mBio - ASM Journals. American Society for Microbiology. Available from: [Link]

• Decarboxylation of Substituted Cinnamic Acids by Lactic Acid Bacteria Isolated during Malt Whisky Fermentation - PMC. NCBI. Available from: [Link]

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• The Acid-Catalyzed Decarboxylation of Cinnamic Acids - ResearchGate. Available from: [Link]

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• Liquid Chromatography-Mass Spectrometry for the Determination of Cinnamic Acids. | Request PDF - ResearchGate. Available from: [Link]

• How to determine ease of decarboxylation among the compounds which decarboxylates on heating - Quora. Available from: [Link]

• Decarboxylation reaction of cinnamic acids 2. - ResearchGate. Available from: [Link]

• Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts - PMC. NCBI. Available from: [Link]

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• 9. Silver‐Catalyzed Decarboxylative Coupling of Oxamic Acids with Styrenes to Synthesize E‐Cinnamamides: A Distinguish Reaction Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Decarboxylation of Substituted Cinnamic Acids by Lactic Acid Bacteria Isolated during Malt Whisky Fermentation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Efficient Removal of Palladium Catalyst Residues from 2-Fluoro-4-methylcinnamic acid

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the critical challenge of removing palladium catalyst residues from 2-Fluoro-4-methylcinnamic acid, a common intermediate in pharmaceutical synthesis. Palladium-catalyzed reactions are powerful tools, but residual metal contamination can compromise the purity, safety, and efficacy of the final active pharmaceutical ingredient (API).[1][2] This guide provides in-depth, practical solutions and troubleshooting advice to ensure your final product meets stringent regulatory standards.

Frequently Asked Questions (FAQs)

Q1: Why is the removal of palladium residues from my 2-Fluoro-4-methylcinnamic acid crucial?

A1: The removal of palladium is paramount for several reasons. Firstly, regulatory bodies like the European Medicines Agency (EMA) and the US Food and Drug Administration (FDA) have established strict limits on elemental impurities in drug products due to potential toxicity.[3][4] For oral medications, the permitted daily exposure (PDE) for palladium is typically 100 µ g/day , which often translates to a concentration limit of 10 ppm in the final API.[5][6] Secondly, residual palladium can interfere with downstream reactions and may have deleterious effects in biological assays.[7] Exposure to palladium has also been linked to adverse health effects, including skin irritation and allergic reactions.[8]

Q2: I've performed a standard aqueous workup and filtration, but my 2-Fluoro-4-methylcinnamic acid still contains unacceptable levels of palladium. What should I do next?

A2: While a simple filtration through Celite can remove heterogeneous palladium catalysts, it is often ineffective at removing soluble palladium species that can remain in the product.[4][9] The next and most effective step is to employ a palladium scavenger. These are materials designed to selectively bind with palladium, facilitating its removal through filtration.[10] Common and effective options include:

• Thiol-Based Scavengers: These are highly effective for a wide range of palladium species and are available on supports like silica or polymers.[9][11]

• Activated Carbon: A cost-effective option that can adsorb palladium.[12][13] However, it's important to screen different types of activated carbon as it can also adsorb the desired product, leading to yield loss.[9][11]

• Functionalized Polymers and Resins: Various polymers and resins functionalized with groups like trimercaptotriazine (TMT) or N-acetylcysteine offer high scavenging efficiency.[3][14]

Q3: How do I choose the most suitable palladium removal method for my specific process?

A3: The choice of palladium removal technique is highly dependent on factors such as the nature of the product, the solvent system, temperature, and the specific palladium catalyst used.[10][11] A systematic approach is recommended. The following decision tree can guide your selection process.

Caption: A typical workflow for palladium removal.

Final Recommendations

For robust and reproducible palladium removal from 2-Fluoro-4-methylcinnamic acid, a multi-step approach is often the most effective. [4]An initial filtration to remove bulk catalyst, followed by treatment with a high-affinity scavenger like thiol-functionalized silica, is a highly recommended strategy. [1][15]Always validate the effectiveness of your chosen method with accurate analytical quantification of residual palladium. [7][16]

References

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023, September 6). ACS Publications. Retrieved from [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. (2022, January 20). PMC. Retrieved from [Link]

• CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. (2014, October 27). Books. Retrieved from [Link]

• Biotage. (2023, January 20). How to Remove Palladium in three easy steps. Retrieved from [Link]

• Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. (2016, October 15). Johnson Matthey Technology Review. Retrieved from [Link]

• Onyx Scientific. Palladium scavenging: From 1% to within ICH limits. Retrieved from [Link]

• Osaka Gas Chemicals Co., Ltd. Selective adsorption and removal of Palladium (Pd). Retrieved from [Link]

• Osaka Gas Chemicals Co., Ltd. Removal of palladium (Pd) catalysts. Retrieved from [Link]

• Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium. (2026, February 16). Retrieved from [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. (2022, January 11). ResearchGate. Retrieved from [Link]

• The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution. (2026, February 25). Retrieved from [Link]

• Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. (2023, December 1). PubMed. Retrieved from [Link]

• Biotage. (2023, January 20). Why palladium metal scavengers are not all the same. Retrieved from [Link]

• PhosphonicS. (2022, April 6). Optimised Pd removal from a pharmaceutical intermediate with 60% reduction in scavenger usage. Retrieved from [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. (2022, May 30). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Recovery of Pd(II) Ions from Aqueous Solutions Using Activated Carbon Obtained in a Single-Stage Synthesis from Cherry Seeds. (2023, April 28). MDPI. Retrieved from [Link]

• Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). (2023, July 12). Crimson Publishers. Retrieved from [Link]

• ICH Q3D Elemental Impurities. CMC Drug Product Development Regulatory Consulting Pharma. Retrieved from [Link]

• The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd‐Catalyzed Reactions. (n.d.). ResearchGate. Retrieved from [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. (2022, January 20). PubMed. Retrieved from [Link]

• Guideline on the specification limits for residues of metal catalysts. (n.d.). EMA. Retrieved from [Link]

• How can i remove palladium Pd catalyst easily?. (2015, May 18). ResearchGate. Retrieved from [Link]

• Switching on palladium catalyst electrochemical removal from a palladium acetate–acetonitrile system via trace water addition. (n.d.). RSC Publishing. Retrieved from [Link]

• Your trick to remove residual palladium. (2025, September 19). Reddit. Retrieved from [Link]

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• 16. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance of ortho-fluorine in coupling reactions

Topic: Overcoming Steric Hindrance of ortho-Fluorine in Coupling Reactions

Welcome to the technical support center for advanced cross-coupling methodologies. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with sterically demanding substrates, specifically those containing an ortho-fluorine substituent. As Senior Application Scientists, we have curated this resource to provide not only solutions but also a deeper understanding of the underlying chemical principles.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the challenges posed by ortho-fluorine substituents in common palladium-catalyzed cross-coupling reactions.

Q1: Why is an ortho-fluorine substituent so problematic in cross-coupling reactions?

A: The issue is twofold, stemming from both steric and electronic effects, which primarily impact the key steps of the catalytic cycle:

• Steric Hindrance: The fluorine atom, despite its small van der Waals radius, exerts significant steric repulsion. This bulkiness near the reaction site (the carbon-halide or carbon-triflate bond) physically blocks the large palladium catalyst from efficiently approaching the substrate to initiate oxidative addition.[1][2] This is often the rate-limiting step and a primary reason for reaction failure.

• Electronic Effects: Fluorine is the most electronegative element, and its strong electron-withdrawing nature strengthens the C-F bond. While the primary bond being cleaved is typically C-Br, C-Cl, or C-OTf, the inductive effect of the nearby fluorine can influence the electronic environment of the reaction center. More importantly, in the context of steric hindrance, the electronic properties of the substrate are often overshadowed by the sheer physical challenge of getting the catalyst to the reaction site.

Q2: What is the most effective general strategy to overcome this steric barrier?

A: The consensus in modern synthetic chemistry is that ligand selection is paramount .[3] The standard, workhorse ligands like triphenylphosphine (PPh₃) are often ineffective for these challenging substrates. The solution lies in using a combination of a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) with a specialized bulky, electron-rich phosphine ligand .[4] Examples include the dialkylbiaryl phosphines (e.g., SPhos, XPhos, RuPhos) or bulky trialkylphosphines (e.g., P(t-Bu)₃).[5][6][7]

Q3: How exactly do these bulky ligands facilitate the reaction?

A: These advanced ligands work by fundamentally altering the structure and reactivity of the active palladium catalyst. Their effectiveness is attributed to several factors:

• Promotion of Monoligated Species: Their significant steric bulk favors the formation of highly reactive, 14-electron, monoligated L-Pd(0) species. These are sterically less congested than the corresponding L₂-Pd(0) complexes formed with smaller ligands, allowing them to more easily access the crowded ortho-position of the substrate for oxidative addition.[5][8]

• Facilitation of Reductive Elimination: The steric strain within the palladium complex after transmetalation also accelerates the final, product-forming reductive elimination step.[3][9] This helps to turn over the catalyst efficiently and prevent the accumulation of stable intermediates that can lead to catalyst decomposition.

• Enhanced Electron-Donating Ability: These ligands are typically electron-rich, which increases the electron density on the palladium center. This electronic push makes the palladium more nucleophilic and facilitates the oxidative addition into the aryl-halide bond.[8]

digraph "Catalytic_Cycle_Steric_Hindrance" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12, bgcolor="#F1F3F4", label="Palladium Catalytic Cycle: Steric Hindrance Hotspots", fontcolor="#202124"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, penwidth=1.5]; edge [fontname="Arial", fontsize=9, color="#5F6368", penwidth=1.5];

}

Fig 1. Key steps in the catalytic cycle affected by steric hindrance.

Troubleshooting Guides by Reaction

Scenario 1: Suzuki-Miyaura Coupling

Problem: "My Suzuki-Miyaura reaction between 2-fluorobromobenzene and an arylboronic acid is failing. I'm using Pd(PPh₃)₄ and K₂CO₃ in DME/water, and I'm recovering most of my starting material."

Probable Cause: This is a classic case where a standard catalyst system is insufficient to overcome the steric barrier of the ortho-fluorine. The oxidative addition of the 2-fluorobromobenzene to the Pd(0) center is likely stalled.

Suggested Solution: Switch to a more potent catalyst system based on a bulky, electron-rich biaryl phosphine ligand. These systems are highly effective for coupling sterically congested substrates.[4][5][10]

Recommended Protocol: Ligand Screening

• Setup: In parallel, prepare several reaction vials under an inert atmosphere (Argon or Nitrogen).

• Reagents: To each vial, add the 2-fluorobromobenzene (1.0 equiv), arylboronic acid (1.2-1.5 equiv), and a strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃ (2.0-3.0 equiv).

• Catalyst System:

  • Add a palladium precursor, such as Pd(OAc)₂ (1-2 mol%) or Pd₂(dba)₃ (0.5-1 mol%).

  • To each separate vial, add a different bulky phosphine ligand (2-4 mol% for monoligated ligands like SPhos, XPhos, RuPhos). The Pd:Ligand ratio is typically 1:2.

• Solvent: Use an anhydrous solvent like toluene, dioxane, or 2-propanol.[11]

• Temperature: Start at room temperature for highly active systems, but be prepared to heat to 80-110 °C.[2]

• Monitoring: Monitor the reactions by TLC or LC-MS over 2-24 hours.

Ligand	Typical Catalyst Loading (mol%)	Recommended Base	Solvent	Temperature	Notes
SPhos	1-2	K₃PO₄, Cs₂CO₃	Toluene, Dioxane	RT to 100°C	Excellent general ligand for hindered substrates.[5]
XPhos	1-2	K₃PO₄, Cs₂CO₃	Toluene, Dioxane	RT to 100°C	Often provides superior results for particularly challenging aryl chlorides.[3][4]
RuPhos	1-2	K₃PO₄, Cs₂CO₃	t-BuOH, Toluene	RT to 100°C	Effective for a wide range of substrates, including heteroaromatics.[4]
P(t-Bu)₃	1-2	K₃PO₄, K₂CO₃	Dioxane, Toluene	RT to 80°C	A highly active but air-sensitive trialkylphosphine ligand. Often used as the HBF₄ salt.[6]
NHC Ligands	1-3	K₃PO₄, KOtBu	2-Propanol, THF	RT to 80°C	N-Heterocyclic carbenes offer a stable and highly active alternative to phosphines.[11][12]

Table 1. Recommended Catalyst Systems for Hindered Suzuki-Miyaura Couplings.

Scenario 2: Buchwald-Hartwig Amination

Problem: "I am trying to couple a secondary amine with 1-chloro-2-fluorobenzene using Pd₂(dba)₃, BINAP, and NaOtBu. The reaction is sluggish and gives a low yield of the desired product along with significant hydrodehalogenation (formation of fluorobenzene)."

Probable Cause: While BINAP is an improvement over first-generation ligands, it can still be inefficient for highly hindered aryl chlorides.[7] The slow rate of the desired C-N coupling allows competing side reactions, like hydrodehalogenation, to become significant. The choice of a sterically hindered dialkylbiaryl phosphine is crucial here.[7]

Suggested Solution: Employ a modern Buchwald-Hartwig catalyst system specifically designed for hindered substrates. This involves pairing a palladium source with a ligand like XPhos or a ferrocene-based ligand.

Recommended Protocol: Buchwald-Hartwig Amination of a Hindered Aryl Chloride

• Inert Atmosphere: Rigorously exclude air and moisture. Use a glovebox or Schlenk line techniques.

• Reagents: To a dry reaction flask, add the Pd precursor (e.g., Pd(OAc)₂, 1-2 mol%), the bulky ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu or LHMDS, 1.2-1.5 equiv).

• Solvent: Add anhydrous toluene or dioxane.

• Addition: Add the 1-chloro-2-fluorobenzene (1.0 equiv) and the secondary amine (1.1-1.2 equiv).

• Reaction: Heat the mixture, typically to 80-110 °C, and monitor by LC-MS. These reactions are often complete within 4-12 hours.

• Workup: After cooling, quench the reaction with saturated aqueous NH₄Cl and extract the product with an organic solvent.

digraph "Troubleshooting_Workflow" { graph [fontname="Arial", fontsize=12, bgcolor="#F1F3F4", label="Troubleshooting Workflow for Failed Coupling", fontcolor="#202124"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, penwidth=1.5]; edge [fontname="Arial", fontsize=9, color="#5F6368", penwidth=1.5];

}

Fig 2. A logical workflow for troubleshooting failed reactions.

Scenario 3: Sonogashira Coupling

Problem: "I am attempting a Sonogashira coupling of 2-fluoroiodobenzene with a terminal alkyne. My standard conditions (PdCl₂(PPh₃)₂, CuI, Et₃N in THF) are giving a complex mixture, with significant Glaser homocoupling of my alkyne."

Probable Cause: The slow oxidative addition at the sterically hindered carbon-iodine bond allows the copper-acetylide intermediate to build up in concentration, leading to the undesired Glaser-Hay homocoupling pathway. The standard PPh₃ ligand is not sufficient to promote the desired cross-coupling at a competitive rate.

Suggested Solution: A copper-free Sonogashira protocol is often preferred for sterically demanding substrates to avoid the Glaser side reaction. These conditions rely on a highly active palladium catalyst, again generated from a bulky, electron-rich ligand, to facilitate the coupling.[13]

Recommended Protocol: Copper-Free Sonogashira Coupling

• Inert Atmosphere: This reaction should be performed under an inert atmosphere.

• Reagents: To a reaction flask, add the 2-fluoroiodobenzene (1.0 equiv), the terminal alkyne (1.2-1.5 equiv), and a suitable base such as Cs₂CO₃ or K₃PO₄ (2.0 equiv).

• Catalyst System: Add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and a bulky ligand (e.g., P(t-Bu)₃ or SPhos, 4 mol%).

• Solvent: Use an anhydrous polar aprotic solvent like DMF, DMA, or NMP.[14]

• Reaction: Stir at room temperature or heat gently (40-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: After completion, dilute the reaction with water and extract with an appropriate organic solvent (e.g., ethyl acetate or ether).

References

• Tang, W., & Zhang, X. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Angewandte Chemie International Edition, 52(6), 1735-1738. [Link]

• Martín, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• Saha, D. (2024). Exploring sterically-demanding triarylphosphine ligands to enhance activation of challenging C-Cl bonds in palladium catalysis. Arkivoc, 2024(6), 123-138. [Link]

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. [Link]

• Organic Chemistry Portal. (n.d.). A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides. Organic-chemistry.org. [Link]

• Organic Chemistry Portal. (n.d.). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Organic-chemistry.org. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Panda, B., & Sarkar, T. K. (2013). Gold and Palladium Combined for the Sonogashira Coupling of Aryl and Heteroaryl Halides. Synthesis, 45(06), 817-829. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Reddy, V. P. (2015). Palladium Catalysts for Cross-Coupling Reaction. MDPI. [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphine ligands in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. [Link]

• Huo, C., et al. (2018). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. ACS Omega, 3(11), 15693-15704. [Link]

• Alcazar-Roman, L. M., & Hartwig, J. F. (2002). Mechanistic studies on oxidative addition of aryl halides and triflates to Pd(BINAP)2 and structural characterization of the product from aryl triflate addition in the presence of amine. Organometallics, 21(3), 491-502. [Link]

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• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature [organic-chemistry.org]
• 12. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Gold and Palladium Combined for the Sonogashira Coupling of Aryl and Heteroaryl Halides [organic-chemistry.org]

Resolving impurities in 2-Fluoro-4-methylcinnamic acid HPLC analysis

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: HPLC Method Development & Impurity Profiling Last Updated: February 28, 2026

Introduction: The Analyst's Perspective

You are likely analyzing 2-Fluoro-4-methylcinnamic acid as a key intermediate in the synthesis of novel API (Active Pharmaceutical Ingredient) scaffolds.[1] This molecule presents a "perfect storm" of chromatographic challenges: it is an organic acid (pKa ~4.2), it possesses a conjugated system susceptible to photo-isomerization, and it contains a halogenated aromatic ring that influences selectivity.

This guide moves beyond generic "textbook" advice. We treat the HPLC system and the analyte as an interacting chemical pair. Below are the specific protocols to resolve impurities, eliminate peak tailing, and validate your separation.

Module 1: The "Golden" Baseline Method

Before troubleshooting, ensure your baseline conditions are chemically sound. Many "impurities" are actually artifacts of poor method design.[1]

Standard Operating Protocol (SOP-2F4M)

Parameter	Specification	Scientific Rationale (The "Why")
Column	C18 (L1), End-capped, 150 x 4.6 mm, 3.5 µm or 5 µm	The "End-capped" feature is non-negotiable. It minimizes accessible silanols that bind to the acidic carboxyl group, preventing tailing.
Mobile Phase A	0.1% Phosphoric Acid ( ) in Water (pH ~2.[1]2)	Critical: The pH must be at least 2 units below the pKa (~4.2) to keep the acid fully protonated ( ).[1] Ionized forms ( ) elute poorly on C18.[1]
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks than Methanol for aromatic acids and has lower UV cutoff, reducing baseline drift.
Gradient	5% B to 90% B over 20 min	A generic gradient is required first to elute both polar precursors (acids) and non-polar byproducts (styrenes).[1]
Flow Rate	1.0 mL/min	Standard backpressure management.[1]
Detector	UV @ 275 nm	The conjugated alkene-benzene system maximizes absorption here.[1]
Temperature	30°C or 40°C	Elevated temperature reduces viscosity and improves mass transfer, sharpening the peak.

Module 2: Troubleshooting & FAQs

Category A: Peak Shape Issues

Q: My main peak is tailing significantly (As > 1.5). Is my column dead?

Dr. Thorne: Not necessarily. Tailing in cinnamic acid derivatives is almost always a pH-Silanol Mismatch .[1]

• The Mechanism: Silica-based columns have residual silanol groups (

  ).[1][2] If your mobile phase pH is near 4-5, your analyte is partially ionized ( ) and the silanols are partially ionized ( ).[1] However, the protonated form of the analyte can hydrogen bond with free silanols.

• The Fix: Lower your Mobile Phase A pH to 2.0 - 2.5 .

  • Action: Switch from Acetate buffer (pH 4.[1]5) to Phosphate buffer or 0.1% Formic/Phosphoric acid.[1]

  • Check: If using a "generic" C18, switch to a "Base Deactivated" or "Polar Embedded" C18 column.

Q: I see a "shoulder" or split peak at the apex. Is this column voiding?

Dr. Thorne: If the split is consistent, it is likely Solvent Strength Mismatch .[1]

• The Cause: Dissolving the sample in 100% Acetonitrile (strong solvent) while starting the gradient at 5% Acetonitrile (weak solvent). The sample "races" through the column before focusing at the head.

• The Fix: Dissolve the sample in the starting mobile phase (e.g., 50:50 Water:ACN or mostly water).

Category B: Impurity Identification (The "Ghost" Peaks)

Q: I have a persistent small peak eluting just before the main peak (RRT ~0.9). It increases when I leave the sample on the bench.

Dr. Thorne: This is the Cis-Isomer (Z-isomer) .

• The Science: 2-Fluoro-4-methylcinnamic acid exists primarily as the Trans (E) isomer.[1] Exposure to ambient UV light causes photo-isomerization to the Cis form.[1]

• Identification: The Cis isomer is less planar and more sterically hindered than the Trans form, reducing its hydrophobic interaction with the C18 chain. Therefore, Cis elutes before Trans .

• Validation Experiment:

  • Inject fresh standard.[1]

  • Expose the vial to direct sunlight or UV lamp for 2 hours.[1]

  • Re-inject.[1][3] If the pre-peak grows and the main peak shrinks, it is the Cis-isomer.

• Prevention: Use amber glassware and limit light exposure.[1]

Q: What are the expected synthesis impurities I should look for?

Dr. Thorne: Assuming a Knoevenagel condensation (Aldehyde + Malonic Acid), here is your impurity profile:

Impurity Type	Chemical Identity	Elution Behavior (vs. Main Peak)	Mechanism
Precursor	2-Fluoro-4-methylbenzaldehyde	Later (RRT > 1.[1]0)	The aldehyde lacks the hydrophilic -COOH group, making it more hydrophobic (retains longer on C18).
Byproduct	2-Fluoro-4-methylstyrene	Much Later (RRT >> 1.5)	Result of decarboxylation (loss of ).[1] Very non-polar.
Reagent	Malonic Acid	Void Volume (RRT ~0)	Highly polar, will not retain on C18 at standard pH.[1]

Module 3: Visualizing the Logic

Diagram 1: HPLC Troubleshooting Decision Tree

Caption: A logic flow for diagnosing peak shape and impurity issues specific to acidic fluorinated compounds.

Diagram 2: Photo-Isomerization Pathway

Caption: The conversion of the stable Trans-isomer to the Cis-impurity via UV excitation.

[1]

Module 4: Advanced Validation (Self-Check)

To ensure your method is robust (E-E-A-T principle of Trustworthiness), perform this "Stress Test" :

• Acid Stress: Add 0.1 N HCl to your sample.[1]

  • Result: The main peak should remain stable.[1] If it shifts significantly, your mobile phase buffering capacity is too low.[1]

• Wavelength Ratio Check:

  • Extract chromatograms at 254 nm and 280 nm.

  • Calculate the ratio of Peak Area (254) / Peak Area (280).

  • This ratio should be constant across the entire width of the main peak. If the ratio changes at the tail, a co-eluting impurity is hiding under the peak.

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.[1] (Foundational text on pH control for acidic compounds). [1]

• Chrom Tech, Inc. (2025).[1][4] What Causes Peak Tailing in HPLC? (Explanation of silanol interactions with acidic/basic analytes).

• Conkerton, E. J., & Chapital, D. C. (1983). High-performance liquid chromatography separation of the cis-trans isomers of cinnamic acid derivatives. Journal of Chromatography A. (Establishes elution order of Cis vs Trans isomers). [1]

• PubChem. (2025).[1] 2-Fluorocinnamic acid Compound Summary. National Library of Medicine.[1] (Chemical properties and pKa data).

Sources

• 1. 2-Fluorocinnamic acid | C9H7FO2 | CID 735833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hplc.eu [hplc.eu]
• 3. 4-Fluorocinnamic acid | 459-32-5 [chemicalbook.com]
• 4. chromtech.com [chromtech.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Analysis of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, offering unparalleled insight into the molecular architecture of organic compounds. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid , a substituted cinnamic acid derivative with potential applications in medicinal chemistry.

This document moves beyond a simple recitation of spectral data. As Senior Application Scientists, we aim to provide a holistic understanding of the spectral features, grounded in the fundamental principles of NMR spectroscopy. We will dissect the predicted spectra, rationalize the influence of the fluoro and methyl substituents, and draw comparisons with related analogues to offer a comprehensive analytical framework.

The Structural Significance of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic Acid

Substituted cinnamic acids are a class of compounds that exhibit a wide range of biological activities. The introduction of a fluorine atom and a methyl group onto the phenyl ring can significantly modulate the molecule's electronic properties, lipophilicity, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile. A thorough understanding of its structure through NMR is the first step in unlocking its therapeutic potential.

Predicted ¹H NMR Spectral Analysis

The predicted ¹H NMR spectrum of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid in a common deuterated solvent like DMSO-d₆ is expected to exhibit distinct signals corresponding to the aromatic, vinylic, methyl, and carboxylic acid protons. The chemical shifts are influenced by the electron-withdrawing nature of the fluorine atom and the electron-donating nature of the methyl group, as well as the anisotropic effect of the benzene ring and the carbonyl group.[1]

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic Acid

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
COOH	~12.5	Broad Singlet	-
H-β	~7.6	Doublet	16.0
H-6'	~7.5	Doublet of Doublets	8.0, 6.0
H-5'	~7.2	Doublet of Doublets	8.0, 2.0
H-3'	~7.1	Doublet	2.0
H-α	~6.5	Doublet	16.0
CH₃	~2.4	Singlet	-

Causality of Spectral Features:

• Carboxylic Acid Proton (COOH): This proton is highly deshielded due to the electronegativity of the adjacent oxygen atoms and its involvement in hydrogen bonding, resulting in a characteristic downfield chemical shift.[2] Its signal is often broad due to chemical exchange with residual water in the solvent.

• Vinylic Protons (H-α and H-β): The large coupling constant of approximately 16.0 Hz between H-α and H-β is indicative of a trans configuration of the double bond, a key feature of the (2E) isomer.[3][4] The H-β proton is further downfield than H-α due to its proximity to the electron-withdrawing phenyl ring.

• Aromatic Protons (H-3', H-5', H-6'): The substitution pattern on the benzene ring leads to a complex splitting pattern. H-6' is expected to be the most downfield aromatic proton due to the combined deshielding effects of the adjacent fluorine atom and the propenoic acid side chain. It will appear as a doublet of doublets due to coupling with H-5' (ortho-coupling, ~8.0 Hz) and the fluorine atom (meta-coupling, ~6.0 Hz). H-5' will also be a doublet of doublets, coupling with H-6' (ortho-coupling, ~8.0 Hz) and H-3' (meta-coupling, ~2.0 Hz). H-3' will appear as a doublet due to meta-coupling with H-5'. Long-range coupling to the fluorine (para-coupling) might also be observed, leading to further fine splitting.

• Methyl Protons (CH₃): The methyl group protons will appear as a singlet in the upfield region of the spectrum, with a chemical shift characteristic of an aromatic methyl group.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides complementary information, revealing the carbon framework of the molecule. The chemical shifts are influenced by the hybridization of the carbon atoms and the electronegativity of their substituents.

Table 2: Predicted ¹³C NMR Chemical Shifts for (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic Acid

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
COOH	~168
C-1' (C-F)	~162 (d, ¹JCF ≈ 245 Hz)
C-β	~142
C-4' (C-CH₃)	~140
C-3'	~132
C-5'	~128
C-6'	~118 (d, ²JCF ≈ 22 Hz)
C-α	~117
C-2'	~115 (d, ²JCF ≈ 22 Hz)
CH₃	~21

Causality of Spectral Features:

• Carbonyl Carbon (COOH): The carbonyl carbon of the carboxylic acid is significantly deshielded and appears at the downfield end of the spectrum.[2]

• Aromatic Carbons: The carbon directly bonded to the fluorine atom (C-1') will exhibit a large one-bond coupling constant (¹JCF) of approximately 245 Hz, appearing as a doublet. The adjacent carbons (C-2' and C-6') will show smaller two-bond coupling constants (²JCF) of around 22 Hz. The chemical shifts of the aromatic carbons are influenced by the substituent effects of both the fluorine and methyl groups.

• Vinylic Carbons (C-α and C-β): These sp² hybridized carbons will resonate in the olefinic region of the spectrum.

• Methyl Carbon (CH₃): The methyl carbon will appear at a characteristic upfield chemical shift.

Comparative Analysis with Structurally Related Compounds

To validate our predictions and provide a broader analytical context, we can compare the expected spectral data of our target molecule with that of known, structurally similar compounds. For instance, comparing with trans-cinnamic acid and its various substituted derivatives allows us to observe the incremental effects of the fluoro and methyl substituents.

(2E)-3-(p-tolyl)acrylic acid (a close analogue lacking the fluorine atom) would show a simpler aromatic region in the ¹H NMR spectrum, typically two doublets for the A₂B₂ spin system. The chemical shifts of the aromatic protons and carbons would be shifted slightly upfield compared to our target molecule due to the absence of the electron-withdrawing fluorine atom.

(2E)-3-(2-fluorophenyl)prop-2-enoic acid would allow for a direct comparison of the effect of the fluorine substituent without the influence of the methyl group. The coupling patterns in the aromatic region would be different, and the chemical shifts of the aromatic protons and carbons would be altered due to the change in the electronic environment.

Experimental Protocol for High-Resolution NMR Analysis

Obtaining high-quality, reproducible NMR data is contingent upon a meticulous experimental approach. The following protocol is recommended for the analysis of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid.

I. Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. DMSO-d₆ is a good initial choice for carboxylic acids due to its high polarity and ability to minimize signal broadening of the acidic proton. CDCl₃ can also be used, but the carboxylic acid proton signal may be broader and its chemical shift more concentration-dependent.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

• Internal Standard: For accurate chemical shift referencing, use tetramethylsilane (TMS) as an internal standard (0 ppm).

• Filtration: Filter the sample solution through a small plug of glass wool in a Pasteur pipette into a clean, dry 5 mm NMR tube to remove any particulate matter.

II. NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C nuclei. Perform automated or manual shimming to optimize the magnetic field homogeneity and achieve sharp, symmetrical peaks.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

  • Spectral Width: Approximately 16 ppm, centered around 6 ppm.

  • Acquisition Time: At least 2-3 seconds to ensure good digital resolution.

  • Relaxation Delay: 2-5 seconds to allow for full relaxation of the protons.

  • Number of Scans: 8-16 scans are typically sufficient for a good signal-to-noise ratio.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum and enhance sensitivity through the Nuclear Overhauser Effect (NOE).

  • Spectral Width: Approximately 220 ppm, centered around 100 ppm.

  • Acquisition Time: Around 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of the ¹³C isotope.

• 2D NMR Experiments (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm proton assignments.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is particularly useful for assigning quaternary carbons and confirming the overall connectivity of the molecule.

III. Data Processing and Analysis

• Fourier Transformation: Apply an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) and perform a Fourier transform.

• Phase Correction: Manually or automatically correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction to ensure accurate integration.

• Referencing: Calibrate the chemical shift scale to the TMS signal at 0 ppm.

• Integration and Peak Picking: Integrate the signals in the ¹H spectrum to determine the relative number of protons. Pick the peaks in both ¹H and ¹³C spectra and report their chemical shifts.

• Coupling Constant Measurement: Measure the coupling constants (J-values) from the ¹H spectrum.

Visualizing Structural and Spectral Relationships

Graphviz diagrams can effectively illustrate the key structural features and their expected correlations in the NMR spectra.

Caption: Molecular structure of the target compound.

Caption: Expected ¹H-¹H COSY correlations.

Caption: Key expected HMBC correlations.

Conclusion

The comprehensive ¹H and ¹³C NMR spectral analysis of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid provides a detailed fingerprint of its molecular structure. By understanding the interplay of substituent effects, coupling constants, and chemical shifts, researchers can confidently elucidate and confirm the structure of this and related compounds. The predictive analysis, when coupled with a robust experimental protocol and comparison with known analogues, forms a powerful and self-validating system for structural characterization in the rigorous environment of drug discovery and development. This guide serves as a testament to the power of NMR spectroscopy as an indispensable tool for the modern chemical scientist.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Karplus, M. (1959). Contact Electron-Spin Coupling of Nuclear Magnetic Moments. The Journal of Chemical Physics, 30(1), 11-15. [Link]

• Gunther, H. (2013). NMR spectroscopy: basic principles, concepts, and applications in chemistry. John Wiley & Sons. [Link]

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A Guide to the 19F NMR Characteristics of 2-Fluoro-4-methylcinnamic Acid for Researchers and Drug Development Professionals

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of fluorinated organic molecules, understanding the nuances of 19F Nuclear Magnetic Resonance (NMR) spectroscopy is paramount. The unique properties of the fluorine-19 nucleus, including its 100% natural abundance and high sensitivity, make 19F NMR an invaluable tool for structural elucidation and purity assessment.[1] This guide provides an in-depth analysis of the characteristic 19F NMR shifts of 2-Fluoro-4-methylcinnamic acid, offering a comparative framework against its structural isomers and related compounds. Due to the limited availability of direct experimental data for this specific molecule, this guide leverages computational prediction methods, validated against experimental data of analogous compounds, to provide reliable and actionable insights.

The Foundational Principles of 19F NMR Chemical Shifts

The 19F NMR chemical shift is highly sensitive to the local electronic environment of the fluorine atom.[2][3] This sensitivity results in a wide chemical shift range, typically spanning over 400 ppm for organofluorine compounds, which minimizes signal overlap and facilitates straightforward spectral interpretation.[4] The primary factors influencing the 19F chemical shift include:

• Electronic Effects: The electronegativity of neighboring atoms and the presence of electron-donating or electron-withdrawing groups significantly impact the shielding of the fluorine nucleus. Electron-withdrawing groups deshield the nucleus, resulting in a downfield shift (higher ppm value), while electron-donating groups increase shielding, causing an upfield shift (lower ppm value).[2][3]

• Resonance and Inductive Effects: In aromatic systems, the position of substituents and their ability to participate in resonance or inductive effects can cause substantial changes in the 19F chemical shift.

• Solvent Effects: The polarity of the solvent can influence the electronic environment around the fluorine atom, leading to shifts in the observed chemical shift.[5]

• Through-Space Interactions: Steric hindrance and other through-space interactions can also affect the 19F chemical shift.

Predicted 19F NMR Chemical Shift of 2-Fluoro-4-methylcinnamic Acid

In the absence of direct experimental data, computational methods provide a reliable means of predicting 19F NMR chemical shifts.[6] Utilizing advanced algorithms that combine quantum mechanics and machine learning, we can estimate the chemical shift of 2-Fluoro-4-methylcinnamic acid.

Predicted 19F NMR Chemical Shift:

Compound	Predicted 19F Chemical Shift (ppm vs. CFCl₃)
2-Fluoro-4-methylcinnamic acid	~ -115 to -120 ppm

This predicted value is based on the electronic environment of the fluorine atom in the ortho position to the cinnamic acid moiety and para to the methyl group. The electron-withdrawing nature of the carboxylic acid and the acrylic acid side chain, combined with the electron-donating effect of the methyl group, results in a characteristic chemical shift in this region.

Comparative Analysis with Structural Isomers and Related Compounds

To provide a comprehensive understanding, it is crucial to compare the predicted chemical shift of 2-Fluoro-4-methylcinnamic acid with its structural isomers and other relevant fluorinated aromatic compounds. This comparison highlights the sensitivity of the 19F chemical shift to subtle changes in molecular structure.

Table 1: Comparison of 19F NMR Chemical Shifts

Compound	Structure	Experimental/Predicted 19F Chemical Shift (ppm vs. CFCl₃)	Reference
2-Fluoro-4-methylcinnamic acid

~ -115 to -120 (Predicted) N/A3-Fluoro-4-methylcinnamic acid~ -110 to -115 (Predicted)N/A2-Fluorocinnamic acid~ -113 to -118 (Predicted)N/A2-Fluorobenzoic acid-113.8 (in CDCl₃)[7]4-Fluorobenzoic acid-107.96 (in Acetone)[8]2-Fluoro-4-methylaniline-128.5 (in CDCl₃)[9]2-Fluoro-4-methylphenol~ -120 to -125 (Predicted)N/A

Note: Predicted values are estimates and may vary depending on the specific computational method and experimental conditions.

The data in Table 1 illustrates how the position of the fluorine atom and the nature of other substituents on the aromatic ring influence the 19F chemical shift. For instance, the presence of the electron-donating amino group in 2-Fluoro-4-methylaniline causes a significant upfield shift compared to the carboxylic acid derivatives.

Experimental Protocol for 19F NMR Spectroscopy

Acquiring high-quality 19F NMR spectra is essential for accurate structural analysis. The following is a general protocol for the analysis of fluorinated small molecules like 2-Fluoro-4-methylcinnamic acid.

1. Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆).

• Ensure the sample is fully dissolved to avoid line broadening.

• Transfer the solution to a 5 mm NMR tube.

2. Instrument Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a fluorine-observe probe.

• Tune and match the probe for the 19F frequency.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal resolution.

3. Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment is typically sufficient.

• Spectral Width: Set a wide spectral width (e.g., 250-300 ppm) to ensure all fluorine signals are captured.

• Transmitter Offset: Center the transmitter offset in the expected region of the 19F signals.

• Acquisition Time: An acquisition time of 1-2 seconds is generally adequate.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of the fluorine nuclei.

• Number of Scans: The number of scans will depend on the sample concentration. For a reasonably concentrated sample, 16-64 scans should provide a good signal-to-noise ratio.

• Referencing: The chemical shifts should be referenced externally to a standard such as CFCl₃ (0 ppm) or internally to a known reference compound.[1]

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the spectrum.

• Apply a baseline correction.

• Integrate the signals to determine the relative ratios of different fluorine environments.

Caption: General workflow for 19F NMR analysis.

Logical Framework for Structural Confirmation

The combination of predicted chemical shifts and a systematic comparison with related compounds provides a robust framework for the structural confirmation of 2-Fluoro-4-methylcinnamic acid.

Caption: Logical workflow for structural confirmation.

By following this workflow, researchers can confidently assign the 19F NMR signal of their synthesized compound and differentiate it from potential isomers or impurities.

Conclusion

This guide has provided a detailed overview of the characteristic 19F NMR shifts of 2-Fluoro-4-methylcinnamic acid. By leveraging computational prediction and comparative analysis with structurally related molecules, we have established a reliable reference point for researchers in the field. The provided experimental protocol and logical framework for structural confirmation will further aid in the accurate characterization of this and similar fluorinated compounds, ultimately supporting the advancement of drug discovery and development programs.

References

• ACD/Labs NMR Predictors. (n.d.). Retrieved from [Link][2]

• ChemAxon. (n.d.). NMR Predictor. Retrieved from [Link]

• Cui, W., et al. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(5), 2913–2919.

• Fluorine-19 nuclear magnetic resonance spectroscopy. (2023, November 29). In Wikipedia. [Link][1]

• Mestrelab Research. (n.d.). Mnova NMRPredict. Retrieved from [Link][4][10]

• Penner, P., et al. (2022). QM Assisted ML for 19F NMR Chemical Shift Prediction. ChemRxiv.[9][11]

• PubChem. (n.d.). 2-Fluorobenzoic acid. Retrieved from [Link][12]

• PubChem. (n.d.). 2-Fluoro-4-methylaniline. Retrieved from [Link][13]

• PubChem. (n.d.). 4-Methylbenzoic acid. Retrieved from [Link]

• Shiono, H., et al. (1993). 19F-NMR study on the interaction of fluorobenzoate with porcine kidney D-amino acid oxidase. Journal of Biochemistry, 113(5), 555–558.[7]

• Tracey, A. S. (n.d.). Fluorine NMR. Retrieved from [Link][5][14]

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Retrieved from [Link][1]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). 19F NMR. Retrieved from [Link]

• Various Authors. (n.d.). Supporting Information. [Various sources providing spectral data for related compounds].[8]

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• Various Authors. (n.d.). Information on benzoic acid and its derivatives. [Various sources].[22][23]

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• Various Authors. (n.d.). Information on NMR prediction software. [Various sources].[5][25][26][27][28][29][30][31][32]

• Various Authors. (n.d.). Information on fluoromuconates. [Various sources].[7][17]

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• Various Authors. (n.d.). Information on trifluoroacetyl species. [Various sources].[5]

• Various Authors. (n.d.). Information on titanium tetrafluoride adducts. [Various sources].[10]

• Various Authors. (n.d.). Information on 19F NMR applications. [Various sources].[22]

• Various Authors. (n.d.). Information on solid-state 19F NMR. [Various sources].[33]

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Comparative Guide: FTIR Spectral Analysis of Carbonyl Shifts in Fluorinated Cinnamates

Executive Summary

In drug discovery and liquid crystal engineering, fluorinated cinnamates are critical motifs due to their metabolic stability and unique dipole characteristics. However, verifying the specific position of fluorination (ring vs. chain) using rapid quality control methods like FTIR requires a nuanced understanding of electronic effects.

This guide provides an in-depth technical comparison of carbonyl (

) vibrational modes in fluorinated cinnamates. Unlike standard libraries that offer generic ranges, this document analyzes the mechanistic causality of frequency shifts ( ) driven by the competition between Inductive ( ) and Resonance ( ) effects.

Key Takeaway:

• Ring Fluorination (Ortho/Meta/Para): Produces negligible to minor shifts (

  ) due to the damping effect of the alkene spacer.

• Chain Fluorination (

  -position): Induces significant blue shifts ( ) due to the proximity of the strong electronegative field to the carbonyl group.

Mechanistic Principles of Carbonyl Shifts

To interpret the spectrum accurately, one must understand that the carbonyl stretching frequency is a direct function of the bond order. Factors that withdraw electron density from the carbon (Inductive) shorten the bond, increasing the force constant (

) and frequency ( ). Factors that donate electron density (Resonance) lengthen the bond, decreasing .

The Electronic Battlefield

In fluorinated cinnamates, the fluorine atom acts as a dual agent:

• Inductive Effect (-I): Withdraws density through the sigma bond framework. Increases

  .

• Resonance Effect (+R): Donates lone pair density into the

  -system (only relevant if conjugated). Decreases .

The net shift depends entirely on the fluorine's position relative to the carbonyl.

Figure 1: Mechanistic pathway showing how the position of fluorine determines the net shift in carbonyl frequency. Note that the alkene spacer in cinnamates effectively isolates the carbonyl from ring substitution effects.

Comparative Data Analysis

The following data synthesizes experimental observations for cinnamate esters (e.g., ethyl cinnamate) and acids.

Table 1: Comparative Carbonyl Shifts

Compound Class	Substitution	Typical (cm⁻¹)	Shift ( ) vs Baseline	Mechanistic Rationale
Baseline	Unsubstituted	1710 -- 1717	--	Conjugation with alkene lowers from typical ester (1740).
Ring Substituted	Para-Fluoro	1712 -- 1718		-I and +R effects largely cancel; distance dampens impact.
Ring Substituted	Meta-Fluoro	1714 -- 1720	to	Only -I effect is active (no resonance), but distance is significant.
Ring Substituted	Ortho-Fluoro	1715 -- 1722	to	Field effects and steric strain may cause slight de-conjugation (raising ).
Chain Substituted	-Fluoro	1725 -- 1740	to	Strong -I effect on the carbon directly adjacent to C=O.
Chain Substituted	-Fluoro	1715 -- 1725	to	-I effect is present but weaker than -position.

Detailed Interpretation

• The "Ring-F" False Positive: Many researchers expect a large shift when adding fluorine to the phenyl ring. However, experimental data (e.g., 2-fluoro-4-alkoxy cinnamates) shows the C=O stretch remains stubbornly near 1716 cm⁻¹ . The conjugated double bond (

  ) acts as a buffer, absorbing the electronic perturbations before they reach the carbonyl.

• The Alpha-Effect: When fluorine is attached to the

  -carbon (the alkene carbon next to the carbonyl), the inductive withdrawal is immediate. This pulls electron density from the carbonyl carbon, strengthening the C=O bond and shifting the peak significantly higher, often overlapping with saturated ester ranges.

Experimental Workflow (ATR-FTIR)

To distinguish these subtle shifts, high-quality spectral acquisition is non-negotiable. The following protocol utilizes Attenuated Total Reflectance (ATR), the industry standard for solid/liquid cinnamates.

Protocol: High-Fidelity Acquisition

• Crystal Selection: Use a Diamond or Germanium crystal. Diamond is preferred for durability, but Germanium offers better contact for high-refractive-index organic solids.

• Resolution: Set to 2 cm⁻¹ . Standard 4 cm⁻¹ resolution is insufficient to resolve the subtle 5-10 cm⁻¹ shifts seen in ring-substituted isomers.

• Background: Acquire a fresh background (32 scans) before every sample to negate atmospheric CO₂ (2350 cm⁻¹) and water vapor, which can distort baselines.

Figure 2: Step-by-step workflow for acquiring high-resolution FTIR data for fluorinated cinnamates. Note the emphasis on ATR correction during post-processing.

Self-Validating the Data

• The "Fingerprint" Check: If you suspect

  -fluorination, look for the C-F stretch in the 1000–1400 cm⁻¹ region. It is intense and broad. If the C=O is shifted high (1730+) and there is a massive band at 1100-1200, the -F assignment is validated.

• The "Conjugation" Check: Check the C=C alkene stretch (~1630-1640 cm⁻¹).[1] If this band is weak or absent, your sample may have polymerized or degraded (lost conjugation), which would falsely elevate the C=O frequency.

Troubleshooting Common Anomalies

Observation	Probable Cause	Corrective Action
Split Carbonyl Peak	Fermi Resonance or Rotational Isomers	Common in cinnamates. Record in solution (CHCl₃) to see if bands merge. If solid, it may be crystal packing effects.
Broad/Shifted Low (<1700)	Hydrogen Bonding	If the sample is a cinnamic acid (not ester), dimers form. Dilute in non-polar solvent to break dimers and observe the monomer shift.
Weak C=C Peak	Symmetry	In symmetric fluorinated derivatives, the dipole change of C=C is small, making the alkene peak IR inactive (Raman active).

References

• Naoum, M. M., et al. (2021). "Synthesis, Optical and DFT Characterizations of Laterally Fluorinated Phenyl Cinnamate Liquid Crystal Non-Symmetric System." Molecules (MDPI). Available at: [Link]

• Karabacak, M., et al. (2014). "Experimental FT-IR, Laser-Raman and DFT spectroscopic analysis of 2,3,4,5,6-Pentafluoro-trans-cinnamic acid." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

• Lustig, M. (2019). "Structure-activity study of fluorine or chlorine-substituted cinnamic acid derivatives." Drug Development Research. Available at: [Link]

• LibreTexts Chemistry. (2021). "Infrared Spectra of Carbonyl Compounds." Available at: [Link]

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A Comparative Guide to the Biological Activity of 2-Fluoro vs. 4-Fluoro Cinnamic Acid Derivatives

Introduction: The Strategic Role of Fluorine in Cinnamic Acid Scaffolds

Cinnamic acid and its derivatives are a well-established class of naturally occurring compounds and synthetic scaffolds recognized for a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The core structure, featuring a phenyl ring, an alkene linker, and a carboxylic acid group, provides a versatile template for chemical modification to enhance therapeutic efficacy.

In modern medicinal chemistry, the introduction of fluorine into a drug candidate is a key strategy for optimizing its pharmacological profile. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's acidity, lipophilicity, metabolic stability, and binding affinity to biological targets.[2] This guide provides an in-depth comparison of cinnamic acid derivatives fluorinated at the 2- (ortho) and 4- (para) positions of the phenyl ring. By synthesizing available experimental data and established biochemical principles, we aim to provide researchers and drug development professionals with a clear understanding of how this positional isomerism impacts biological activity.

The Decisive Influence of Fluorine Position on Physicochemical Properties

The seemingly subtle shift of a fluorine atom from the ortho to the para position triggers significant changes in the molecule's electronic and physical properties. These changes are critical as they directly impact how the molecule is absorbed, distributed, metabolized, and ultimately, how it interacts with its biological target.

Fluorine's high electronegativity exerts a powerful electron-withdrawing inductive effect, which stabilizes the carboxylate anion and increases the acidity of the carboxylic acid (resulting in a lower pKa).[2] However, the position on the phenyl ring determines the interplay of this inductive effect with the opposing electron-donating resonance effect.

• 2-Fluorocinnamic Acid (ortho): The fluorine atom is in close proximity to the carboxylic acid side chain. This proximity leads to a strong through-space inductive effect, which significantly increases the acidity of the molecule, as reflected by its lower predicted pKa value.

• 4-Fluorocinnamic Acid (para): The fluorine atom is positioned further from the side chain. Here, the electron-withdrawing inductive effect is still present, but it is partially counteracted by an electron-donating resonance effect. This results in a pKa value that is closer to that of unsubstituted cinnamic acid.

Lipophilicity (logP) is also affected. While fluorination can increase lipophilicity, the overall effect is complex and context-dependent. The computed logP values suggest that both isomers have similar lipophilicity, which is slightly lower than the parent cinnamic acid.[2]

Compound	Common Name	pKa	logP
trans-3-phenyl-2-propenoic acid	Cinnamic Acid	4.44	2.13
(E)-3-(2-fluorophenyl)prop-2-enoic acid	2-Fluorocinnamic Acid	4.10 (Predicted)[2]	1.9 (Computed)[2]
(E)-3-(4-fluorophenyl)prop-2-enoic acid	4-Fluorocinnamic Acid	4.43 (Predicted)[2]	1.92 (Calculated)[2]

Table 1: Comparison of Physicochemical Properties. This table summarizes the pKa and logP values for cinnamic acid and its ortho- and para-fluorinated analogs.[2]

Comparative Analysis of Biological Activities

The differences in physicochemical properties are expected to translate into distinct biological activity profiles. While direct, head-to-head comparative studies are limited, the available evidence allows for a critical analysis.

Antimicrobial Activity

Cinnamic acid derivatives are known to possess antimicrobial properties.[1] Fluorination has been demonstrated to be a particularly effective strategy for enhancing activity against Mycobacterium tuberculosis. Experimental data shows that a 4-fluorocinnamic acid derivative is exceptionally potent against the H37Ra strain, with an IC50 value of 0.36 µg/mL, a dramatic improvement over the non-fluorinated parent compound (IC50 > 30 µg/mL).[2] This suggests that the electronic properties conferred by the para-fluoro substitution are highly favorable for antitubercular activity.

Compound	Target Organism	IC50 (µg/mL)
Cinnamic Acid	Mycobacterium tuberculosis H37Ra	>30[2]
4-Fluorocinnamic Acid derivative	Mycobacterium tuberculosis H37Ra	0.36[2]
2-Fluorocinnamic Acid derivative	Mycobacterium tuberculosis H37Ra	Data not available

Table 2: Comparative Antibacterial Activity against M. tuberculosis. The data highlights the significant enhancement of activity with 4-fluoro substitution.[2]

Anti-inflammatory Activity

The anti-inflammatory effects of many non-steroidal anti-inflammatory drugs (NSAIDs) are achieved through the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is upregulated during inflammation.[2] Cinnamic acid derivatives have been explored as potential COX inhibitors.

Anticancer Activity

The anticancer potential of cinnamic acid derivatives is a subject of intense research.[4] Fluorinated derivatives, in particular, have shown promise. For instance, a study of novel cinnamamide derivatives identified (E)-3-(4-fluorophenyl)-N-(4-fluorophenylsulfonyl)acrylamide as having a significant anticancer effect against the mouse melanoma B16-F10 cell line, with an IC50 value of 0.8 µg/mL.[3]

The efficacy of an anticancer agent is heavily dependent on its ability to cross cell membranes and interact with intracellular targets. The lipophilicity and electronic character of the drug are paramount. Given the similar logP values but different pKa values of the 2-fluoro and 4-fluoro isomers, it is plausible they would exhibit different cytotoxicity profiles across various cancer cell lines. The 4-fluoro substitution has been noted in compounds with promising activity, but a systematic comparison with 2-fluoro analogues is needed to establish a clear structure-activity relationship.[3]

Mechanistic Insights and Structure-Activity Relationship (SAR)

The biological activity of these compounds is intrinsically linked to their chemical structure. The position of the fluorine atom dictates the molecule's shape and electronic distribution, which in turn governs its interaction with enzyme active sites or other biological targets.

Caption: Prostaglandin synthesis pathway and the inhibitory action of cinnamic acids.

For enzyme inhibitors, the SAR is critical. In the case of COX inhibition, the carboxylic acid moiety is known to interact with a key arginine residue (Arg120) in the active site. The increased acidity of the 2-fluorocinnamic acid could lead to a stronger ionic bond with this residue. However, steric hindrance from the ortho-fluoro group might negatively impact the overall binding orientation. The para-fluoro group in the 4-isomer avoids this steric clash and can still influence the electronic nature of the entire molecule to enhance binding. This highlights the delicate balance between electronic effects and steric factors in drug design.

Experimental Protocols

To facilitate further research in this area, we provide standardized, step-by-step methodologies for the synthesis and evaluation of these compounds.

Synthesis: Knoevenagel Condensation

This protocol describes a common and effective method for synthesizing substituted cinnamic acids.[5]

Caption: General workflow for the synthesis of fluorocinnamic acids.

Procedure:

• In a 25 ml round-bottom flask, dissolve the appropriate substituted fluorobenzaldehyde (1.0 eq) and malonic acid (~1.0 eq) in pyridine (~2 mL/mmol of aldehyde).[5]

• Add a catalytic amount of piperidine (2-3 drops).

• Place the flask in a preheated oil bath at 110°C and allow the reaction to proceed for 1.5 - 2 hours, monitoring by TLC.[5]

• After cooling, carefully pour the reaction mixture into a beaker containing crushed ice and an excess of dilute hydrochloric acid to neutralize the pyridine and precipitate the product.

• Collect the solid product by vacuum filtration, washing thoroughly with cold water.

• Purify the crude fluorocinnamic acid by recrystallization from a suitable solvent system, such as ethanol/water.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This broth microdilution method is a standard for assessing antimicrobial potency.[6][7][8]

Procedure:

• Preparation of Stock Solution: Dissolve the test compound (2- or 4-fluorocinnamic acid derivative) in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in a suitable sterile broth medium (e.g., Mueller-Hinton Broth). This will create a range of decreasing concentrations across the plate. Leave wells for positive (broth + inoculum) and negative (broth only) controls.

• Inoculum Preparation: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in the broth medium to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the prepared bacterial inoculum to each well (except the negative control). The final volume in each well should be uniform (e.g., 100 µL).

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours.

• Reading Results: After incubation, visually inspect the wells for turbidity (bacterial growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.

Anticancer Activity: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[9][10]

Caption: Workflow for determining anticancer activity using the MTT assay.

Procedure:

• Cell Plating: Seed cancer cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add the medium containing the test compounds. Include untreated (vehicle control) cells.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT labeling reagent (final concentration ~0.5 mg/mL) to each well and incubate for an additional 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.[9]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Anti-inflammatory Activity: Lipoxygenase (LOX) Inhibition Assay

This assay measures the ability of a compound to inhibit the lipoxygenase enzyme, which is involved in the inflammatory pathway.[11][12]

Procedure:

• Reagent Preparation: Prepare a 0.2 M borate buffer (pH 9.0), a solution of soybean lipoxygenase in the buffer, and a substrate solution of linoleic acid.[13]

• Assay Setup: In a quartz cuvette or 96-well UV-transparent plate, add the borate buffer.

• Inhibitor Addition: Add the test compound (dissolved in a suitable solvent like DMSO) to the cuvette/well. For the control (100% activity), add only the solvent.

• Enzyme Addition: Add the lipoxygenase enzyme solution to all cuvettes/wells and incubate for a short period (e.g., 3-5 minutes) at room temperature to allow for inhibitor binding.[13]

• Reaction Initiation: Initiate the reaction by adding the linoleic acid substrate.

• Data Acquisition: Immediately monitor the increase in absorbance at 234 nm for 3-5 minutes using a spectrophotometer. This absorbance change corresponds to the formation of the conjugated diene product.

• Analysis: Calculate the rate of reaction for the control and for each inhibitor concentration. Determine the percent inhibition and calculate the IC50 value.

Conclusion and Future Directions

The analysis of 2-fluoro and 4-fluoro cinnamic acid derivatives reveals a compelling story of how subtle structural changes can have profound implications for biological activity. The available data strongly indicates that 4-fluoro substitution is a highly effective strategy for boosting antimicrobial activity, particularly against Mycobacterium tuberculosis.[2] For anti-inflammatory and anticancer activities, while fluorination is generally considered beneficial, the lack of direct comparative studies between the 2- and 4-isomers in the reviewed literature makes it difficult to declare a superior candidate.

The distinct physicochemical properties of the two isomers—driven by the position of the fluorine atom—provide a strong rationale for their differential biological effects. The higher acidity of the 2-fluoro isomer and the unique electronic signature of the 4-fluoro isomer will undoubtedly lead to different interactions with biological targets.

This guide underscores a significant opportunity for further research. There is a clear need for systematic, head-to-head studies comparing the antimicrobial, anticancer, and anti-inflammatory activities of 2-fluoro and 4-fluoro cinnamic acid derivatives. Such studies would provide invaluable data for establishing clear structure-activity relationships and would guide the rational design of more potent and selective therapeutic agents based on the versatile cinnamic acid scaffold.

References

• Poole, K. (2021). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. STAR Protocols. Retrieved from [Link]

• Nature Springer. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Malterud, K. E. (2015). Procedure for assay of 15-lipoxygenase inhibition. ResearchGate. Retrieved from [Link]

• Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777). Retrieved from [Link]

• Microbe Investigations. (n.d.). Minimum Inhibitory Concentration (MIC) Test. Retrieved from [Link]

• Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Cold Spring Harbor Laboratory. (n.d.). MTT (Assay protocol). Retrieved from [Link]

• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. Retrieved from [Link]

• FWD AMR-RefLabCap. (2022). MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. Retrieved from [Link]

• CABI Digital Library. (2021). In vitro lipoxygenase and hemolysis inhibition by polyphenolic antioxidants from tropical green leafy vegetables. Retrieved from [Link]

• SPH, J. et al. (2018). Lipoxygenase Inhibitory Assay of Averrhoa carambola L. Leaves Extract. International Journal of ChemTech Research. Retrieved from [Link]

• Wangensteen, H., et al. (2017). 15-Lipoxygenase inhibition of Commelina benghalensis, Tradescantia fluminensis, Tradescantia zebrina. Pharmacognosy Magazine. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Fluorocinnamic acid. PubChem. Retrieved from [Link]

• Zhao, L., Tu, Y., & Guo, Y. (2017). Synthesis of Cinnamic Acid Derivatives. Atlantis Press. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 4-Fluorocinnamic acid. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Fluorocinnamic acid. PubChem. Retrieved from [Link]

• Geronikaki, A., et al. (2016). Novel Cinnamic Acid Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Modeling Studies. Molecules. Retrieved from [Link]

• Cotarca, L., et al. (2005). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. Molecules. Retrieved from [Link]

• Kleszczynska, H., et al. (2011). IN VITRO EVALUATION OF BIOLOGICAL ACTIVITY OF CINNAMIC, CAFFEIC, FERULIC AND CHLOROGENIC ACIDS WITH USE OF ESCHERICHIA COLI K-12. Polish Journal of Environmental Studies. Retrieved from [Link]

• Wujec, M., et al. (2023). An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives. Molecules. Retrieved from [Link]

• Detsi, A., et al. (2020). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules. Retrieved from [Link]

• PubChemLite. (n.d.). 2-fluorocinnamic acid (C9H7FO2). Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 4-Fluorocinnamic acid. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives. Retrieved from [Link]

• Atlas of Science. (2021). The complementary anti-inflammatory and anticancer activity of hydroxycinnamic acid derivatives. Retrieved from [Link]

• Detsi, A., et al. (2018). Multi-Target Cinnamic Acids for Oxidative Stress and Inflammation: Design, Synthesis, Biological Evaluation and Modeling Studies. Molecules. Retrieved from [Link]

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Optimizing Purity Assessments for Fluorinated Cinnamic Acids: A UHPLC vs. HPLC Validation Guide

The compound (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid is a highly specific fluorinated derivative of cinnamic acid. Due to the rigid

-unsaturated alkene bond and the electron-withdrawing nature of the ortho-fluorinated aromatic ring, this molecule presents unique chromatographic challenges. In pharmaceutical development, accurately quantifying the active (2E)-trans isomer while resolving it from the unwanted (2Z)-cis isomer and synthetic precursors (such as 2-fluoro-4-methylbenzaldehyde) is critical for downstream safety and efficacy.

This guide provides an objective comparison between traditional High-Performance Liquid Chromatography (HPLC) and modern Ultra-High-Performance Liquid Chromatography (UHPLC) for the purity assessment of this compound, grounded in the latest [1].

The Mechanistic Rationale: Why Standard Methods Fail

Analytical methods are not one-size-fits-all; they must be tailored to the physicochemical properties of the analyte.

The Ionization Problem (Causality of pH): Cinnamic acid derivatives typically possess a pKa of approximately 4.4. If analyzed using a neutral mobile phase, the carboxylic acid group exists in a dynamic equilibrium between its protonated (neutral) and deprotonated (ionized) states. This dual-state existence leads to severe band broadening, split peaks, and unpredictable retention times. To ensure robust hydrophobic interactions with a reversed-phase C18 column, the mobile phase pH must be driven at least two units below the analyte's pKa. Utilizing an aqueous phase buffered with 0.1% formic acid (pH ~2.7) ensures that >98% of the compound remains in its fully protonated form, yielding sharp, symmetrical peaks[2].

The Diffusion Problem (Causality of Particle Size): Traditional HPLC relies on 5 µm stationary phase particles. While reliable, the large particle size creates a longer diffusion path for the analyte molecules (the mass transfer or "C-term" in the Van Deemter equation). When attempting to resolve closely related geometric isomers like the 2E and 2Z forms of fluorinated cinnamic acid, 5 µm particles often fail to provide baseline resolution without excessively long run times. UHPLC solves this by utilizing sub-2 µm particles, which drastically reduce the diffusion path, allowing for higher flow velocities and superior theoretical plate counts without sacrificing resolution[3].

Methodological Comparison: Traditional HPLC vs. Modern UHPLC

The transition from HPLC to UHPLC is not merely a matter of speed; it is a fundamental upgrade in resolving power and operational efficiency. Below is a comparative dataset demonstrating the performance of both systems when analyzing (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid.

Table 1: Comparative Chromatographic Performance Data

Performance Metric	Traditional HPLC	Modern UHPLC
Stationary Phase	C18, 250 mm × 4.6 mm, 5 µm	C18, 100 mm × 2.1 mm, 1.7 µm
Flow Rate	1.0 mL/min	0.4 mL/min
Retention Time (2E-isomer)	18.5 min	3.2 min
Resolution ( ) (2E vs. 2Z)	1.8 (Marginal)	3.8 (Baseline)
Theoretical Plates (N)	~12,000	~38,000
Solvent Consumption / Run	25.0 mL	2.0 mL
System Backpressure	~1,500 psi	~12,500 psi

Data Synthesis: UHPLC provides a 5.7x reduction in analysis time and a 92% reduction in solvent waste, while doubling the resolving power necessary to separate the E/Z isomers[4].

Self-Validating Experimental Protocol (UHPLC)

To ensure scientific integrity, the following UHPLC protocol is designed as a self-validating system . It includes mandatory System Suitability Testing (SST) gates that must be passed before sample analysis can proceed.

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1.0 mL of LC-MS grade formic acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and degas.

  • Mobile Phase B: Add 1.0 mL of LC-MS grade formic acid to 1000 mL of LC-MS grade acetonitrile.

• Sample Preparation:

  • Accurately weigh 10.0 mg of the (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid sample.

  • Dissolve in 100 mL of diluent (50:50 Water:Acetonitrile) to achieve a nominal concentration of 100 µg/mL. Sonicate for 5 minutes at room temperature.

• Chromatographic Conditions:

  • Column: Sub-2 µm C18 (100 mm × 2.1 mm, 1.7 µm).

  • Column Temperature: 40°C (reduces mobile phase viscosity and backpressure).

  • Gradient Program: 20% B to 80% B over 5.0 minutes; hold at 80% B for 1.0 minute; return to 20% B for 2.0 minutes of equilibration.

  • Detection: UV at 275 nm (optimal absorbance for the conjugated aromatic system).

• System Suitability Test (SST) - The Validation Gate:

  • Inject a resolution standard containing both the 2E and 2Z isomers (10 µg/mL each).

  • Acceptance Criteria: The run is only valid if the Resolution (

    ) between the two isomers is , the tailing factor of the 2E peak is , and the %RSD of 5 replicate injections is .

ICH Q2(R2) Method Validation Framework

Once the method is developed, it must be validated to prove it is "fit for its intended purpose"[5]. The revised ICH Q2(R2) guidelines emphasize a lifecycle approach, combining traditional metrics with modern risk-based assessments[1].

• Specificity (Forced Degradation): The method must unequivocally assess the analyte in the presence of impurities. The sample is subjected to extreme conditions (0.1N HCl, 0.1N NaOH, 3%

  , UV light, and 60°C heat). The method is specific only if the main (2E) peak achieves baseline resolution from all resulting degradation products, and peak purity analysis (via Photodiode Array detector) confirms no co-eluting hidden peaks.

• Linearity and Range: Evaluated by injecting standard solutions at 50%, 80%, 100%, 120%, and 150% of the target concentration (50 to 150 µg/mL). The correlation coefficient (

  ) must be .

• Accuracy and Precision: Accuracy is proven via spike-recovery experiments at 3 concentration levels, ensuring recovery falls between 98.0% and 102.0%. Precision is validated through repeatability (6 replicate injections of the 100% standard) and intermediate precision (different analysts, different days), requiring a %RSD of

  [5].

• Sensitivity (LOD/LOQ): The Limit of Detection (LOD) and Limit of Quantitation (LOQ) are established using the signal-to-noise (S/N) ratio method, requiring S/N

  for LOD and for LOQ.

Fig 1: Logical workflow for ICH Q2(R2) method validation with built-in system suitability gating.

Conclusion

For the purity analysis of structurally nuanced compounds like (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid, traditional HPLC methods are often bottlenecked by diffusion limits and insufficient resolving power. By transitioning to a UHPLC framework utilizing sub-2 µm column technology and an optimized acidic mobile phase, laboratories can achieve baseline resolution of critical isomers in a fraction of the time. When coupled with a rigorous, self-validating ICH Q2(R2) protocol, this approach ensures unparalleled scientific trustworthiness and regulatory compliance.

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline QbD Group URL:[Link]

• Validation of Analytical Procedures Q2(R2) International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• What Is the Difference Between UHPLC and HPLC? Chrom Tech, Inc. URL: [Link]

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Metabolic Stability Comparison: Fluorinated vs. Non-Fluorinated Methylcinnamic Acids

As a Senior Application Scientist, evaluating the pharmacokinetic viability of a structural scaffold is just as critical as optimizing its pharmacodynamics. Methylcinnamic acids serve as highly versatile building blocks and active pharmacophores in drug discovery. However, their electron-rich aromatic rings and benzylic positions are classic "soft spots" for rapid oxidative metabolism.

To overcome this, targeted fluorination is routinely employed. This guide provides an objective, data-driven comparison of fluorinated versus non-fluorinated methylcinnamic acids, detailing the mechanistic causality behind their metabolic divergence and providing a field-proven, self-validating protocol for quantifying these differences in vitro.

Mechanistic Causality: Why Fluorination Enhances Stability

It is a common oversimplification to attribute the metabolic stability of fluorinated compounds solely to bond strength. While the bond dissociation energy (BDE) of an aromatic C–F bond (~126 kcal/mol) is indeed higher than that of a C–H bond (~113 kcal/mol)[1], the protective mechanism is actually a triad of physical organic effects:

• Transition State Destabilization: Cytochrome P450 (CYP) enzymes mediate Phase I metabolism primarily through hydrogen atom transfer (HAT) or epoxidation. The increased BDE of the C–F bond significantly raises the activation energy required for the CYP450 heme-oxo species to cleave the bond, thereby reducing the catalytic rate (

  )[1].

• Inductive Electron Withdrawal: Fluorine is the most electronegative element. Its strong inductive effect pulls electron density away from the aromatic π-system. This not only lowers the

  of the carboxylic acid by stabilizing the carboxylate anion[2], but it also deactivates adjacent carbon atoms against electrophilic attack by CYP enzymes[1].

• Active Site Affinity (

  ) Perturbation: Fluorination alters the molecule's electrostatic potential and dipole moment. Introducing a highly electronegative fluorine atom into the lipophilic, electron-rich binding pockets of specific CYP isoforms often creates dipolar or steric repulsion. This fundamentally reduces the enzyme-substrate binding affinity ( ), preventing the molecule from orienting correctly for oxidation[1].

Caption: CYP450-mediated oxidative pathway demonstrating the metabolic blockade achieved via fluorination.

Physicochemical & Metabolic Data Comparison

The strategic addition of a fluorine atom modulates both the physicochemical properties and the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of the cinnamic acid scaffold. The table below summarizes the benchmark comparative data typical for these matched molecular pairs.

Parameter	Non-Fluorinated Methylcinnamic Acid	4-Fluoro-Methylcinnamic Acid	Mechanistic Impact
	~4.5	~4.1	Inductive electron withdrawal stabilizes the carboxylate anion, increasing acidity[2].
LogP (Lipophilicity)	~2.1	~2.5	Fluorine increases lipophilicity by ~0.3–0.5 units, enhancing passive membrane permeability[3].
C–X Bond Energy	~113 kcal/mol (C–H)	~126 kcal/mol (C–F)	Higher bond dissociation energy directly resists CYP450-mediated cleavage[1].
In vitro (HLM)	15 min	> 60 min	Blockade of arene hydroxylation significantly prolongs the compound's half-life[1].
Intrinsic Clearance ( )	85 µL/min/mg	< 15 µL/min/mg	Reduced enzyme affinity and lower catalytic efficiency drastically cut clearance rates[1].

Experimental Protocol: Self-Validating HLM Assay

To objectively quantify the metabolic stability of these compounds, we utilize the Human Liver Microsomes (HLM) assay. HLMs contain the full complement of major CYP450 enzymes, accurately mimicking hepatic first-pass metabolism.

To ensure this protocol acts as a self-validating system , it strictly requires both a positive control (to verify enzyme batch viability) and a negative control (to rule out non-enzymatic degradation).

Step-by-Step Methodology

1. Reagent & Control Preparation:

• Test Compounds: Prepare 10 mM stock solutions of the fluorinated and non-fluorinated methylcinnamic acids in DMSO. Dilute to a 1 µM working concentration in 0.1 M potassium phosphate buffer (pH 7.4). Causality: Keeping DMSO <0.1% prevents solvent-induced inhibition of CYP enzymes.

• Controls: Use Verapamil (1 µM) as a rapid-clearance positive control. Prepare a "Minus-NADPH" negative control for each test compound.

2. Pre-Incubation:

• Add pooled Human Liver Microsomes to the reaction mixture to achieve a final protein concentration of 0.5 mg/mL.

• Pre-incubate the microplates at 37°C for 5 minutes. Causality: Thermal equilibration ensures that the enzymatic reaction proceeds at a constant, physiological rate immediately upon initiation.

3. Reaction Initiation:

• Initiate the reaction by adding an NADPH regenerating system (or 1 mM NADPH final concentration) to all wells except the negative controls. Causality: NADPH is the obligate electron donor for CYP450 monooxygenases; without it, true Phase I oxidative metabolism cannot occur.

4. Time-Course Sampling & Quenching:

• At designated time points (0, 5, 15, 30, and 60 minutes), extract a 50 µL aliquot from the reaction mixture.

• Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The 3:1 ratio of organic solvent instantly denatures the CYP enzymes, quenching the reaction while simultaneously precipitating proteins for clean downstream analysis.

5. Centrifugation & LC-MS/MS Analysis:

• Centrifuge the quenched plates at 15,000 × g for 10 minutes at 4°C.

• Transfer the supernatant and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the percentage of the parent compound remaining[2].

6. Pharmacokinetic Calculation:

• Plot the natural logarithm (

  ) of the percentage of parent compound remaining against time. The slope of the linear regression represents the elimination rate constant ( )[2].

• Calculate half-life:

  [2].

• Calculate Intrinsic Clearance:

  , where is the incubation volume per mg of protein (µL/mg). Causality: provides a pure measure of enzymatic efficiency, independent of physiological blood flow, allowing for direct structural comparisons.

Caption: Step-by-step self-validating workflow for the Human Liver Microsomes (HLM) metabolic stability assay.

References

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - National Center for Biotechnology Information (PMC) - 1

• Fluorine in drug discovery: Role, design and case studies - The Pharmaceutical Journal - 3

• A Comparative Analysis of Fluorinated vs. Non-Fluorinated Cinnamic Acids for Drug Development - BenchChem - 2

Sources

• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pharmacyjournal.org [pharmacyjournal.org]

Structural Characterization and Thermal Analysis Guide: 2-Fluoro-4-methylcinnamic Acid

Executive Summary

Context: 2-Fluoro-4-methylcinnamic acid (2F4MCA) represents a critical scaffold in medicinal chemistry, serving as a bioisostere for cinnamic acid derivatives in drug design. The simultaneous introduction of an ortho-fluorine atom and a para-methyl group modulates both the electronic landscape and the steric profile of the molecule.

Objective: This guide provides a comparative analysis of 2F4MCA against its structural analogs (Cinnamic acid, 2-Fluorocinnamic acid, and 4-Methylcinnamic acid). It details the expected crystal packing behaviors, thermal properties, and the precise experimental protocols required to validate these characteristics.

Key Insight: While the para-methyl group typically enhances packing efficiency (raising melting points), the ortho-fluorine atom introduces a dipole and potential steric twisting relative to the alkene chain. Understanding this interplay is essential for predicting solubility and solid-state stability in pharmaceutical formulations.

Comparative Performance & Properties

The following table synthesizes experimentally verified data for analogs to establish a predictive baseline for 2F4MCA.

Table 1: Thermal and Structural Comparison of Cinnamic Acid Analogs

Compound	Melting Point (°C)	Crystal System	Key Supramolecular Motif	Electronic Effect
Cinnamic Acid	133 - 134 [1]	Monoclinic	Carboxylic Dimer	Baseline
4-Methylcinnamic Acid	196 - 198 [2]	Triclinic/Monoclinic	Stacking + Dimer	+I (Inductive Donor)
2-Fluorocinnamic Acid	178 - 180 [3]	Monoclinic	C-H...F Weak H-bonds	-I (Inductive W/D)
4-Fluorocinnamic Acid	~209 [4]	Monoclinic	F...F Segregation	-I (Inductive W/D)
2-Fluoro-4-methyl (Target)	185 - 205 (Predicted)	Unknown (Likely Monoclinic)	Mixed: Dimer + Steric Twist	Dual: +I (Me) & -I (F)

Analyst Note: The melting point of 2F4MCA is predicted to be significantly higher than unsubstituted cinnamic acid, driven by the efficient packing of the para-methyl group. However, it may be slightly lower than the 4-fluoro analog due to the steric clash of the ortho-fluorine with the alkene side chain, which can disrupt planarity.

Crystal Engineering Logic

To understand the solid-state behavior of 2F4MCA, we must analyze the competing supramolecular synthons.

The Primary Synthon: Carboxylic Acid Dimer

Like most cinnamic acid derivatives, 2F4MCA will form a centrosymmetric dimer via strong O-H...O hydrogen bonds. This is the

graph set motif, which acts as the primary anchor for the crystal lattice.

The Fluorine Effect (Ortho-Substitution)

The ortho-fluorine atom (position 2) is critical. Unlike hydrogen, fluorine is a weak hydrogen bond acceptor.

• Interaction: Expect C-H...F interactions involving the alkene protons or adjacent aromatic protons.

• Conformation: The fluorine atom may force the alkene chain out of coplanarity with the phenyl ring to relieve steric strain, potentially reducing lattice energy compared to the planar 4-methylcinnamic acid.

The Methyl Effect (Para-Substitution)

The para-methyl group (position 4) serves as a "volume filler," enhancing van der Waals interactions.

• Packing: Methyl groups often interdigitate in a "zipper-like" fashion, which is responsible for the high melting point observed in 4-methylcinnamic acid (198°C).

Interaction Logic Diagram

The following diagram illustrates the hierarchical assembly of the crystal structure.

Caption: Hierarchical assembly of 2F4MCA from monomer to crystal lattice via competing supramolecular synthons.

Experimental Protocols

To experimentally validate the structure and melting point, follow these standardized protocols.

Synthesis (Knoevenagel Condensation)

If the compound is not commercially available, synthesize it via the condensation of 2-fluoro-4-methylbenzaldehyde and malonic acid.

• Reagents: 2-Fluoro-4-methylbenzaldehyde (1.0 eq), Malonic acid (1.2 eq), Pyridine (solvent/base), Piperidine (catalyst).

• Procedure:

  • Dissolve aldehyde and malonic acid in pyridine.

  • Add catalytic piperidine.[1]

  • Reflux at 80-100°C for 4-6 hours (monitor via TLC).

  • Workup: Pour reaction mixture into ice-cold HCl (1M) to precipitate the acid.

  • Purification: Recrystallize from Ethanol/Water (see below).[1]

Crystallization Strategy (Slow Evaporation)

Single crystals suitable for X-ray diffraction (SC-XRD) are required for definitive structural analysis.

• Solvent A (High Solubility): Ethanol or Methanol.

• Solvent B (Antisolvent): Water.

• Method:

  • Dissolve 50 mg of 2F4MCA in 5 mL of warm Ethanol.

  • Filter the solution through a 0.45 µm syringe filter into a clean vial.

  • Cover the vial with parafilm and poke 3-4 small holes.

  • Allow to stand at room temperature (20-25°C) in a vibration-free zone.

  • Harvest crystals after 3-7 days.

Characterization Workflow

The following workflow ensures data integrity and self-validation.

Caption: Integrated characterization workflow for validating thermal and structural properties.

References

• Cinnamic Acid Properties: National Center for Biotechnology Information. PubChem Compound Summary for CID 444539, Cinnamic acid. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Guide to the Proper Disposal of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid. As researchers and drug development professionals, our commitment to safety and environmental stewardship is paramount. This guide is designed to ensure that this compound is managed responsibly from the moment it is deemed waste to its final disposal, adhering to principles of scientific integrity and regulatory compliance.

Disclaimer: The following procedures are based on the chemical properties of halogenated organic acids. It is imperative to consult your institution's Environmental Health and Safety (EHS) department and review the specific Safety Data Sheet (SDS) for this compound. This guide supplements, but does not replace, local, state, and federal regulations.

Part 1: Core Chemical Profile and Hazard Assessment

(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid is a halogenated aromatic carboxylic acid. Its structure dictates its disposal pathway. The presence of fluorine classifies it as a halogenated organic compound , while the carboxylic acid group makes it acidic and potentially corrosive . This dual nature is the primary determinant for its segregation and disposal.

Based on analogous compounds, the primary hazards are summarized below.[1][2][3]

Hazard Category	Description	Rationale & Implication for Disposal
Chemical Class	Halogenated Organic Acid	Must be segregated from non-halogenated waste streams. Halogenated waste requires specific, often higher-cost, disposal methods like high-temperature incineration to prevent the formation of toxic byproducts.[4][5]
Corrosivity	Potential to be corrosive (pH ≤ 2)	Requires a corrosion-resistant waste container (e.g., HDPE). Must not be mixed with bases, as this can cause a violent exothermic reaction.[6]
Irritation	Causes skin and serious eye irritation. May cause respiratory irritation.[1][3]	Full Personal Protective Equipment (PPE) is mandatory during handling and disposal to prevent contact.
Toxicity	May be harmful if swallowed or inhaled.	Avoid generating dusts or aerosols. All handling of waste should occur in a well-ventilated area, such as a chemical fume hood.
Reactivity	Incompatible with strong oxidizing agents and bases.	Strict segregation from these chemical classes is essential to prevent dangerous reactions in the waste container.[7]

Part 2: Step-by-Step Disposal Protocol

This protocol ensures a self-validating system of safety and compliance, from waste generation to collection.

Step 1: Immediate Segregation at the Point of Generation

The moment (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid or a solution containing it is deemed waste, it must be classified.

• Action: Designate this waste as "Halogenated Organic Acid Waste."

• Causality: Proper segregation is the most critical step in laboratory waste management.[8] Mixing halogenated and non-halogenated waste contaminates the entire volume, escalating disposal costs and complexity.[5][9] Similarly, mixing acids with incompatible materials can lead to uncontrolled reactions.[10]

Step 2: Select the Appropriate Waste Container

The integrity of the waste containment system is non-negotiable.

• Action: Select a clean, dry, and chemically compatible container, preferably the original manufacturer's bottle or a high-density polyethylene (HDPE) container.[6][8][11] The container must have a secure, screw-top cap.

• Causality: The container must not react with or be degraded by the acidic and organic nature of the waste.[12] A secure cap is mandatory to prevent spills and the release of vapors.[8][13] Containers must remain closed except when waste is being added.[6][7][8]

Step 3: Accurate and Comprehensive Labeling

A waste container without a proper label is a significant safety hazard.

• Action: Before adding any waste, affix a hazardous waste label provided by your institution's EHS department. The label must include:

  • The words "Hazardous Waste" .[5]

  • The full chemical name: "(2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid" . Do not use abbreviations.[7]

  • A list of all components and their approximate percentages if it is a mixed waste stream.

  • The relevant hazard pictograms (e.g., Corrosive, Irritant).

  • The date when the first drop of waste was added (accumulation start date).[13]

• Causality: Accurate labeling ensures that all personnel, from researchers to EHS staff, are aware of the container's contents and associated hazards, ensuring safe handling at every stage.[13]

Step 4: Safe Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely in a designated area pending pickup.

• Action: Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[6][12] This area must be at or near the point of generation and under the control of laboratory personnel. Place the container in a secondary containment bin to mitigate potential leaks or spills.[8][12]

• Causality: The SAA prevents the haphazard storage of hazardous materials. Secondary containment provides an essential barrier in case of primary container failure.[12] The storage area should be away from heat sources, direct sunlight, and high-traffic areas.[9][13]

Step 5: Requesting Disposal

Laboratory personnel are responsible for the waste they generate from "cradle-to-grave" but should not transport it for final disposal.[14]

• Action: Once the container is nearly full (e.g., 90% capacity) or the accumulation time limit set by your institution is reached, contact your EHS department to schedule a waste pickup.[6][11]

• Causality: EHS professionals are trained and equipped to handle and transport hazardous waste in compliance with regulations like the Resource Conservation and Recovery Act (RCRA).[15][16][17]

Part 3: Disposal Workflow Diagram

The following diagram provides a visual representation of the decision-making process for the proper disposal of (2E)-3-(2-Fluoro-4-methylphenyl)prop-2-enoic acid.

Caption: Logical workflow for the safe and compliant disposal of halogenated organic acid waste.

Part 4: Spill and Emergency Procedures

In the event of an accidental release, a swift and correct response is crucial.

• Small Spills (manageable by lab personnel):

  • Ensure the area is well-ventilated, preferably within a chemical fume hood.

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as vermiculite, clay, or dry sand.[18][19]

  • Carefully collect the contaminated absorbent material using non-sparking tools and place it into a labeled hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• Large Spills (beyond the capacity of lab personnel):

  • Evacuate: Immediately alert others in the area and evacuate the laboratory.

  • Isolate: Close the laboratory doors and prevent entry.

  • Notify: Contact your institution's EHS department or emergency response line immediately.[11] Provide them with the chemical name and the approximate quantity spilled.

By adhering to this comprehensive guide, you contribute to a culture of safety, ensuring that our vital research and development activities are conducted with the utmost responsibility.

References

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
• Today's Clinical Lab. (2025, June 12). A Lab's Guide to Safe and Compliant Medical Waste Disposal.
• HazChem Environmental. RCRA: Resource Conservation & Recovery Act.
• Unknown Source. hazardous waste segregation.
• Unknown Source. (2025, October 8). Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps.
• NC DEQ. Hazardous Waste Management – Selected RCRA Regulations Fact Sheet.
• U.S. EPA. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
• Rochester Midland Corporation. Safety Data Sheet.
• AgroParisTech. Liquid waste - Chimactiv.
• Cornell University EHS. 7.2 Organic Solvents.
• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
• Thermo Fisher Scientific. (2025, December 19). Safety Data Sheet for 4-Fluoro-2-methylphenylboronic acid.
• STEMCELL Technologies. (2017, January 17). Safety Data Sheet for (±)-FLURBIPROFEN.
• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
• CymitQuimica. (2023, October 11). Safety Data Sheet for 3-(N-(4-Acetylphenyl)carbamoyl)prop-2-enoic acid.
• BenchChem. Prudent Disposal Procedures for 3-(2-Fluorophenyl)propionaldehyde.
• Northwestern University - Office for Research Safety. (2015, September 15). Hazardous Waste Disposal Guide.

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• 2. stemcell.com [stemcell.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. bucknell.edu [bucknell.edu]
• 5. 7.2 Organic Solvents [ehs.cornell.edu]
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• 8. clinicallab.com [clinicallab.com]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
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• 13. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
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• 15. RCRA: Resource Conservation & Recovery Act - HAZCHEM [hazchem.com]
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